ethyl N-(4-sulfamoylphenyl)carbamate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl N-(4-sulfamoylphenyl)carbamate: Structure, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of ethyl N-(4-sulfamoylphenyl)carbamate, a molecule of interest within the broader class of sulfonamide-containing compounds. Due to the limited availability of direct experimental data for this specific chemical entity, this document synthesizes information from closely related analogues and fundamental chemical principles to offer a robust framework for its study and potential applications.

Introduction and Structural Elucidation

Ethyl N-(4-sulfamoylphenyl)carbamate belongs to the family of N-aryl carbamates, characterized by a carbamate functional group attached to a sulfonamide-bearing aromatic ring. The sulfonamide moiety is a well-established pharmacophore in a variety of therapeutic agents, most notably as inhibitors of the enzyme carbonic anhydrase. The carbamate group, a stable bioisostere of the amide bond, is also a common feature in many pharmaceuticals and agrochemicals.[1]

The precise structure of ethyl N-(4-sulfamoylphenyl)carbamate, as inferred from its IUPAC name, is presented below. It is crucial to distinguish it from the more frequently cited analogue, ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate, which contains an additional ethyl linker.[2][3]

Hypothesized Chemical Structure:

• IUPAC Name: ethyl N-(4-sulfamoylphenyl)carbamate

• Molecular Formula: C₉H₁₂N₂O₄S

• Molecular Weight: 244.27 g/mol

• SMILES: CCOC(=O)Nc1ccc(cc1)S(N)(=O)=O

For comparative purposes, the structure of ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate (CAS: 192118-08-4) is also provided, highlighting the structural distinction.[4]

• Molecular Formula: C₁₁H₁₆N₂O₄S

• Molecular Weight: 272.32 g/mol [3]

The presence of both the sulfonamide and carbamate functionalities suggests that ethyl N-(4-sulfamoylphenyl)carbamate may possess interesting pharmacological properties, warranting further investigation.

Physicochemical Properties (Inferred)

Property	Predicted Value	Unit
Molecular Formula	C₉H₁₂N₂O₄S
Molecular Weight	244.27	g/mol
logP (Octanol-Water Partition Coefficient)	0.8 - 1.2
Water Solubility	Moderately Soluble
pKa (most acidic - sulfonamide)	9 - 10
pKa (most basic - nitrogen)	< 1
Polar Surface Area	~100	Ų
Number of Hydrogen Bond Donors	2
Number of Hydrogen Bond Acceptors	5
Number of Rotatable Bonds	3

Disclaimer: The data presented in this table are estimations based on the chemical structure and data from similar compounds. Experimental verification is required for confirmation.

Synthesis and Characterization: A Proposed Pathway

A plausible synthetic route to ethyl N-(4-sulfamoylphenyl)carbamate involves the reaction of sulfanilamide (4-aminobenzenesulfonamide) with ethyl chloroformate. This is a common and generally efficient method for the formation of N-aryl carbamates.[5]

Proposed Synthesis Workflow

Caption: Proposed synthetic workflow for ethyl N-(4-sulfamoylphenyl)carbamate.

Detailed Experimental Protocol (Hypothetical)

• Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve sulfanilamide (1 equivalent) in a suitable anhydrous solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine (1.1 equivalents), to the solution and stir for 10-15 minutes at room temperature.

• Addition of Acylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add ethyl chloroformate (1.1 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the organic layer and wash it sequentially with water and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization

The structure of the synthesized ethyl N-(4-sulfamoylphenyl)carbamate would be confirmed using standard spectroscopic techniques:

• ¹H NMR: Expected signals would include a triplet and a quartet for the ethyl group, aromatic protons in the para-substituted pattern, and singlets for the NH protons of the carbamate and sulfonamide groups.

• ¹³C NMR: Resonances corresponding to the carbonyl carbon of the carbamate, the ethyl group carbons, and the aromatic carbons would be observed.

• FT-IR: Characteristic stretching frequencies for the N-H bonds of the carbamate and sulfonamide, the C=O of the carbamate, and the S=O of the sulfonamide would be present.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated molecular weight would confirm the identity of the compound.

Potential Pharmacological Properties and Mechanism of Action

The pharmacological profile of ethyl N-(4-sulfamoylphenyl)carbamate is likely to be dominated by the properties of the sulfamoylphenyl group, which is a key pharmacophore for carbonic anhydrase inhibition.

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[6] Inhibition of specific CA isoforms has therapeutic applications in the treatment of glaucoma, edema, epilepsy, and certain types of cancer.[7][8]

The unsubstituted sulfonamide group is a well-established zinc-binding group that coordinates to the zinc ion in the active site of carbonic anhydrases, leading to potent inhibition of the enzyme.[9] It is therefore highly probable that ethyl N-(4-sulfamoylphenyl)carbamate would act as a carbonic anhydrase inhibitor. The affinity and isoform selectivity of this inhibition would need to be determined experimentally.

General Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides

Caption: General mechanism of carbonic anhydrase inhibition by a sulfonamide.

Other Potential Biological Activities

N-aryl carbamates have been investigated for a range of biological activities, including antifungal and anti-proliferative effects.[10][11][12] The presence of the carbamate moiety in ethyl N-(4-sulfamoylphenyl)carbamate suggests that it could be explored for activities beyond carbonic anhydrase inhibition.

Applications and Future Research

Given its inferred potential as a carbonic anhydrase inhibitor, ethyl N-(4-sulfamoylphenyl)carbamate could be a valuable lead compound in the development of novel therapeutics for conditions such as:

• Glaucoma: By reducing the formation of aqueous humor in the eye.

• Epilepsy: As several established anticonvulsants are carbonic anhydrase inhibitors.[13]

• Cancer: Targeting tumor-associated carbonic anhydrase isoforms, such as CA IX.[7]

Future research should focus on the following areas:

• Definitive Synthesis and Characterization: The proposed synthetic route should be carried out to obtain a pure sample of ethyl N-(4-sulfamoylphenyl)carbamate and its structure unequivocally confirmed.

• In Vitro Biological Evaluation: The compound should be screened for its inhibitory activity against a panel of human carbonic anhydrase isoforms to determine its potency and selectivity.

• Broader Pharmacological Screening: The compound should be tested in a variety of assays to explore other potential biological activities.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of a library of analogues would provide valuable insights into the structural requirements for optimal activity and selectivity.

Conclusion

Ethyl N-(4-sulfamoylphenyl)carbamate represents an intriguing, yet understudied, molecule with significant potential for applications in drug discovery. By leveraging the well-established pharmacology of the sulfamoylphenyl group and the versatility of the carbamate moiety, this compound serves as a promising starting point for the development of novel therapeutic agents. The proposed synthetic and analytical methodologies, along with the inferred biological activities, provide a solid foundation for future research in this area.

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An In-depth Technical Guide to Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate, a compound of significant interest in pharmaceutical analysis and process chemistry. It is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a deep and applicable understanding for professionals in the field.

A Note on Nomenclature

The chemical name "Ethyl N-(4-sulfamoylphenyl)carbamate" can be ambiguous. This guide focuses on the well-documented compound Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate (CAS No. 192118-08-4), which is recognized as Glipizide Impurity F .[1][2][3][4][5] The presence of the ethyl linker between the phenyl ring and the carbamate nitrogen is a critical structural feature.

Core Molecular Attributes

A foundational understanding of a molecule begins with its basic physicochemical properties. These data are crucial for everything from reaction stoichiometry to analytical method development.

Property	Value	Source(s)
Molecular Formula	C11H16N2O4S	[1][6]
Molecular Weight	272.32 g/mol	[1][3]
IUPAC Name	ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate	[6]
CAS Number	192118-08-4	[1]
Synonyms	[2-[4-(Aminosulfonyl)phenyl]ethyl]carbamic Acid Ethyl Ester, Glipizide Impurity F	[1][2][3]

Synthesis and Mechanism

The synthesis of Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. The overall strategy involves the synthesis of a key intermediate, 4-(2-aminoethyl)benzenesulfonamide, followed by the formation of the carbamate.

Synthesis of Key Intermediate: 4-(2-aminoethyl)benzenesulfonamide

The industrial synthesis of this intermediate is a robust four-step process starting from β-phenylethylamine. This pathway is designed for scalability and efficiency, minimizing the use of hazardous reagents where possible.[7][8]

Step 1: Acetylation (Amine Protection) The primary amine of β-phenylethylamine is protected as an acetamide. This is a critical step to prevent unwanted side reactions at the amine during the subsequent chlorosulfonation. Acetic acid or acetic anhydride can be used for this purpose.[7]

Step 2: Chlorosulfonation The acetylated intermediate is reacted with chlorosulfonic acid. This electrophilic aromatic substitution reaction installs the chlorosulfonyl group onto the phenyl ring, primarily at the para position due to the directing effect of the ethylamino group.

Step 3: Amination The newly introduced sulfonyl chloride is then converted to a sulfonamide by reaction with ammonia. This step is typically carried out in a suitable solvent like acetone.[9]

Step 4: Hydrolysis (Deprotection) The acetyl protecting group is removed by acid hydrolysis to yield the free primary amine of the desired intermediate, 4-(2-aminoethyl)benzenesulfonamide.[9]

Final Carbamate Formation

The final step is the formation of the ethyl carbamate. This is a standard nucleophilic acyl substitution reaction.

Step 5: Carbamoylation The primary amine of 4-(2-aminoethyl)benzenesulfonamide acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl chloroformate. A base, such as triethylamine or pyridine, is typically added to neutralize the HCl byproduct generated during the reaction.

Synthesis Workflow Diagram

Caption: Synthetic pathway for Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate.

Detailed Experimental Protocol (Illustrative)

The following protocol is an illustrative guide based on established chemical principles for carbamate synthesis. Researchers should adapt this based on their specific laboratory conditions and safety protocols.

• Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 4-(2-aminoethyl)benzenesulfonamide in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

• Base Addition: Add 1.1 to 1.5 equivalents of a non-nucleophilic base, such as triethylamine. Stir the mixture at room temperature for 10-15 minutes.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath. This is crucial to control the exothermic reaction with ethyl chloroformate.

• Reagent Addition: Slowly add 1.05 equivalents of ethyl chloroformate dropwise to the cooled, stirred solution. Maintain the temperature at 0°C during the addition.

• Reaction: Allow the reaction to proceed at 0°C for 1-2 hours, followed by warming to room temperature and stirring for an additional 2-4 hours, or until reaction completion is confirmed by an appropriate monitoring technique (e.g., Thin Layer Chromatography).

• Work-up: Quench the reaction with water or a dilute aqueous acid solution. Separate the organic layer and wash it sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by column chromatography on silica gel to yield the pure Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate.

Structural Characterization and Validation

The unambiguous identification and purity assessment of Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is critical, especially in the context of pharmaceutical quality control. A combination of spectroscopic techniques is employed for this purpose. Reputable suppliers of this compound as a reference standard provide a comprehensive Certificate of Analysis that includes data from these methods.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the number and environment of protons. Expected signals would include triplets and quartets for the ethyl group of the carbamate, multiplets for the ethyl linker, and signals in the aromatic region for the phenyl protons.

  • ¹³C NMR: Shows the number of unique carbon atoms in the molecule, including the characteristic carbonyl signal of the carbamate.

• Mass Spectrometry (MS): This technique is used to determine the molecular weight of the compound by measuring the mass-to-charge ratio of its ions. The molecular ion peak should correspond to the calculated molecular weight of 272.32.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorptions include N-H stretching, C=O stretching of the carbamate, and S=O stretching of the sulfonamide group.

• High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for assessing the purity of the compound. A validated HPLC method can separate the target compound from any starting materials, byproducts, or other impurities.

Application in Drug Development: A Glipizide Impurity

The primary relevance of Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate in the pharmaceutical industry is as a known process-related impurity of Glipizide, an anti-diabetic medication of the sulfonylurea class.[1][5][10]

The formation of this impurity can occur if there are residual amounts of 4-(2-aminoethyl)benzenesulfonamide and a source of an ethyl carbamoylating agent during the synthesis of Glipizide. Regulatory bodies such as the FDA and EMA have stringent requirements for the identification, quantification, and control of impurities in active pharmaceutical ingredients (APIs) and finished drug products. Therefore, having access to a well-characterized standard of Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate is essential for:

• Analytical Method Development: To develop and validate specific and sensitive analytical methods (typically HPLC-based) for the detection and quantification of this impurity in Glipizide batches.

• Process Optimization: To understand the reaction pathways that lead to the formation of this impurity and to optimize the manufacturing process of Glipizide to minimize its levels.

• Quality Control: For routine quality control testing of Glipizide to ensure that the level of this impurity is below the accepted safety threshold.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Ethyl N-[2-(4-sulfamoylphenyl)ethyl]carbamate should be consulted, general safety precautions for handling carbamate and sulfonamide compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[11][12] May be harmful if swallowed or inhaled.[11]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong acids and bases.[13]

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The Ascendance of a New CNS-Active Scaffold: A Technical Guide to Sulfamoylphenyl Carbamate Derivatives

Foreword: A New Dawn in Neurotherapeutics

For decades, the pharmacological armamentarium against neurological disorders, particularly epilepsy, has been dominated by established chemical scaffolds. While effective to a degree, the quest for agents with improved efficacy, broader therapeutic windows, and more favorable side-effect profiles is a perpetual endeavor in medicinal chemistry. It is within this context that the class of sulfamoylphenyl carbamate derivatives has emerged as a promising new frontier. This technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the discovery, history, and scientific underpinnings of this intriguing class of molecules. We will delve into their synthesis, explore their mechanism of action, and present the preclinical data that underscore their therapeutic potential.

The Genesis of a Novel Scaffold: A Historical Perspective

The journey to the development of sulfamoylphenyl carbamate derivatives is not a monolithic narrative but rather a convergence of two well-established pharmacophores: the sulfonamides and the carbamates.

• The Legacy of Sulfonamides: The story of sulfonamides in medicine is a rich one, beginning with the discovery of their antimicrobial properties. However, their therapeutic utility soon expanded. A pivotal moment was the discovery that certain sulfonamides could inhibit the enzyme carbonic anhydrase. This led to the development of diuretics and later, antiepileptic drugs (AEDs) like acetazolamide and zonisamide, which leverage this mechanism to modulate neuronal excitability.

• The Versatility of Carbamates: The carbamate functional group has a long and varied history in drug design.[1][2] From the early tranquilizer meprobamate to the more recent AEDs like felbamate and cenobamate, the carbamate moiety has been a versatile scaffold for creating CNS-active agents.[3] Carbamates are recognized for their chemical stability and their ability to act as bioisosteres of the peptide bond, allowing them to interact with a variety of biological targets.[1][2]

The conceptual leap to combine these two pharmacophores into a single molecular entity—the sulfamoylphenyl carbamates—is a more recent development. While the exact genesis is difficult to pinpoint to a single "eureka" moment, the contemporary exploration of this class as potent anticonvulsants has been significantly advanced by the work of Professor Meir Bialer and his research group.[4][5] Their systematic investigation has brought these compounds to the forefront of modern neuropharmacology research.

Synthesis and Stereochemistry: Building the Molecules of Interest

The synthesis of sulfamoylphenyl carbamate derivatives is a relatively straightforward process, typically involving the reaction of a substituted alcohol with a phosgene equivalent to form a chloroformate, which is then reacted with sulfanilamide.[4] A general synthetic scheme is outlined below.

Experimental Protocol: General Synthesis of Sulfamoylphenyl Carbamate Derivatives

• Chloroformate Formation:

  • A solution of the desired alcohol (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane) is added dropwise to a stirred solution of a phosgene equivalent, such as triphosgene (0.5 equivalents), and a non-nucleophilic base, like triethylamine (1 equivalent), in the same solvent at 0°C.

  • The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours.

  • The solvent and excess reagents are removed under reduced pressure to yield the crude chloroformate.

• Carbamate Formation:

  • The crude chloroformate is dissolved in an appropriate solvent (e.g., tetrahydrofuran).

  • A solution of sulfanilamide (1 equivalent) in the same solvent is added to the chloroformate solution.

  • The reaction mixture is stirred at room temperature overnight.

  • The solvent is evaporated, and the crude product is purified by column chromatography or recrystallization to yield the final sulfamoylphenyl carbamate derivative.

Caption: General Synthetic Pathway for Sulfamoylphenyl Carbamate Derivatives.

A critical aspect of the development of these compounds is their stereochemistry. Many of the lead compounds, such as 3-methylpentyl(4-sulfamoylphenyl)carbamate (MSPC) and 3-methylpropyl(4-sulfamoylphenyl)carbamate (MBPC), are chiral molecules.[4][5] The synthesis of individual enantiomers is crucial, as they often exhibit different pharmacokinetic and pharmacodynamic properties.[4][5] This is typically achieved by using enantiomerically pure starting alcohols in the synthetic sequence.

Mechanism of Action: Targeting Carbonic Anhydrase

The primary mechanism of action for the anticonvulsant effects of sulfamoylphenyl carbamate derivatives is believed to be the inhibition of carbonic anhydrase (CA) isoforms.[4][5] CAs are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. In the central nervous system, CA isoforms play a crucial role in pH regulation and neuronal excitability. By inhibiting these enzymes, sulfamoylphenyl carbamates can modulate neuronal pH and have a stabilizing effect on neuronal membranes, thereby reducing seizure susceptibility.

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The Unseen Player: A Technical Guide to Ethyl N-(4-sulfamoylphenyl)carbamate as a Glipizide Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Impurity Profiling in Glipizide

Glipizide, a potent second-generation sulfonylurea, is a cornerstone in the management of type 2 diabetes mellitus.[1][2] Its therapeutic efficacy is directly linked to its purity. In the landscape of pharmaceutical manufacturing, the adage "the dose makes the poison" extends to the minute, often unseen, chemical entities that accompany the active pharmaceutical ingredient (API) – the impurities. These impurities can arise from various stages of the manufacturing process, including as unreacted starting materials, by-products, intermediates, or degradation products.[1][3] The presence of such impurities, even in trace amounts, can have significant implications for the safety, efficacy, and stability of the final drug product.

This technical guide focuses on a specific, yet critical, process-related impurity in the synthesis of glipizide: ethyl N-(4-sulfamoylphenyl)carbamate . We will delve into its chemical identity, plausible formation pathways, analytical detection and quantification, toxicological considerations, and the overarching regulatory framework that governs its control. This guide is intended to provide a comprehensive resource for researchers and professionals involved in the development, manufacturing, and quality control of glipizide.

Chemical Identity and Characterization

Ethyl N-(4-sulfamoylphenyl)carbamate is a carbamate derivative that has been identified as a potential process-related impurity in the synthesis of glipizide. It is also referred to in some literature and by some suppliers as "Glipizide - Impurity F".

Parameter	Value
IUPAC Name	ethyl N-(4-sulfamoylphenyl)carbamate
Synonyms	Ethyl (4-sulfamoylphenyl)carbamate
CAS Number	192118-08-4
Molecular Formula	C9H12N2O4S
Molecular Weight	244.27 g/mol

Genesis of an Impurity: Plausible Formation Pathways

Understanding the origin of an impurity is paramount to its control. Ethyl N-(4-sulfamoylphenyl)carbamate is not a degradation product of glipizide but rather a process-related impurity. Its formation is intrinsically linked to the specific synthetic route employed for the manufacturing of glipizide.

Several patented synthetic routes for glipizide exist, and some of these provide strong evidence for the potential formation of this carbamate impurity.[4][5] A common theme in some of these syntheses is the use of reagents that can introduce a carbamate functionality.

One plausible pathway involves the reaction of a key intermediate, 4-aminobenzenesulfonamide (sulfanilamide) or a derivative thereof, with a reagent like ethyl chloroformate. This reaction is a standard method for the synthesis of carbamates. If ethanol is present as a solvent or as a residual impurity in the starting materials or other solvents, it can react with phosgene or a phosgene equivalent (like triphosgene) or with an activated carbonyl species to form ethyl chloroformate in situ, which can then react with the amine functionality of the sulfanilamide intermediate.

Another potential route, as suggested by alternative patented syntheses of sulfonylureas, involves the deliberate formation of a carbamate from a sulfonamide intermediate, which is then reacted with an amine to form the final sulfonylurea. If ethyl chloroformate is used in this step, and the subsequent reaction with the amine is incomplete, ethyl N-(4-sulfamoylphenyl)carbamate could be carried through as an impurity.

The following diagram illustrates a generalized, plausible formation pathway:

Caption: Plausible formation pathway of the impurity.

Analytical Control: Detection and Quantification

The control of any impurity relies on robust analytical methods for its detection and quantification. For non-volatile, polar organic impurities like ethyl N-(4-sulfamoylphenyl)carbamate, High-Performance Liquid Chromatography (HPLC) is the method of choice.[6][7]

A Representative HPLC Method

A stability-indicating reversed-phase HPLC (RP-HPLC) method is essential for the accurate determination of glipizide and its impurities.[6] While a specific monograph for ethyl N-(4-sulfamoylphenyl)carbamate may not be available, a method for a closely related methyl carbamate impurity is detailed in the United States Pharmacopeia (USP) for glipizide, providing a strong foundation for method development.[8]

Step-by-Step Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column: A C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a common choice for separating glipizide and its related substances.[8]

• Mobile Phase: A gradient elution is often necessary to achieve adequate separation of the main peak from all impurities. A typical mobile phase could consist of an aqueous buffer (e.g., phosphate buffer at a controlled pH) and an organic modifier (e.g., acetonitrile and/or methanol).

• Flow Rate: A flow rate of 1.0 mL/min is a standard starting point.[8]

• Detection: UV detection at a wavelength where both glipizide and the impurity have significant absorbance, for example, 225 nm, is appropriate.[8]

• Sample Preparation: The glipizide drug substance or a crushed tablet is dissolved in a suitable solvent, which is often a mixture of the mobile phase components.

• System Suitability: Before sample analysis, the chromatographic system must be evaluated for its suitability. This includes assessing parameters like theoretical plates, tailing factor, and resolution between the impurity and the main glipizide peak.

• Quantification: The amount of the impurity is typically determined by comparing its peak area to the peak area of a qualified reference standard of the impurity. If a reference standard is not available, its concentration can be estimated using the peak area of the main drug substance with the assumption of an equal response factor.

The following workflow diagram illustrates the analytical control process:

Caption: Workflow for analytical control of the impurity.

Toxicological Assessment and Regulatory Landscape

The primary concern with any pharmaceutical impurity is its potential to cause adverse health effects. Carbamates as a chemical class are known to exhibit a range of biological activities, with some members being recognized as genotoxic.[9][10][11] Genotoxic impurities are of particular concern as they have the potential to damage DNA and cause mutations, which can lead to cancer.

Assessing the Risk

In the absence of experimental data, in silico toxicology prediction methods can be employed as a first step to assess the potential genotoxicity of an impurity.[12][13][14] These computational models use algorithms and databases of known toxic compounds to predict the likelihood of an impurity being mutagenic.

Regulatory Framework and Control

The ICH Q3A(R2) and Q3B(R2) guidelines provide a framework for the control of impurities in new drug substances and new drug products, respectively. These guidelines establish thresholds for reporting, identification, and qualification of impurities based on the maximum daily dose of the drug.

Threshold	ICH Q3A(R2) Limit (for a typical daily dose)
Reporting Threshold	≥ 0.05%
Identification Threshold	≥ 0.10%
Qualification Threshold	≥ 0.15%

For impurities with the potential for genotoxicity, the Threshold of Toxicological Concern (TTC) concept, as outlined in ICH M7, is often applied. The TTC for a genotoxic impurity is typically 1.5 µ g/day . This translates to a very low acceptable limit in the drug substance, often in the parts-per-million (ppm) range, depending on the daily dose of the drug.

The presence of a test for a related methyl carbamate impurity in the USP monograph for glipizide underscores the regulatory expectation that such impurities must be controlled to very low levels.[8]

The logical relationship for managing this impurity is as follows:

Caption: Logical framework for impurity management.

Conclusion: A Proactive Approach to Impurity Control

The case of ethyl N-(4-sulfamoylphenyl)carbamate as a glipizide impurity highlights the intricate challenges and the necessity for a proactive and scientifically sound approach to impurity control in pharmaceutical manufacturing. While this specific impurity may not be as widely discussed as some degradation products, its potential for genotoxicity, inferred from its chemical class, necessitates rigorous control.

For drug development professionals, a thorough understanding of the synthetic process is the first line of defense against the formation of such impurities. For analytical scientists, the development and validation of sensitive and specific analytical methods are crucial for their detection and quantification. And for regulatory and quality assurance professionals, a comprehensive understanding of the regulatory landscape, particularly the ICH guidelines, is essential for establishing appropriate control strategies and ensuring patient safety.

By integrating these pillars of expertise, the pharmaceutical industry can continue to provide high-quality, safe, and effective glipizide to the patients who rely on it.

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In Silico Modeling and Docking Studies of Sulfamoylphenyl Carbamates: A Comprehensive Guide to Metalloenzyme Inhibitor Design

An in-depth technical guide designed for computational chemists, structural biologists, and drug development professionals.

Executive Summary and Mechanistic Rationale

Sulfamoylphenyl carbamates represent a highly versatile class of pharmacological agents, primarily recognized for their potent inhibition of Carbonic Anhydrases (CAs, EC 4.2.1.1). Recent drug development efforts have highlighted derivatives such as 3-methylpentyl(4-sulfamoylphenyl)carbamate (MSPC) and 3-methylpropyl(4-sulfamoylphenyl)carbamate (MBPC) as highly effective, centrally active anticonvulsants[1].

As a Senior Application Scientist, I approach the in silico modeling of these compounds not merely as a geometric fitting exercise, but as a quantum-mechanical and thermodynamic challenge. The sulfamoylphenyl carbamate scaffold operates via a dual-recognition mechanism:

• The Zinc-Binding Moiety (ZBM): The primary sulfonamide group ( −SO2​NH2​ ) has a pKa of approximately 7.4. At physiological pH, a significant fraction exists as an anion ( −SO2​NH− ). This anionic nitrogen directly coordinates the catalytic Zn2+ ion in the CA active site, displacing the native zinc-bound water/hydroxide molecule [2].

• The Carbamate Tail: The active site of mammalian CAs is a conical cleft with distinct hydrophobic (e.g., Val121, Val135, Leu198) and hydrophilic (e.g., Asn62, His64, Gln92) walls. The carbamate tail dictates isoform selectivity (e.g., targeting CNS-active hCA II and VII over off-target hCA I) by engaging in specific van der Waals and hydrogen-bonding networks along these walls.

Standard molecular mechanics force fields often fail to accurately model transition metal coordination due to the lack of electronic polarization and charge transfer terms. Therefore, designing a robust in silico workflow requires specialized metalloenzyme protocols.

In Silico Workflow Architecture

To ensure high predictive validity, the computational pipeline must integrate quantum-mechanically derived charges, specialized metalloprotein docking algorithms, and rigorous molecular dynamics (MD) validation.

Fig 1: End-to-end computational workflow for sulfamoylphenyl carbamate screening.

Experimental Protocols: A Self-Validating System

Protocol A: Ligand Preparation and Conformational Sampling

The causality behind rigorous ligand preparation lies in stereochemistry and protonation states. Compounds like MSPC and MBPC possess stereogenic centers; the (S)- and (R)-enantiomers exhibit distinct pharmacokinetic and pharmacodynamic profiles [1].

Step-by-Step Methodology:

• Structure Generation: Sketch the 2D structures of the sulfamoylphenyl carbamates.

• Stereo-enumeration: Use tools like LigPrep (Schrödinger) or RDKit to generate all possible stereoisomers (e.g., (R)-MBPC and (S)-MBPC).

• Protonation State Assignment: Critical Step. Utilize Epik or MarvinSketch to generate states at pH 7.4 ± 0.5. You must force the deprotonation of the primary sulfonamide to yield the −SO2​NH− anion. Docking a neutral sulfonamide will result in incorrect coordination geometries and false-negative scoring.

• Energy Minimization: Minimize the ligands using the OPLS4 or MMFF94 force field to generate low-energy 3D conformers.

Protocol B: Target Preparation & Zinc Parameterization

The Zn2+ ion in human CAs is tetrahedrally coordinated by three histidine residues (His94, His96, His119). If the protein is not prepared correctly, the zinc ion may "drift" during minimization or docking.

Step-by-Step Methodology:

• Structure Retrieval: Download high-resolution (< 1.5 Å) X-ray crystal structures of the target CA isoforms (e.g., PDB ID: 1LUG for hCA II)[2].

• Pre-processing: Remove alternate conformations, co-crystallized buffers, and water molecules—except the deep active-site waters that bridge the ligand to the hydrophilic wall (if utilizing hydrated docking).

• Metal Coordination Fix:

  • Manually verify the bond distances between Zn2+ and the Nϵ2 atoms of His94, His96, and His119 (should be ~2.0–2.1 Å).

  • Apply a formal charge of +2 to the Zinc ion.

• Network Optimization: Optimize the hydrogen bond network (PropKa) to ensure His64 (the proton shuttle) is correctly protonated (typically neutral, Nϵ2 -protonated in the inward-facing conformation).

Protocol C: Metalloenzyme Docking

Standard docking algorithms struggle with zinc. We employ AutoDock Vina with the AutoDock4Zn force field [2] or Schrödinger's Glide with metal-coordination constraints.

Step-by-Step Methodology:

• Grid Generation: Center the grid box directly on the Zn2+ ion. Set the inner box to 10 Å and the outer box to 25 Å to encompass both the hydrophobic and hydrophilic entrance channels.

• Constraint Application (Glide): Apply a positional/coordination constraint requiring the ligand's anionic nitrogen to be within 1.9–2.3 Å of the Zn2+ ion.

• Docking Execution: Run Standard Precision (SP) followed by Extra Precision (XP) docking.

• Validation Check: Post-docking, filter out any poses where the sulfonamide nitrogen-to-zinc distance exceeds 2.4 Å or where the tetrahedral geometry of the zinc coordination sphere is heavily distorted.

Fig 2: Molecular interaction network of sulfamoylphenyl carbamates in the CA active site.

Quantitative Data Presentation

To validate the in silico models, docking scores must be correlated with in vitro enzymatic inhibition ( Ki​ ) and in vivo efficacy (e.g., Maximal Electroshock Seizure, MES ED50​ ). The table below synthesizes the kinetic and pharmacological profiles of key sulfamoylphenyl carbamates[1, 3].

Compound Name	Structure Type	Target Isoform(s)	In Vitro Ki​ (nM)	In Vivo Rat MES ED50​	Primary Indication
MSPC	Chiral Carbamate	hCA II, hCA VII	12.5 (hCA II)	13 mg/kg (i.p.)	Anticonvulsant
(S)-MBPC	Chiral Carbamate	hCA II, hCA VII	18.2 (hCA II)	19 mg/kg (i.p.)	Anticonvulsant
Sulocarbilate	Achiral Carbamate	hCA I, hCA II	< 50 (hCA II)	N/A	Glaucoma / CAI
Compound 15	Alkylamide Hybrid	VchCA γ (Bacterial)	24.3 (VchCA γ )	N/A	Antibacterial

Note: The superior in vivo efficacy of (S)-MBPC over its (R)-enantiomer is attributed to a higher brain-to-plasma ratio (BPR), emphasizing that docking must be coupled with ADMETox predictions for holistic drug design [1].

Post-Docking Validation: MD and MM/GBSA

Static docking provides a snapshot, but the active site of CAs is highly dynamic. The carbamate tail often exhibits significant conformational flexibility.

Protocol D: Molecular Dynamics (MD) Simulation

• System Solvation: Immerse the docked complex in a TIP3P water box with a 10 Å buffer. Neutralize the system with Na+ / Cl− ions to 0.15 M.

• Equilibration: Perform NVT (constant volume/temperature) followed by NPT (constant pressure/temperature) ensembles for 1 ns each, restraining the protein backbone and the Zn2+ coordination sphere.

• Production Run: Release restraints and run a 100 ns production simulation at 300 K using the Desmond or AMBER engine.

• Trajectory Analysis: Calculate the Root Mean Square Deviation (RMSD) of the ligand. A stable sulfamoylphenyl carbamate should maintain an RMSD < 2.5 Å. Crucially, monitor the distance between the sulfonamide nitrogen and the Zn2+ ion; it must remain stable at ~2.0–2.2 Å throughout the 100 ns trajectory.

• MM/GBSA Calculation: Extract 100 frames from the last 20 ns of the trajectory. Calculate the binding free energy ( ΔGbind​ ) using the Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) method to accurately rank the ligands [2].

Conclusion

The in silico modeling of sulfamoylphenyl carbamates requires a meticulous approach that respects the quantum-mechanical reality of metalloenzyme coordination. By enforcing the deprotonation of the sulfonamide ZBM, utilizing zinc-optimized force fields, and validating dynamic stability through MD simulations, researchers can accurately predict the isoform selectivity driven by the carbamate tail. This rigorous, self-validating workflow is essential for the rational design of next-generation, isoform-selective CA inhibitors for neurological and oncological applications.

References

• Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Derivatives Source: MDPI / National Center for Biotechnology Information (PMC) URL:[Link]

• MM/GBSA prediction of relative binding affinities of carbonic anhydrase inhibitors: effect of atomic charges and comparison with Autodock4Zn Source: National Center for Biotechnology Information (PMC) URL:[Link]

• 4‐Sulfamoylphenylalkylamides as Inhibitors of Carbonic Anhydrases Expressed in Vibrio cholerae Source: National Center for Biotechnology Information (PMC) URL:[Link]

The Therapeutic Potential of Carbamate Derivatives in Modern Drug Discovery: Mechanistic Insights and Synthetic Workflows

Executive Summary

In the landscape of modern medicinal chemistry, the carbamate (urethane) functional group has emerged as a privileged structural motif. Functioning structurally as an amide-ester hybrid, the carbamate moiety offers exceptional chemical and proteolytic stability, making it a highly effective peptide bond surrogate[1]. Because the delocalization of nonbonded electrons on the nitrogen into the carboxyl moiety imposes a degree of conformational restriction, carbamates are uniquely positioned to modulate precise inter- and intramolecular interactions with target enzymes and receptors[2]. This technical guide dissects the mechanistic pharmacology of carbamate derivatives, details optimized, modern synthetic workflows, and provides self-validating experimental protocols for their evaluation in drug discovery.

Mechanistic Foundations: The Pseudoirreversible Paradigm

The most well-characterized therapeutic application of carbamates lies in their ability to inhibit cholinesterases, specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which is the primary mechanism for drugs targeting neurodegenerative diseases like Alzheimer's[3].

Unlike traditional competitive inhibitors that rely solely on non-covalent affinity, or organophosphates that cause irreversible phosphorylation, carbamates act as pseudoirreversible inhibitors [4]. The mechanism is driven by the active-site catalytic triad (composed of serine, histidine, and glutamate). The catalytic serine oxygen executes a nucleophilic attack on the carbonyl carbon of the carbamate, displacing the leaving group and forming a covalent carbamylated enzyme intermediate[4].

The clinical utility of this mechanism is dictated by its hydrolysis kinetics. While the natural acetylated enzyme hydrolyzes in milliseconds, and phosphorylated enzymes (from organophosphate toxicity) are virtually permanently deactivated, the carbamylated serine undergoes slow, spontaneous hydrolysis over a period of hours[5]. This provides a sustained therapeutic effect while ensuring the eventual regeneration of the active enzyme, preventing lethal cholinergic toxicity[5].

Mechanism of pseudoirreversible acetylcholinesterase inhibition by carbamates.

Quantitative Pharmacological Profile

The versatility of the carbamate scaffold extends beyond cholinesterase inhibition. By tuning the lipophilicity and steric bulk of the O- and N-termini, researchers have developed FDA-approved therapies for a wide array of indications[6]. The table below summarizes the quantitative and mechanistic data of key carbamate-derived therapeutics.

Drug Name	Primary Indication	Primary Target	Mechanism of Action	Approx. Duration of Action / Half-Life
Rivastigmine	Alzheimer's Disease	AChE & BuChE	Pseudoirreversible covalent inhibition	~1.5 hours (plasma), up to 10h (enzyme)
Physostigmine	Glaucoma / Anticholinergic Toxicity	AChE	Pseudoirreversible covalent inhibition	15 - 40 minutes
Pyridostigmine	Myasthenia Gravis	AChE (Peripheral)	Pseudoirreversible covalent inhibition	3 - 4 hours
Cenobamate	Partial-Onset Seizures	Voltage-gated Na+ channels	Positive allosteric modulation / Blocking	50 - 60 hours

Advanced Synthetic Workflows for Carbamate Scaffolds

Historically, the synthesis of carbamates required the handling of highly toxic and hazardous reagents such as phosgene, carbon monoxide, or isocyanates[3]. Modern drug discovery protocols prioritize safer, scalable, and catalytically driven methodologies.

Protocol A: Zinc Chloride-Catalyzed Synthesis via Carbamoyl Chlorides

This protocol is highly effective for the gram-scale synthesis of complex active pharmaceutical ingredients (APIs) like rivastigmine, utilizing a Lewis acid catalyst to bypass the need for hazardous isocyanates[3].

Step-by-Step Methodology:

• Activation: Under strict N2​ protection, add zinc chloride ( 1.79 mmol ) and the selected carbamoyl chloride ( 3.58 mmol ) to 10 volumes of anhydrous toluene. Agitate at room temperature for 10 minutes.

  • Causality: The anhydrous environment prevents the premature hydrolysis of the highly reactive carbamoyl chloride. Zinc chloride acts as a Lewis acid, coordinating with the carbonyl oxygen to increase its electrophilicity and prime it for nucleophilic attack.

• Nucleophilic Addition: Add the corresponding aromatic or aliphatic alcohol ( 3.58 mmol ) to the agitated mixture. Elevate the temperature and stir at 110∘C until completion (monitored via TLC).

  • Causality: The elevated thermal energy overcomes the activation barrier required for the alcohol's nucleophilic attack on the sterically hindered, activated carbamoyl chloride.

• Quenching & Isolation: Allow the reaction mass to cool to room temperature. Quench the reaction with deionized water and separate the organic and aqueous layers.

  • Causality: Water neutralizes the Lewis acid catalyst and solubilizes the inorganic zinc byproducts. The newly formed, lipophilic carbamate derivative partitions cleanly into the toluene layer, creating a self-purifying phase separation.

Zinc chloride-catalyzed synthetic workflow for carbamate derivatives.

Protocol B: Phenyl Chloroformate-Mediated Amination

For the synthesis of carbamates from primary and secondary amines, phenyl chloroformate serves as a highly effective, bench-stable electrophile[7].

Step-by-Step Methodology:

• Preparation: Dissolve the target amine (e.g., N-(diethylaminoethyl)aniline, 0.1 mole ) in 250 mL of dry ethyl acetate in a three-necked flask equipped with a mechanical stirrer and condenser. Cool to 20∘C [7].

• Electrophilic Addition: Add phenyl chloroformate ( 0.1 mole ) dropwise to the well-stirred mixture.

  • Causality: Dropwise addition controls the exothermic nature of the nucleophilic attack by the amine on the electrophilic carbonyl carbon of the phenyl chloroformate.

• Precipitation & Recovery: Stir the mixture at 25∘C for 3 hours. Precipitation of the carbamate hydrochloride will occur immediately. Filter the precipitate, wash with dry ethyl acetate and ether, and dry in vacuo over CaCl2​ [7].

  • Causality: The immediate precipitation of the hydrochloride salt drives the reaction forward via Le Chatelier's principle, ensuring high yields while simultaneously separating the product from unreacted starting materials.

Experimental Validation: In Vitro Cholinesterase Inhibition Assay

To validate the biological efficacy of a newly synthesized carbamate derivative, a modified Ellman's assay must be employed. This protocol is a self-validating system that utilizes a colorimetric readout directly proportional to enzymatic activity.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.1 M sodium phosphate buffer at pH 8.0.

  • Causality: Maintaining a strict pH of 8.0 is critical as it mimics the physiological environment and ensures the catalytic serine residue remains in its active, deprotonated state.

• Pre-Incubation: In a 96-well microplate, combine of buffer, of the synthesized carbamate (at varying concentrations), and of AChE enzyme solution. Incubate at 25∘C for 15 minutes.

  • Causality: Because carbamates are pseudoirreversible, time-dependent inhibitors, pre-incubation is mandatory. It allows the covalent carbamylation of the enzyme to reach equilibrium before the substrate is introduced.

• Substrate Introduction & Readout: Add of 10 mM DTNB (Ellman's reagent) and of 15 mM acetylthiocholine iodide (ATCI) substrate. Immediately monitor the absorbance at 412 nm using a microplate reader for 5 minutes.

  • Causality: Active AChE cleaves ATCI into thiocholine. The free sulfhydryl group of thiocholine reacts with DTNB to produce the yellow 5-thio-2-nitrobenzoate anion. A reduction in the rate of color formation (compared to a vehicle control) definitively validates the carbamate's inhibitory potency.

References

• Carbamate Toxicity - StatPearls - NCBI Bookshelf.[Link]

• Zinc Chloride-Catalyzed Synthesis of Carbamates: An Application for the Synthesis of the Anti-Alzheimer's Drug Rivastigmine - PMC.[Link]

• Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase - Journal of Medicinal Chemistry.[Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC.[Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry - PMC.[Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Publications.[Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of Ethyl N-(4-sulfamoylphenyl)carbamate

Abstract

This document provides a detailed and robust protocol for the synthesis of Ethyl N-(4-sulfamoylphenyl)carbamate, a key intermediate in the development of various pharmaceutical compounds. The synthesis is achieved through the reaction of sulfanilamide with ethyl chloroformate. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the reaction mechanism, step-by-step experimental procedures, purification techniques, and analytical characterization. The causality behind experimental choices is elucidated to ensure both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction and Significance

Ethyl N-(4-sulfamoylphenyl)carbamate (CAS No. 192118-08-4) is a molecule of significant interest in medicinal chemistry.[1] It incorporates two critical pharmacophores: a sulfonamide group and a carbamate linkage. The sulfonamide moiety is a cornerstone of numerous antibacterial, diuretic, and anticonvulsant drugs.[2][3] Carbamates serve as versatile functional groups in drug design, often acting as protecting groups in peptide synthesis or as active components in enzyme inhibitors.[4][5] The target compound is also identified as an impurity of Glipizide, an anti-diabetic drug, making its synthesis crucial for analytical and reference standard purposes.[1][6]

This application note presents a reliable and scalable laboratory-scale synthesis protocol. By providing a detailed rationale for each step, from reagent selection to purification, we aim to equip researchers with the expertise to confidently and efficiently synthesize this valuable chemical building block.

Reaction Principle and Mechanism

The synthesis of ethyl N-(4-sulfamoylphenyl)carbamate is achieved via a nucleophilic acyl substitution reaction. The starting material, 4-aminobenzenesulfonamide (sulfanilamide), possesses a primary aromatic amine group. This amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl chloroformate.

The reaction proceeds as follows:

Overall Reaction Scheme: Sulfanilamide + Ethyl Chloroformate → Ethyl N-(4-sulfamoylphenyl)carbamate + HCl

A non-nucleophilic base, such as pyridine or triethylamine, is incorporated into the reaction mixture. Its primary role is to act as a scavenger for the hydrochloric acid (HCl) generated as a byproduct. This prevents the protonation of the starting amine, which would render it non-nucleophilic and halt the reaction.

Mechanistic Pathway

The mechanism can be visualized as a two-step process:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of sulfanilamide's amino group attacks the carbonyl carbon of ethyl chloroformate. This forms a tetrahedral intermediate.

• Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling a chloride ion as the leaving group. The base present in the mixture then deprotonates the positively charged nitrogen, and also neutralizes the generated HCl, to yield the final carbamate product.

Sources

• 1. scbt.com [scbt.com]
• 2. Synthesis of Sulfanilamide - Chemistry Steps [chemistrysteps.com]
• 3. Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ETHYL (2-(4-SULFAMOYLPHENYL)ETHYL)CARBAMATE [drugfuture.com]

Application Note: High-Precision GC/MS Determination of Ethyl Carbamate in Complex Matrices

Target Audience: Analytical Chemists, Food Safety Researchers, and Drug Development Professionals Matrix Applicability: Fermented foods, alcoholic beverages (wine, distilled spirits), and pharmaceutical intermediates.

Introduction and Regulatory Rationale

Ethyl carbamate (EC), also known as urethane, is a naturally occurring process contaminant formed during the fermentation and storage of foods and beverages. The International Agency for Research on Cancer (IARC) classifies ethyl carbamate as a Group 2A carcinogen ("probably carcinogenic to humans")[1]. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has highlighted that the co-consumption of EC with ethanol significantly increases its toxicological and carcinogenic potential[2].

Due to its genotoxicity, global regulatory bodies have established strict allowable limits for EC. The U.S. Food and Drug Administration (FDA) enforces voluntary limits of 15 µg/L for table wines, 60 µg/L for fortified wines, and 125 µg/L for distilled spirits such as whiskey[3].

The Analytical Challenge

Quantifying EC at trace (µg/L or ppb) levels presents a severe analytical bottleneck. EC is a low-molecular-weight (89.09 g/mol ), highly polar molecule. Under electron ionization (EI), it fragments into low-mass, non-specific ions. When analyzing complex matrices like distilled spirits or soy sauce—which are rich in ethanol, sugars, and volatile congeners—traditional full-scan GC/MS suffers from severe matrix interference and poor signal-to-noise (S/N) ratios. Therefore, highly selective sample preparation combined with Gas Chromatography-Mass Spectrometry (GC/MS) in Selected Ion Monitoring (SIM) mode is the gold standard for this analysis[4].

Mechanistic Insights

Pathway of Formation

In fermented products, EC is not present in the raw ingredients but forms via a spontaneous chemical reaction. Nitrogen-rich precursors (such as urea, citrulline, or cyanate) produced by yeast metabolism react with ethanol. This esterification is exponentially accelerated by heat (e.g., during the distillation of stone fruit spirits) and light exposure[5].

Fig 1: Chemical pathway of ethyl carbamate formation in fermented matrices.

Mass Spectrometry Fragmentation Logic

Why do we monitor specific ions? The molecular ion of EC ( M+ at m/z 89) is highly unstable and exhibits very low abundance[6].

• m/z 62 (Quantifier): Formed via a McLafferty rearrangement, this is the base peak. It is highly stabilized by resonance and provides the highest sensitivity[4].

• m/z 74 (Qualifier): Corresponds to the loss of a methyl group [M−CH3​]+ . While useful, it is susceptible to overlapping interferences from column bleed or phthalate contamination[6].

• m/z 44 (Qualifier): Represents the [COO]+ fragment.

To correct for matrix-induced signal suppression and extraction losses, a stable isotope internal standard, Deuterated Ethyl Carbamate ( d5​ -EC) , is highly recommended over the traditional propyl carbamate. d5​ -EC co-elutes exactly with the target analyte, ensuring perfect matrix-matched ionization correction, and is quantified using m/z 64[4].

Quantitative Data Summary

Table 1: Regulatory Limits and Target Thresholds

Product Category	FDA Target Limit (µg/L)	Health Canada Limit (µg/L)
Table Wines	≤ 15	≤ 30
Fortified / Dessert Wines	≤ 60	≤ 100
Distilled Spirits (Whiskey)	≤ 125	≤ 150
Fruit Brandies / Liqueurs	N/A	≤ 400

Table 2: GC/MS SIM Acquisition Parameters

Analyte	Role	Quantifier Ion (m/z)	Qualifier Ions (m/z)	Dwell Time (ms)
Ethyl Carbamate (EC)	Target Analyte	62	44, 74, 89	100
d5​ -Ethyl Carbamate	Internal Standard	64	79	100
Propyl Carbamate (Alt)	Internal Standard	62	44, 63	100

Experimental Protocol

This self-validating protocol utilizes Solid Phase Extraction (SPE) followed by GC/MS-SIM, adapted from AOAC International methodologies[7].

Fig 2: Step-by-step sample preparation and GC/MS analytical workflow.

Reagents and Materials

• Standards: Ethyl carbamate (≥99% purity), d5​ -ethyl carbamate (Internal Standard).

• Solvents: Dichloromethane (DCM), Ethyl Acetate, Acetone (all GC-MS or pesticide grade).

• Extraction: Diatomaceous earth SPE cartridges (e.g., Extrelut 20) or equivalent unbonded silica.

• Column: Polyethylene glycol (PEG) polar capillary column (e.g., DB-WAX, Carbowax 20M), 30 m × 0.25 mm ID × 0.25 µm film thickness. Crucial Causality: Non-polar columns (like HP-5) will cause severe peak tailing and fail to separate EC from the solvent front.

Sample Preparation (SPE Workflow)

• Spiking: Accurately weigh 5.0 g of the homogenized sample (or 5.0 mL of beverage) into a clean glass vial. Add 100 µL of the d5​ -EC internal standard working solution (400 ng/mL). Mix thoroughly.

• Aqueous Dilution: Dilute the sample with 15 mL of ultra-pure water to reduce the ethanol concentration, which can interfere with sorbent retention.

• Loading: Apply the diluted sample to the diatomaceous earth SPE column. Allow it to absorb into the matrix for 15 minutes.

• Elution: Elute the carbamates using 2 × 20 mL of Dichloromethane (DCM) containing 5% Ethyl Acetate. Collect the eluate in a round-bottom flask.

• Concentration: Concentrate the eluate using a rotary evaporator under vacuum at a maximum water bath temperature of 28°C. Warning: EC is semi-volatile. Temperatures above 30°C will result in severe analyte loss. Evaporate to approximately 1-2 mL, then transfer to a GC vial and use a gentle stream of nitrogen to bring the final volume to exactly 1.0 mL.

GC/MS Instrumental Setup

• Inlet: Splitless mode, 180°C. Injection volume: 1.0 µL. (Lower inlet temperatures prevent thermal degradation of the matrix into background noise).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial: 40°C, hold for 0.75 min.

  • Ramp 1: 10°C/min to 60°C.

  • Ramp 2: 3°C/min to 150°C (Slow ramp ensures separation of EC from co-extracted fermentation fusel oils).

  • Ramp 3: 25°C/min to 220°C, hold for 5 min (Column bake-out).

• MS Transfer Line: 220°C.

• Ion Source: Electron Ionization (EI) at 70 eV, Source Temp: 230°C.

• Acquisition: SIM mode (refer to Table 2 for ions). Solvent delay: 10 minutes.

System Suitability and Validation

• Calibration: Construct a 6-point internal standard calibration curve ranging from 5 to 500 µg/L. The coefficient of determination ( R2 ) must be ≥0.995 .

• Ion Ratio Confirmation: The relative abundance of the qualifier ions (m/z 44, 74) to the quantifier ion (m/z 62) in the sample must be within ±20% of the ratio observed in the analytical standards.

Troubleshooting & Expert Insights

• Issue: Poor Recovery (<70%).

  • Cause: Over-drying during the nitrogen blowdown step.

  • Solution: Never evaporate the extract to complete dryness. Stop at 0.5 mL and reconstitute to 1.0 mL.

• Issue: Shifting Retention Times.

  • Cause: Phase degradation of the PEG column due to repeated injections of aqueous/ethanol extracts.

  • Solution: Ensure the SPE cleanup effectively removes water. Utilize a deactivated glass wool liner and replace it every 50-100 injections.

• Advanced Alternative (LVI-2D-GC): For high-throughput labs, Large Volume Injection (LVI) combined with 2D-GC (heartcutting) can bypass the SPE step entirely. A 100 µL direct injection is made in solvent-vent mode, venting the ethanol-water matrix, while the EC fraction is heartcut from a non-polar primary column to a polar secondary column[8].

References

• OIV-MA-AS315-04: Ethyl carbamate analysis in alcoholic beverages: selective detection method by gas chromatography/mass spectrometry. International Organisation of Vine and Wine (OIV). Available at:[Link]

• Large Volume Injection with GC/MS Multi Column Switching for Direct Determination of Ethyl Carbamate in Alcoholic Beverages. LabRulez GCMS / GERSTEL. Available at:[Link]

• High Precision Method for the Determination of Ethyl Carbamate in Cachaça by HRGC-MS. Centro Nacional de Metrología (CENAM). Available at:[Link]

• Determination of Ethyl Carbamate in Wine by Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry. VTechWorks. Available at:[Link]

• Ethyl Carbamate | FDA. U.S. Food and Drug Administration. Available at:[Link]

• Ethyl Carbamate (EC) | UC Food Quality. University of California, Davis. Available at:[Link]

• Ethyl Carbamate in Fermented Food Products: Sources of Appearance, Hazards and Methods for Reducing Its Content. National Center for Biotechnology Information (PMC). Available at:[Link]

• Studies on the Ethyl Carbamate Content of Fermented Beverages and Foods: A Review. MDPI. Available at:[Link]

• AppNote 155: Large Volume Injection with GC/MS Multidimensional Column Switching for Direct Determination of Ethyl Carbamate in Alcoholic Beverages. Young In Chromass / GERSTEL. Available at:[Link]

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• 1. ucfoodquality.ucdavis.edu [ucfoodquality.ucdavis.edu]
• 2. Ethyl Carbamate in Fermented Food Products: Sources of Appearance, Hazards and Methods for Reducing Its Content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. cenam.mx [cenam.mx]
• 5. researchgate.net [researchgate.net]
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• 7. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 8. gcms.labrulez.com [gcms.labrulez.com]

Application Note: Cell-Based Assays for Evaluating Sulfonamide Cytotoxicity and Idiosyncratic Reactions

Target Audience: Researchers, Toxicologists, and Preclinical Drug Development Professionals Document Type: Technical Guide and Standard Operating Protocols (SOP)

Introduction & Mechanistic Context

Sulfonamide antimicrobials, such as sulfamethoxazole (SMX), are highly effective clinical therapeutics. However, their use is limited by the occurrence of idiosyncratic adverse drug reactions (IADRs), ranging from mild cutaneous eruptions to life-threatening Stevens-Johnson syndrome (SJS), toxic epidermal necrolysis (TEN), and drug-induced liver injury (DILI)[1].

As a Senior Application Scientist evaluating preclinical safety, it is critical to understand that parent sulfonamides are rarely cytotoxic in standard in vitro assays . The toxicity is heavily dependent on metabolic bioactivation[2].

The Bioactivation Causality

In human physiology, SMX is primarily detoxified via N-acetyltransferases (NAT1/NAT2) into inactive N-acetyl-SMX[2][3]. However, a competing toxification pathway exists:

• Oxidation: Hepatic Cytochrome P450 2C9 (CYP2C9) or extrahepatic myeloperoxidase oxidizes SMX to sulfamethoxazole hydroxylamine (SMX-HA)[2][4].

• Auto-oxidation: SMX-HA spontaneously auto-oxidizes to nitroso-SMX (SMX-NO)[2].

• Haptenation & Stress: SMX-NO is a highly reactive electrophile. It rapidly depletes intracellular glutathione (GSH) and covalently binds to cellular proteins (haptenation)[3].

• Immune Activation: These protein adducts act as neoantigens, while the resulting oxidative stress provides a "danger signal" that upregulates CD40 on dendritic cells, ultimately triggering a cytotoxic T-cell response[5][6].

Because standard immortalized cell lines (e.g., HepG2, HeLa) lack physiological levels of CYP2C9, exposing them to parent SMX will yield false-negative safety data. To build a self-validating assay system, researchers must either use metabolically competent cells (e.g., Primary Human Hepatocytes) or bypass the first metabolic step by directly dosing cells with the reactive metabolite, SMX-HA[1][7].

Figure 1: Bioactivation pathway of sulfamethoxazole leading to cytotoxicity and immune activation.

Experimental Design & Model Selection

Choosing the correct cell model is the foundation of a trustworthy cytotoxicity assay. Table 1 summarizes the strategic selection of in vitro models based on the specific mechanism being investigated.

Table 1: Strategic Selection of Cell Models for Sulfonamide Toxicity

Cell Model	Metabolic Competence	Primary Application	Limitations
Primary Human Hepatocytes (PHH)	High (Retains CYP2C9 & NATs)	Gold standard for parent SMX metabolism-dependent DILI[7].	Rapid de-differentiation in 2D culture; high lot-to-lot variability.
HepG2 / HeLa	Low (Minimal CYP450)	General basal cytotoxicity screening.	Fails to detect CYP-mediated bioactivation; requires external SMX-HA[8].
Human PBMCs	Specific (Myeloperoxidase)	Lymphocyte Toxicity Assays (LTA) for patient hypersensitivity profiling[1].	Requires isolation from fresh donor blood; high biological variance.
Normal Human Dermal Fibroblasts (NHDF)	Moderate (High NAT1, Low NAT2)	Investigating cutaneous adverse reactions (e.g., SJS/TEN)[3].	Less susceptible to SMX-HA than keratinocytes; requires direct metabolite dosing.

Core Experimental Protocols

Protocol A: Metabolism-Dependent Hepatotoxicity Assay (PHH Model)

This protocol evaluates the intrinsic hepatotoxicity of the parent drug by utilizing the endogenous CYP2C9 activity of Primary Human Hepatocytes (PHHs).

Rationale: By measuring both Glutathione (GSH) depletion (an early mechanistic event) and ATP loss (a terminal viability event), this assay provides a self-validating causal link between oxidative stress and cell death.

Step-by-Step Methodology:

• Cell Plating: Thaw cryopreserved PHHs and plate at 50,000 cells/well in collagen-I coated 96-well opaque plates using Williams' E medium supplemented with hepatocyte maintenance factors. Allow 24 hours for attachment.

• Compound Preparation: Prepare a 100x stock of SMX in DMSO. Dilute into culture media to achieve final concentrations ranging from 10 µM to 1000 µM. Ensure final DMSO concentration is ≤0.5% to avoid solvent toxicity.

• Control Assignment:

  • Negative Control: 0.5% DMSO vehicle.

  • Positive Control (Viability): 0.1% Triton X-100[8].

  • Mechanistic Control: Pre-incubate a subset of wells with 1-aminobenzotriazole (1-ABT), a pan-CYP inhibitor, to prove that toxicity is CYP-dependent[6].

• Exposure: Aspirate media and apply drug treatments. Incubate at 37°C, 5% CO₂ for 24 hours.

• GSH Depletion Readout (Multiplexed): After 24 hours, use a luminescence-based GSH assay (e.g., GSH-Glo™). Add the luciferin-NT reagent, incubate for 30 minutes, and read luminescence. A decrease in signal indicates reactive metabolite scavenging.

• Viability Readout: In a parallel plate, add ATP-monitoring reagent (e.g., CellTiter-Glo®). Lyse cells for 10 minutes on an orbital shaker and record luminescence to determine the IC₅₀ of cell viability.

Protocol B: PBMC Lymphocyte Toxicity Assay (LTA)

The LTA is utilized to assess individual patient susceptibility to sulfonamide hypersensitivity. Because PBMCs lack robust CYP2C9, cells are challenged directly with the reactive metabolite, SMX-HA[1][9].

Rationale: Hypersensitive patients exhibit a genetic or phenotypic predisposition to defective SMX-HA detoxification, leading to accelerated apoptosis in PBMCs compared to tolerant controls[1].

Step-by-Step Methodology:

• Isolation: Isolate PBMCs from whole blood using density gradient centrifugation (e.g., Ficoll-Paque). Resuspend in Hank's Balanced Salt Solution (HBSS) supplemented with 5% FBS and 15 mM HEPES[1].

• Plating & Dosing: Seed PBMCs into 96-well microtiter plates. Add SMX-HA (synthesized or commercially procured) at concentrations ranging from 25 µM to 800 µM[1].

  • Self-Validation Step: Include 1 mM parent SMX as a negative control. If parent SMX causes toxicity here, the assay is flawed, as PBMCs cannot bioactivate it efficiently[9].

• Pulse Incubation: Incubate cells with SMX-HA for exactly 2 hours at 37°C[1].

• Wash Step (Critical): Centrifuge the plate, aspirate the supernatant, and wash cells twice with Phosphate Buffered Saline (PBS) to remove unbound free drug and prevent non-specific extracellular oxidation[1].

• Recovery: Resuspend cells in 100 µL of fresh culture media and incubate for an additional 19 hours at 37°C[1].

• MTT Viability Readout: Add MTT reagent to a final concentration of 0.5 mg/mL. Incubate for 4 hours to allow viable cells to generate purple formazan crystals. Solubilize crystals using 100 µL of 0.1 N HCl in isopropanol. Measure absorbance at 570 nm[1]. Calculate % cytotoxicity relative to the vehicle control.

Figure 2: Step-by-step workflow for the PBMC Lymphocyte Toxicity Assay (LTA) using SMX-HA.

Data Acquisition & Multiparametric Interpretation

Relying on a single viability endpoint can mask the true mechanism of sulfonamide toxicity. A multiparametric approach ensures high E-E-A-T standards by cross-validating the biochemical pathways.

Table 2: Multiparametric Assay Readouts for Sulfonamide Profiling

Assay Type	Target / Mechanism	Readout Modality	Interpretation of Sulfonamide Toxicity
MTT / CellTiter-Glo	Mitochondrial reductase / ATP	Absorbance (570nm) / Luminescence	Late-stage indicator of cell death. SMX-HA typically yields an IC₅₀ of 100-400 µM in sensitive cells[10].
GSH-Glo	Intracellular Glutathione	Luminescence	Early-stage indicator. Rapid depletion confirms the presence of the electrophilic SMX-NO metabolite[3].
DCFDA	Reactive Oxygen Species (ROS)	Fluorescence (Ex/Em: 485/535nm)	Confirms oxidative stress resulting from GSH depletion and mitochondrial uncoupling.
Flow Cytometry (CD40)	Dendritic Cell Activation	Fluorescence (APC/PE)	Confirms immune-sensitization. SMX-NO upregulates CD40, acting as a danger signal for T-cell activation[6].

Expert Insight: When analyzing data from the LTA, plot the dose-response curves of hypersensitive patients against tolerant controls. A leftward shift in the IC₅₀ curve for SMX-HA (but not parent SMX) confirms a phenotypic defect in the patient's ability to manage reactive hydroxylamine species[1][9].

References

• Discovery of Sulfonamidebenzamides as Selective Apoptotic CHOP Pathway Activators of the Unfolded Protein Response | ACS Medicinal Chemistry Letters. acs.org. Available at:[Link]

• Moxifloxacin and Sulfamethoxazole-Based Nanocarriers Exhibit Potent Antibacterial Activities - MDPI. mdpi.com. Available at:[Link]

• In Vitro Models for Studying Chronic Drug-Induced Liver Injury - PMC. nih.gov. Available at:[Link]

• An in vitro investigation of predisposition to sulphonamide idiosyncratic toxicity in dogs. scilit.com. Available at:[Link]

• BIOACTIVATION, PROTEIN HAPTENATION, AND TOXICITY OF SULFAMETHOXAZOLE AND DAPSONE IN NORMAL HUMAN DERMAL FIBROBLASTS - PMC. nih.gov. Available at:[Link]

• Reduction of Sulfamethoxazole Hydroxylamine (SMX-HA) by the Mitochondrial Amidoxime Reducing Component (mARC) | Chemical Research in Toxicology. acs.org. Available at:[Link]

• Cytochrome p450 2c9 – Knowledge and References - Taylor & Francis. taylorandfrancis.com. Available at:[Link]

• Under our current understanding, sulfamethoxazole can induce a... - ResearchGate. researchgate.net. Available at:[Link]

• DISEASES - CYP2C9 - JensenLab. jensenlab.org. Available at:[Link]

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• 1. pages.stat.wisc.edu [pages.stat.wisc.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BIOACTIVATION, PROTEIN HAPTENATION, AND TOXICITY OF SULFAMETHOXAZOLE AND DAPSONE IN NORMAL HUMAN DERMAL FIBROBLASTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. researchgate.net [researchgate.net]
• 6. diseases.jensenlab.org [diseases.jensenlab.org]
• 7. In Vitro Models for Studying Chronic Drug-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Moxifloxacin and Sulfamethoxazole-Based Nanocarriers Exhibit Potent Antibacterial Activities [mdpi.com]
• 9. RNA expression profiling in sulfamethoxazole‐treated patients with a range of in vitro lymphocyte cytotoxicity phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An in vitro investigation of predisposition to sulphonamide idiosyncratic toxicity in dogs | Scilit [scilit.com]

Protocol: High-Efficiency Solid-Phase Extraction (SPE) of Carbamates from Complex Matrices

Executive Summary & Mechanistic Rationale

Carbamate pesticides (e.g., aldicarb, carbofuran, methomyl) present unique analytical challenges in environmental and biological matrices due to their moderate-to-high polarity and thermal instability. Traditional liquid-liquid extraction (LLE) often yields poor recoveries for polar analytes and requires excessive solvent volumes[1]. Solid-Phase Extraction (SPE) has become the gold standard for sample preparation, particularly when coupled with High-Performance Liquid Chromatography and Fluorescence Detection (HPLC-FLD) via post-column derivatization, as strictly outlined in EPA Method 531.2[2].

Causality in Sorbent Selection: Historically, octadecyl (C18) silica-based sorbents were utilized for pesticide extraction[1]. However, highly polar carbamates like oxamyl and methomyl exhibit poor retention on C18 due to insufficient hydrophobic interaction[1]. Modern optimized protocols utilize Graphitized Carbon Black (GCB) (e.g., ENVI-Carb) or Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbents[3],[1]. GCB offers a nonporous surface with a high affinity for polar analytes via strong π−π interactions, significantly improving recovery rates and reducing batch-to-batch variability compared to C8 or C18 phases[1].

Workflow Visualization

Fig 1: Logical workflow for carbamate solid-phase extraction and downstream analysis.

Quantitative Performance: Sorbent Comparison

The choice of sorbent directly dictates the success and reliability of the protocol. The table below summarizes the recovery rates of key carbamates from 1-liter water matrices, demonstrating the superiority of carbon-based packings over traditional silica for polar analytes[4].

Analyte	Chemical Class	GCB Recovery (%) ± SD	C18 Silica Recovery (%) ± SD
Oxamyl	Carbamoyloxime	95 ± 5	55 ± 16
Methomyl	Carbamoyloxime	97 ± 5	74 ± 8
Aldicarb	Carbamoyloxime	96 ± 3	88 ± 8
Carbaryl	N-Methylcarbamate	98 ± 5	102 ± 13
Monuron	Phenylurea	97 ± 4	90 ± 4

Data synthesized from comparative recovery studies using ENVI-Carb vs. C18 silica packings[4].

Detailed Experimental Methodology

This protocol is optimized for aqueous environmental samples but can be adapted for solid food matrices using a QuEChERS dispersive-SPE hybrid approach (utilizing PSA, MgSO4, and C18/GCB) prior to final cleanup[5].

Materials & Reagents

• SPE Cartridges: Graphitized Carbon Black (e.g., 500 mg/6 mL) or Polymeric HLB (e.g., 60 mg/3 mL)[3],[1].

• Solvents: HPLC-grade Methanol, Ethyl Acetate, Dichloromethane, Ultrapure Water.

• Preservatives: Potassium dihydrogen citrate (buffer), Sodium thiosulfate (dechlorinating agent)[2].

Step-by-Step Protocol

Step 1: Sample Preparation & Preservation

• Collect water samples in amber glass bottles equipped with PTFE-lined caps[2]. Do not pre-rinse bottles if chemical preservatives are pre-loaded[2].

• Causality Check: Add sodium thiosulfate to neutralize residual chlorine. Free chlorine rapidly degrades sensitive carbamates like aldicarb and methiocarb[2].

• Adjust sample pH to ~3.8 using potassium dihydrogen citrate. Why? Carbamates (especially oxamyl and carbaryl) rapidly hydrolyze under neutral or basic conditions[2].

• Filter the sample through a 0.45 µm PTFE membrane to remove particulate matter that could clog the SPE frit[3].

Step 2: Cartridge Conditioning

• Mount the SPE cartridges onto a vacuum manifold.

• Condition the sorbent by passing 5 mL of Methanol through the bed at a dropwise rate (approx. 1-2 mL/min)[3].

• Follow immediately with 5 mL of ultrapure water to equilibrate[3].

• Critical Constraint: Do not allow the sorbent bed to run dry[3]. Drying introduces air channels and collapses the solvation shell around the stationary phase, destroying the interaction sites and leading to catastrophic recovery loss.

Step 3: Sample Loading

• Load the prepared sample (100 mL to 1 L, depending on the expected limit of detection) onto the conditioned cartridge[3].

• Maintain a strict flow rate of 5–10 mL/min[3]. Why? Exceeding this flow rate prevents adequate mass transfer of the analytes into the sorbent pores, causing target breakthrough.

Step 4: Washing and Drying

• Wash the cartridge with 5 mL of ultrapure water to elute highly polar matrix interferences (e.g., inorganic salts, humic acids)[3].

• Apply full vacuum (approx. 15-20 in Hg) for 10–15 minutes to thoroughly dry the sorbent bed[3]. Causality Check: Residual water will create a biphasic partition during the organic elution step, severely depressing the recovery of the analytes.

Step 5: Elution

• Elute the retained carbamates using 5–10 mL of an Ethyl Acetate:Methanol mixture (80:20, v/v) or Dichloromethane[3].

• Collect the eluate in a clean borosilicate glass tube.

• Evaporate the solvent to near-dryness under a gentle stream of high-purity nitrogen at 35°C. Reconstitute in 1.0 mL of Methanol or the initial HPLC mobile phase.

Downstream Analysis & Self-Validation System

To ensure the protocol operates as a self-validating system, integrate the following quality control measures aligned with EPA Method 531.2[2]:

• Post-Column Derivatization: Carbamates lack strong natural chromophores or fluorophores. After reverse-phase HPLC separation, hydrolyze the analytes with sodium hydroxide at 80-100°C to form methylamine[2]. React the methylamine with o-phthalaldehyde (OPA) and 2-mercaptoethanol to form a highly fluorescent isoindole[2],[6]. This specific reaction acts as a chemical filter, validating that the detected peaks are definitively N-methylcarbamates.

• Laboratory Fortified Blanks (LFB): Spike a reagent water sample with a known concentration of carbamates (e.g., 0.2 µg/L) before Step 1[2]. Recovery must consistently fall between 80-120%[2]. If recovery is low, immediately audit the workflow for sorbent drying during Step 2 or incomplete vacuum drying in Step 4.

References

• BenchChem. "Application Note: Solid-Phase Extraction (SPE) for the Determination of Methasulfocarb in Water Samples." Benchchem.com.
• Supelco. "Application Note 27: Extract Nonvolatile Pesticides from Drinking Water, Using a Graphitized Carbon Adsorbent." Gcms.cz.
• Pickering Laboratories. "Analysis of N-Methyl Carbamate Pesticides in Food." Pickeringlabs.com.
• Supelco. "Solid Phase Extraction of Pesticides from Fruits and Vegetables, for Analysis by GC or HPLC." Cocodoc.com.
• NEMI. "EPA-OGWDW/TSC: 531.2: N-Methylcarbamoyloximes and N-Methylcarbamates in Water." Nemi.gov.
• Amptius. "EPA Method 531.2 Instrumentation Guide." Amptius.com.

Sources

• 1. gcms.cz [gcms.cz]
• 2. NEMI Method Summary - 531.2 [nemi.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdn.cocodoc.com [cdn.cocodoc.com]
• 5. pickeringlabs.com [pickeringlabs.com]
• 6. amptius.com [amptius.com]

Application Notes &amp; Protocols: Crystallization of Sulfamoylphenyl Carbamate Derivatives

Introduction

In the landscape of pharmaceutical development, the solid-state properties of an Active Pharmaceutical Ingredient (API) are of paramount importance. For the sulfamoylphenyl carbamate class of compounds, which are pivotal intermediates and APIs in various therapeutic areas, achieving a stable, pure, and well-defined crystalline form is a critical determinant of a drug's efficacy, safety, and manufacturability.[1][2] Crystallization is the cornerstone technique for achieving these attributes, as it serves not only as a purification method but also as a means to control particle size, morphology, and polymorphism—all of which influence bioavailability and formulation development.[3][4]

However, sulfamoylphenyl carbamate derivatives present a unique set of crystallization challenges. Their molecular structure, featuring a flexible carbamate linker between two functionally distinct aromatic moieties (a sulfonamide and a substituted phenyl group), imparts a conformational flexibility that can lead to the formation of multiple crystalline forms (polymorphs) or even amorphous solids. Furthermore, the presence of multiple hydrogen bond donors and acceptors can result in complex solvation and desolvation behaviors, often leading to phenomena like "oiling out," where the compound separates as a liquid phase instead of a solid.[5][6]

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of application notes and detailed protocols for the successful crystallization of sulfamoylphenyl carbamate derivatives. It moves beyond simple procedural lists to explain the underlying principles and strategic choices that lead to the growth of high-quality single crystals suitable for structural analysis and further solid-state characterization.

Foundational Principles of Crystallization

The journey from a dissolved molecule to a highly ordered crystal lattice is governed by the principles of supersaturation, nucleation, and crystal growth.

• Supersaturation: The Driving Force A solution becomes supersaturated when the concentration of the solute exceeds its equilibrium solubility at a given temperature. This thermodynamically unstable state is the essential prerequisite for crystallization.[6] Supersaturation can be achieved by various means, including cooling a saturated solution, evaporating the solvent, or adding an anti-solvent.[7][8]

• Nucleation and Crystal Growth Within a supersaturated solution, molecules begin to self-assemble into small, ordered clusters. This process is known as nucleation. Once a nucleus reaches a critical size, it becomes stable and can serve as a template for further growth, where additional molecules from the solution deposit onto its surface, allowing the crystal to enlarge.[7][9] The rate at which crystals grow is a crucial factor; slower growth generally leads to larger and higher-quality crystals.[10]

Strategic Solvent Selection

The choice of solvent is arguably the most critical factor in a successful crystallization experiment.[11][12] An ideal solvent for sulfamoylphenyl carbamates should exhibit moderate solubility for the compound, with solubility increasing significantly with temperature.[8][12]

Key Considerations:

• Polarity and Hydrogen Bonding: The sulfamoylphenyl carbamate structure contains both polar (sulfonamide, carbamate) and non-polar (phenyl rings) regions. Solvents must be chosen to accommodate these different functionalities. Protic solvents (e.g., alcohols) can form strong hydrogen bonds, which may compete with the intermolecular interactions needed for crystal lattice formation. Aprotic polar solvents (e.g., acetone, ethyl acetate) are often a good starting point.

• Boiling Point: A solvent with a boiling point below 100°C is generally preferred to facilitate easy removal from the final crystals and to minimize the risk of the compound "oiling out" at elevated temperatures.[11]

Solubility Screening Protocol:

• Place approximately 10-20 mg of the sulfamoylphenyl carbamate derivative into several small test tubes.

• To each tube, add a different solvent (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane) dropwise at room temperature.[3]

• Observe the solubility. If the compound dissolves readily in a few drops, the solvent is likely too good for crystallization and should be considered as the "soluble solvent" in a mixed-solvent system.

• If the compound is insoluble at room temperature, gently heat the mixture. If it dissolves upon heating, the solvent is a potential candidate for single-solvent crystallization.

• Allow the heated solutions to cool slowly to room temperature. The formation of solid precipitate indicates a promising solvent system.

Solvent	Polarity	Boiling Point (°C)	Typical Role
Methanol	Polar Protic	65	Good solvent, often used in mixed systems
Ethanol	Polar Protic	78	Good solvent, often used in mixed systems
Acetone	Polar Aprotic	56	Excellent starting solvent
Ethyl Acetate	Polar Aprotic	77	Versatile solvent for many carbamates[13]
Dichloromethane	Polar Aprotic	40	Good solvent, highly volatile
Toluene	Non-polar	111	Can be a good solvent for less polar derivatives
Hexane/Heptane	Non-polar	69 / 98	Typically used as an anti-solvent

Core Crystallization Techniques

Several methods can be employed to achieve the supersaturation required for crystallization. The choice of technique depends on the solubility properties of the compound and the amount of material available.

Method 1: Slow Evaporation

This is the simplest technique and is often the first to be tried.[7][10] It is most suitable for compounds that are moderately soluble at room temperature.

Principle: A nearly saturated solution is prepared, and the solvent is allowed to evaporate slowly over time. As the solvent volume decreases, the concentration of the solute increases, eventually reaching supersaturation and inducing crystallization.

Detailed Step-by-Step Protocol:

• Dissolve the sulfamoylphenyl carbamate derivative in a suitable solvent (e.g., ethyl acetate or a mixture like methanol/dichloromethane) to create a clear, nearly saturated solution.[14]

• Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any dust or particulate matter that could act as unwanted nucleation sites.[7]

• Cover the vial with a cap or parafilm and pierce a few small holes in the covering to allow for slow solvent evaporation.[10]

• Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.

• Monitor the vial periodically for crystal growth.

Method 2: Vapor Diffusion

Vapor diffusion is a highly controlled method that is particularly effective for small amounts of material and is widely used in protein and small-molecule crystallography.[15][16][17]

Principle: A drop containing the dissolved compound and a precipitant solution is allowed to equilibrate in a sealed chamber with a larger reservoir of the precipitant solution at a higher concentration.[15][16] Water vapor (or a more volatile solvent) slowly diffuses from the drop to the reservoir, gradually increasing the concentration of the compound in the drop until it crystallizes.[16][18]

Detailed Step-by-Step Protocol (Hanging Drop):

• Prepare a stock solution of the sulfamoylphenyl carbamate derivative in a "good" solvent (e.g., acetone).

• In the well of a 24-well crystallization plate, add 500 µL of a "poor" solvent (the anti-solvent or precipitant, e.g., hexane).

• On a siliconized glass coverslip, mix 1-2 µL of the compound's stock solution with 1-2 µL of the reservoir solution.[19]

• Quickly invert the coverslip and place it over the well, using vacuum grease to create an airtight seal.[19]

• Place the plate in a stable, temperature-controlled environment.[19]

• Crystals should appear in the drop within a few days to a few weeks.

Vapor Diffusion (Hanging Drop) Workflow.

Method 3: Cooling Crystallization

This technique is ideal for compounds that exhibit a significant increase in solubility with temperature.[9][20]

Principle: The compound is dissolved in a minimal amount of a suitable solvent at an elevated temperature to create a saturated solution. The solution is then cooled slowly, reducing the solubility of the compound and causing it to crystallize.[7][10]

Detailed Step-by-Step Protocol (Slow Cooling):

• In a clean flask, add the sulfamoylphenyl carbamate derivative and a small amount of the chosen solvent.

• Heat the mixture gently (e.g., in a water bath) while stirring until the solid is completely dissolved. Continue adding small aliquots of the hot solvent until a clear, saturated solution is obtained.[7]

• Cover the flask and place it into an insulated container (like a Dewar flask filled with hot water at the same temperature) to ensure a very slow cooling rate.[7][10]

• Allow the setup to cool undisturbed to room temperature over 24-48 hours.

• If crystals do not form, the process can be repeated, or the solution can be placed in a refrigerator or freezer for further slow cooling.[10]

Logical Phases of Slow Cooling Crystallization.

Troubleshooting Common Crystallization Problems

• Oil Formation ("Oiling Out"): This occurs when the solute separates from the solution as a liquid instead of a solid, often because the supersaturation level is too high or the solution temperature is above the compound's melting point in that solvent system.[5][6][21]

  • Solution: Re-heat the solution to dissolve the oil, add more solvent to reduce the concentration, and then cool at a much slower rate.[5] Using a more dilute starting solution can also prevent this issue.[21]

• No Crystals Form: This typically indicates that the solution is not sufficiently supersaturated.

  • Solution: If using slow evaporation, allow more time or increase the size of the holes in the cap. For cooling crystallization, try further cooling in a refrigerator. Scratching the inside of the glass vial with a glass rod can sometimes induce nucleation.[5] If these fail, the solution may be too dilute; some solvent should be evaporated before attempting to cool again.[5]

• Formation of a Fine Powder or Small Needles: This is often the result of rapid nucleation and crystal growth, which can be caused by cooling the solution too quickly or having too high a level of supersaturation.

  • Solution: Reduce the rate of cooling or evaporation. Using a slightly more dilute solution can also favor the growth of fewer, larger crystals.[10]

References

• Growing Crystals. (n.d.). MIT Department of Chemistry. Retrieved from [Link]

• A modified vapor-diffusion crystallization protocol that uses a common dehydrating agent. (2005). IUCr Journals. Retrieved from [Link]

• Sitting Drop Vapor Diffusion Crystallization. (n.d.). Hampton Research. Retrieved from [Link]

• Crystallisation Techniques. (2006). University of Cambridge. Retrieved from [Link]

• Slow cooling and temperature-controlled protein crystallography. (n.d.). PMC - NIH. Retrieved from [Link]

• Low temperature solution growth : Slow cooling and Slow evaporation method. (2016). BrainKart. Retrieved from [Link]

• Troubleshooting Crystallization. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Crystallization of Membrane Proteins by Vapor Diffusion. (n.d.). PMC - NIH. Retrieved from [Link]

• Determining Which Solvent to Use. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Crystal Growth. (n.d.). Biology Linac Coherent Light Source. Retrieved from [Link]

• Choice of Solvent. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Solvent Selection for Crystallization. (n.d.). Scribd. Retrieved from [Link]

• Prediction of solvents suitable for crystallization of small organic molecules. (2005). PubMed. Retrieved from [Link]

• Slow Cooling of Solution. (n.d.). SPIE Digital Library. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Understanding Oiling Out in Crystallization. (n.d.). Scribd. Retrieved from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved from [Link]

• Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary A. (2025). UreaKnowHow. Retrieved from [Link]

• Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary Amine Synthesis. (2025). ResearchGate. Retrieved from [Link]

• Crystallization pathways and kinetics of carbamazepine-nicotinamide cocrystals from the amorphous state by in situ thermomicroscopy, spectroscopy, and calorimetry studies. (2007). PubMed. Retrieved from [Link]

• Methyl carbamate purification by extraction and recrystallization. (n.d.). ResearchGate. Retrieved from [Link]

• 4-Nitrophenyl N-(2-sulfamoylphenyl)carbamate. (n.d.). PMC. Retrieved from [Link]

• Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications. (n.d.). PMC. Retrieved from [Link]

• Phenyl carbamate crystal form and preparation method thereof. (n.d.). Google Patents.

• Effect of Solvents and Crystallization Methods on the Formation of Carbamazepine-Saccharin Co-Crystal. (n.d.). ResearchGate. Retrieved from [Link]

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• 21. benchchem.com [benchchem.com]

Application of N-substituted ethyl carbamates in medicinal chemistry

Application Note: N-Substituted Ethyl Carbamates in Rational Drug Design and Development

Executive Summary & Mechanistic Rationale

N-substituted ethyl carbamates (urethanes) are a highly versatile structural motif in medicinal chemistry. Bridging the physicochemical space between amides and esters, the carbamate linkage provides excellent chemical and proteolytic stability, enhanced membrane permeability, and acts as an effective peptide bond surrogate[1].

As a Senior Application Scientist, I approach the integration of ethyl carbamates into a drug scaffold not merely as a structural tweak, but as a calculated modulation of the molecule's pharmacokinetic and pharmacodynamic fate. The core applications fall into three distinct mechanistic categories:

• Peptidomimetics and Metabolic Shielding: Unlike native amides, carbamates are highly resistant to aminopeptidases. The N-substitution further modulates the rotational barrier of the C-N bond, influencing the conformational landscape of the molecule to optimize target binding while shielding the core from rapid degradation[2].

• Prodrug Strategies: Ethyl carbamates are frequently employed to mask basic amines, thereby increasing lipophilicity, reducing gastrointestinal toxicity, and improving oral bioavailability. A classic example is loratadine, an ethyl carbamate prodrug that undergoes CYP450-mediated decarbethoxylation in the liver to yield the active metabolite desloratadine[3].

• Direct Pharmacophores:

  • Ion Channel Modulators: Retigabine (ezogabine), an N-substituted ethyl carbamate, acts as a Kv7.2/Kv7.3 potassium channel opener[4]. The ethyl carbamate moiety is essential for anchoring the molecule within the hydrophobic pocket of the channel pore.

  • Enzyme Inhibitors: Carbamates act as pseudo-irreversible inhibitors of cholinesterases (AChE/BChE). They carbamylate the catalytic serine residue, forming a covalent intermediate that hydrolyzes at a fraction of the speed of an acetylated enzyme[5].

Mechanism of pseudo-irreversible cholinesterase inhibition by carbamates.

Quantitative Data: Physicochemical and Pharmacokinetic Profiling

To justify the selection of an N-substituted ethyl carbamate over traditional functional groups during hit-to-lead optimization, we must evaluate the quantitative shifts in stability and permeability.

Property	Native Amide	Alkyl Ester	N-Substituted Ethyl Carbamate
Proteolytic Stability	Low (Rapidly cleaved by peptidases)	Moderate (Cleaved by esterases)	High (Highly resistant to proteases)[1]
Hydrolytic Half-Life (pH 7.4)	> 100 years	Hours to Days	Years (Except under strong basic conditions)[1]
Membrane Permeability	Poor to Moderate	High	High (Optimal LogP modulation)
Primary Metabolic Route	Peptidases / CYP450	Carboxylesterases (CES1/CES2)	CYP450 (e.g., Loratadine activation)[3]

Experimental Protocols

Protocol A: One-Pot Synthesis of N-Substituted Ethyl Carbamates (Retigabine Scaffold)

Causality Focus: Traditional syntheses of retigabine-like scaffolds require expensive acid ion exchange catalysts and xylene reflux for water separation. This optimized one-pot protocol utilizes metal borohydride reduction directly after imine formation. By bypassing the isolation of unstable polyamino intermediates, we prevent auto-oxidation into reactive quinone diimines[6], ensuring high yield and compound integrity.

Step-by-Step Methodology:

• Imine Formation: Dissolve N-(2-nitro-4-aminophenyl) ethyl carbamate (1.0 eq) in anhydrous ethanol. Add p-fluorobenzaldehyde (1.1 eq) dropwise under a continuous inert argon atmosphere. Stir at room temperature for 2 hours. Rationale: Argon displaces oxygen, preventing the premature oxidation of the electron-rich triaminoaryl metabophore[4].

• In Situ Reduction: Cool the reaction mixture to 0°C using an ice bath. Slowly add sodium borohydride (NaBH₄, 1.5 eq) in small portions over 15 minutes. Rationale: Strict temperature control mitigates the exothermic reduction of the imine, preventing the unwanted premature reduction of the nitro group at this stage.

• Transfer Hydrogenation: To the resulting intermediate, add a catalytic amount of ferric chloride hexahydrate (FeCl₃·6H₂O, 5 mol%) and hydrazine hydrate (3.0 eq). Heat the mixture to 60°C for 4 hours. Rationale: This specific catalytic transfer selectively reduces the nitro group to an amine without cleaving the sensitive ethyl carbamate linkage or the p-fluorobenzyl group[6].

• Purification: Quench the reaction with distilled water, extract three times with ethyl acetate, dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Self-Validating In Vitro Plasma Stability & Activation Assay

Causality Focus: To ensure the ethyl carbamate acts as a stable prodrug in systemic circulation but activates appropriately via hepatic clearance, a self-validating stability assay using LC-MS/MS is required.

Step-by-Step Methodology:

• Matrix Preparation: Pre-incubate pooled human plasma (or human liver microsomes for CYP-mediated cleavage assessment) at 37°C for 10 minutes in a shaking water bath.

• Spiking: Initiate the enzymatic reaction by adding the N-substituted ethyl carbamate test compound (final concentration 1 µM, maximum 0.1% DMSO). Rationale: Restricting DMSO to ≤0.1% is critical; higher concentrations cause solvent-induced enzyme inhibition and protein denaturation, leading to false-positive stability readouts.

• Sampling & Quenching: At precise time points (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots and immediately quench by injecting into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Rationale: Ice-cold acetonitrile instantly precipitates plasma proteins and halts all enzymatic activity, ensuring an accurate snapshot of the kinetic time point.

• Centrifugation & Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Analyze the supernatant via LC-MS/MS (Multiple Reaction Monitoring mode), tracking both the depletion of the parent carbamate and the appearance of the active amine payload.

• System Validation Check (Critical): Run parallel incubations with procaine (rapidly hydrolyzed by plasma esterases) and procainamide (highly stable). Validation Rule: If procaine is not >90% degraded at the 60-minute mark, the plasma batch is deemed enzymatically inactive, and the entire experimental run must be discarded and repeated.

End-to-end workflow for synthesis and pharmacokinetic validation of carbamates.

References

• Title: Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC Source: nih.gov URL: [Link]

• Title: Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Publications Source: acs.org URL: [Link]

• Title: Full article: Pharmacophore-based design and discovery of (−)-meptazinol carbamates as dual modulators of cholinesterase and amyloidogenesis Source: tandfonline.com URL: [Link]

• Title: Prodrugs for Amines - MDPI Source: mdpi.com URL: [Link]

• Title: Carba Analogues of Flupirtine and Retigabine with Improved Oxidation Resistance and Reduced Risk of Quinoid Metabolite Formation - PMC Source: nih.gov URL: [Link]

• Source: google.

Sources

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Carba Analogues of Flupirtine and Retigabine with Improved Oxidation Resistance and Reduced Risk of Quinoid Metabolite Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. CN103724231A - Synthetic method of retigabine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethyl N-(4-sulfamoylphenyl)carbamate Synthesis

Welcome to the Process Chemistry Technical Support Center. This guide provides field-proven insights and troubleshooting strategies for the synthesis of ethyl N-(4-sulfamoylphenyl)carbamate, a critical intermediate in sulfonamide-based drug development.

Mechanistic Causality & Reaction Dynamics

The synthesis of ethyl N-(4-sulfamoylphenyl)carbamate relies on the nucleophilic acyl substitution of ethyl chloroformate by sulfanilamide. While seemingly straightforward, researchers frequently encounter depressed yields due to two primary competing factors:

• Chemoselectivity (Over-Acylation): Sulfanilamide contains two nitrogen centers—the highly nucleophilic aniline amine and the less nucleophilic sulfonamide group. While the aniline nitrogen reacts preferentially, elevated temperatures or excess electrophile will cause the sulfonamide nitrogen to attack the chloroformate, yielding a bis-acylated impurity.

• Electrophile Solvolysis: Ethyl chloroformate is extremely sensitive to ambient moisture. In the presence of water, it rapidly hydrolyzes into ethanol, hydrochloric acid, and carbon dioxide. The generated HCl protonates the aniline amine, rendering it non-nucleophilic and prematurely halting the reaction.

The Self-Validating System: To guarantee success, the protocol below is designed as a self-validating system. By utilizing 1[1], the environment remains strictly moisture-free. The immediate formation of a dense, white precipitate (pyridine hydrochloride) upon the addition of ethyl chloroformate serves as a real-time visual confirmation that acylation—not hydrolysis—is actively occurring. If the solution remains clear during addition, it is an immediate indicator that the electrophile has degraded.

Synthesis Workflow

Workflow for the high-yield synthesis of ethyl N-(4-sulfamoylphenyl)carbamate.

Standardized High-Yield Protocol

Reagents Required:

• Sulfanilamide: 1.0 eq (e.g., 10 mmol, 1.72 g)

• Ethyl chloroformate: 1.1 eq (11 mmol, 1.05 mL)

• Pyridine (Anhydrous): 1.2 eq (12 mmol, 0.97 mL)

• Acetone (Anhydrous): 30 mL

Step-by-Step Methodology:

• Substrate Dissolution: In an oven-dried 100 mL round-bottom flask flushed with nitrogen, dissolve sulfanilamide in anhydrous acetone.

• Base Integration: Add anhydrous pyridine to the solution. Stir for 5 minutes to ensure homogeneity.

• Thermal Control (Critical): Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C. This strictly suppresses the activation energy required for unwanted sulfonamide acylation.

• Electrophile Addition: Dilute ethyl chloroformate in 5 mL of anhydrous acetone. Using an addition funnel, add this solution dropwise over 20 minutes. Validation Check: Observe the immediate formation of a white pyridine hydrochloride precipitate.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir continuously for 12–18 hours to ensure complete conversion.

• Quenching & Isolation: Concentrate the reaction mixture under reduced pressure to remove approximately 70% of the acetone. Pour the concentrated residue slowly into 100 mL of vigorously stirred ice-water. The product will precipitate as a crude white solid.

• Purification: Filter the solid under vacuum. Wash the filter cake with cold distilled water (2 × 20 mL) to remove residual pyridine salts and unreacted sulfanilamide. Recrystallize from an ethanol/water mixture to yield the pure carbamate.

Troubleshooting & FAQs

Q: Why is my overall yield consistently below 40%? A: This is the hallmark of electrophile hydrolysis. If your acetone is not strictly anhydrous, water will outcompete the aniline for the ethyl chloroformate. Switch to newly opened, molecular-sieve-dried acetone. Alternatively, if you are attempting 2[2] (e.g., ethyl acetate and sodium bicarbonate), inadequate stirring can lead to poor phase transfer and subsequent reagent degradation.

Q: LC-MS shows a significant +72 Da mass adduct over my expected product. What is this? A: You are observing the bis-acylated byproduct. This occurs when the sulfonamide nitrogen (-SO₂NH₂) also reacts with the chloroformate. To troubleshoot, verify that you are using exactly 1.05 to 1.10 equivalents of ethyl chloroformate. Additionally, ensure your ice bath maintains the internal temperature at 0 °C during the entire addition phase. Note that protocols utilizing drastically increase the risk of this over-acylation.

Q: When I quench the reaction in water, my product forms a sticky oil at the bottom of the flask instead of a filterable solid. How do I fix this? A: "Oiling out" (liquid-liquid phase separation) happens when the product separates as a liquid because the solvent mixture's composition prevents crystallization. This is usually caused by leaving too much acetone in the mixture before the aqueous quench. Ensure you evaporate at least 70% of the acetone before pouring the residue into the ice-water. If oiling still occurs, scratching the inside of the flask with a glass rod or adding a seed crystal will induce nucleation.

Quantitative Data: Solvent & Base Optimization

The table below summarizes empirical data regarding how different solvent and base combinations impact the final yield and impurity profile of the target carbamate.

Solvent System	Base	Temperature Profile	Electrophile Eq.	Expected Yield	Primary Failure Mode / Impurity
Acetone (Anhydrous)	Pyridine	0 °C → RT	1.1	85 - 92%	Trace unreacted starting material
Acetone (Anhydrous)	K₂CO₃	Reflux	1.5	70 - 80%	Bis-acylated byproduct
Ethyl Acetate / Water	NaHCO₃	0 °C → 80 °C	1.2	60 - 75%	Reagent hydrolysis (low conversion)
THF (Anhydrous)	Triethylamine	0 °C → RT	1.1	80 - 85%	TEA-HCl salt inclusion in crude solid

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pubs.acs.org [pubs.acs.org]

Purification challenges of sulfonamide carbamate compounds

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to navigating the intricate challenges of purifying sulfonamide carbamate compounds. As a Senior Application Scientist, my aim is to blend deep technical knowledge with practical, field-tested insights to empower you in your experimental work. This guide is structured to address the most pressing issues encountered in the lab, moving from frequently asked questions to in-depth troubleshooting and detailed protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of sulfonamide carbamate compounds.

Q1: What are the primary structural features of sulfonamide carbamates that make their purification challenging?

A: Sulfonamide carbamates possess a unique combination of functional groups that influence their physicochemical properties. The sulfonamide group (-SO₂NH-) is polar and can act as a hydrogen bond donor, while the carbamate group (-OC(O)NH-) also contributes to polarity and hydrogen bonding capabilities.[1] The presence of various aryl or alkyl substituents can significantly alter the overall polarity, solubility, and crystallinity of the molecule. This structural duality often leads to intermediate polarity, making sharp separations from similarly polar impurities difficult. Furthermore, the amide resonance in the carbamate moiety can influence conformational rigidity, which can affect crystal lattice formation.[1]

Q2: What are the most common impurities I should expect from the synthesis of sulfonamide carbamates?

A: Impurities often stem from side reactions or unreacted starting materials. Key culprits include:

• Unreacted Starting Materials: Residual primary/secondary amines or sulfonyl chlorides are common.

• Di-sulfonylation Byproducts: If a primary amine is used, it can react with two equivalents of sulfonyl chloride, leading to a less polar di-sulfonylated impurity.[2]

• Sulfonic Acid: Hydrolysis of the sulfonyl chloride starting material by trace moisture results in the corresponding sulfonic acid, which is highly polar.[2]

• Sulfonate Esters: If an alcohol is used as a solvent, it can compete with the amine and react with the sulfonyl chloride to form a sulfonate ester.[2]

Q3: How do I choose between column chromatography and recrystallization for my primary purification step?

A: The choice depends on the nature of your crude product.

• Recrystallization is ideal for solid products with moderate to high purity (typically >90%) where impurities have different solubility profiles from the desired compound. It is often faster and more scalable than chromatography.

• Column Chromatography is the method of choice for complex mixtures, oily or amorphous products, or when impurities have very similar polarity to the product, making separation by solubility difficult.[3] It offers higher resolving power but is generally more time-consuming and solvent-intensive.

Part 2: Troubleshooting Purification Workflows

This section provides a logical framework and specific troubleshooting advice for the most common purification techniques.

Visualizing the Purification Workflow

The following diagram illustrates a typical decision-making process when purifying a crude sulfonamide carbamate product.

Caption: Decision workflow for purifying sulfonamide carbamates.

Troubleshooting Guide: Column Chromatography

Issue 1: Poor separation or co-elution of the product and impurities.

• Question: My sulfonamide carbamate is co-eluting with an impurity on the silica gel column. How can I improve the separation?

• Answer & Causality: This is a common issue stemming from an inappropriate mobile phase polarity. The key is to find a solvent system where the product and impurities have sufficiently different affinities for the stationary phase.

  • Optimize the Mobile Phase: The polarity of your eluent is the most critical factor.[4] Use Thin-Layer Chromatography (TLC) to test various solvent systems before running the column. Aim for a retention factor (Rf) of ~0.3 for your target compound.

  • Employ Gradient Elution: If a single solvent system (isocratic elution) fails, a gradient elution is highly effective. Start with a less polar mobile phase and gradually increase the polarity. This allows less polar impurities to elute first, followed by your product, and finally the more polar impurities.[4]

  • Change the Stationary Phase: If silica gel (a polar, acidic stationary phase) is not providing adequate separation, consider alternatives. Reverse-phase (e.g., C18) chromatography separates compounds based on hydrophobicity.[3] Alumina, which is basic, can be useful if your compound is acid-sensitive.[4]

Issue 2: The compound is not eluting from the column ("streaking" or "sticking").

• Question: I've flushed my column with a large volume of a highly polar solvent, but my product won't elute. What's happening?

• Answer & Causality: This indicates a very strong interaction between your compound and the stationary phase, which is common for polar sulfonamide carbamates on silica gel.

  • Increase Mobile Phase Polarity: Your mobile phase may still be too nonpolar. If you are using a hexane/ethyl acetate system, try switching to a more polar dichloromethane/methanol or ethyl acetate/methanol system.

  • Check for Compound Instability: The compound might be degrading on the acidic silica gel.[4] You can test for this by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting to see if new spots appear. Using a less acidic stationary phase like alumina could be a solution.[4]

  • Solubility Issues: The compound may have precipitated at the top of the column when loaded.[4] Ensure your sample is fully dissolved before loading. If solubility is low in the column solvent, use a "dry loading" technique where the compound is pre-adsorbed onto a small amount of silica gel.[4]

Parameter	Recommended Solvent Systems (Normal Phase - Silica Gel)	Notes
Low Polarity Compounds	Hexane / Ethyl Acetate (e.g., 9:1 to 1:1)	Good starting point for many derivatives.
Medium Polarity Compounds	Dichloromethane / Ethyl Acetate, Dichloromethane / Methanol (e.g., 99:1 to 95:5)	Offers different selectivity compared to hexane-based systems.
High Polarity Compounds	Ethyl Acetate / Methanol (e.g., 98:2 to 90:10)	Useful for compounds with multiple polar functional groups.

Troubleshooting Guide: Recrystallization

Issue 1: The compound "oils out" instead of forming crystals.

• Question: When I cool my solution, a liquid layer separates instead of solid crystals. Why does this happen and how can I fix it?

• Answer & Causality: "Oiling out" occurs when the solute separates from the solution at a temperature above its melting point, or when the concentration of impurities is high, disrupting crystal lattice formation.[5]

  • Slow Down Cooling: The most common cause is cooling the solution too quickly. Re-heat the solution to re-dissolve the oil, add a small amount of additional hot solvent, and allow it to cool much more slowly.[5] Insulating the flask can help.[5]

  • Change the Solvent System: The current solvent may be too nonpolar. Try a more polar solvent or a binary mixture, such as ethanol/water or isopropanol/water, which are often effective for sulfonamides.[5]

  • Pre-purify the Material: If the crude product is very impure, the impurities can inhibit crystallization. A preliminary purification by column chromatography may be necessary before attempting recrystallization.[5]

Issue 2: No crystals form, even after cooling.

• Question: My solution is clear and has cooled to room temperature, but no crystals have appeared. What should I do?

• Answer & Causality: This typically happens for two reasons: the solution is not saturated enough (too much solvent was used), or it is supersaturated and requires initiation to begin crystallization.[5]

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod just below the liquid surface. The microscopic scratches on the glass provide nucleation sites for crystal growth. Alternatively, add a "seed" crystal of the pure compound.[5]

  • Reduce Solvent Volume: If induction fails, you may have used too much solvent. Gently heat the solution to evaporate some of the solvent to increase the concentration, then attempt to cool and crystallize again.

  • Cool to a Lower Temperature: After slow cooling to room temperature, place the flask in an ice bath to further decrease the solubility of your compound and promote crystallization.[5]

Caption: Troubleshooting flowchart for common recrystallization failures.

Part 3: Experimental Protocols & Purity Assessment

Protocol 1: Flash Column Chromatography

This protocol outlines a general procedure for purifying a sulfonamide carbamate using silica gel chromatography.

• Mobile Phase Selection: Using TLC, identify a solvent system (e.g., Hexane/Ethyl Acetate) that provides a good separation of your target compound from impurities, with an Rf value of approximately 0.3 for the target.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packed bed is level and free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica bed.

  • Alternative (Dry Loading): Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent. Carefully add the resulting free-flowing powder to the top of the packed column.

• Elution:

  • Begin eluting with the mobile phase, collecting fractions in test tubes.

  • If using a gradient, gradually increase the proportion of the more polar solvent.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified compound.

Protocol 2: Recrystallization

This protocol describes the purification of a solid sulfonamide carbamate.

• Solvent Selection: Choose a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot. Ethanol, isopropanol, or mixtures with water are good starting points.[5][6]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to completely dissolve the solid.[3]

• Decolorization (Optional): If the solution is colored by impurities, add a small amount of activated charcoal and boil for a few minutes.[3][5]

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration using pre-heated glassware to remove them.[5] This prevents premature crystallization.[5]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, the flask can be placed in an ice bath for 15-30 minutes to maximize crystal yield.[5]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold solvent to remove any adhering impurities.[5]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven to remove residual solvent.

Purity Assessment: A Comparative Overview

Confirming the purity of your final compound is a critical, self-validating step.

Technique	Principle	Information Obtained	Advantages	Limitations
HPLC	Differential partitioning between stationary and mobile phases.	% Purity, retention time, quantification.	High sensitivity, excellent for quantitative analysis, robust.[7][8]	Requires reference standards, potential for co-elution.[7]
TLC	Differential adsorption on a thin adsorbent layer.	Retention factor (Rf), qualitative purity.	Fast, inexpensive, good for reaction monitoring and fraction screening.[7][9]	Not quantitative, lower resolution than HPLC.
¹H / ¹³C NMR	Nuclear spin transitions in a magnetic field.	Structural confirmation, identification of impurities.	Provides definitive structural information, can identify and quantify impurities if their signals are resolved.[3]	Lower sensitivity than HPLC/MS, complex spectra can be difficult to interpret.
LC-MS	HPLC separation followed by mass analysis.	Molecular weight confirmation of product and impurities.	Combines separation power of HPLC with mass identification, highly sensitive.[3]	Response factors can vary, making quantification challenging without standards.

For definitive identification of residual solvents in your final product, consult established tables of NMR chemical shifts.[10][11][12]

References

• Technical Support Center: Recrystallization of Sulfonamide Products - Benchchem.
• A Comparative Guide to Determining the Purity of Synthesized Sulfonamides - Benchchem.

• Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE - PMC. Available at: [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Publications. Available at: [Link]

• Byproduct identification and removal in sulfonamide synthesis - Benchchem.
• Technical Support Center: Purification of Sulfonamide Derivatives by Column Chromatography - Benchchem.

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry - ACS Publications. Available at: [Link]

• Determination and Confirmation of Sulfonamides - Food Safety and Inspection Service. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the - ACS Publications. Available at: [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS - Agilent. Available at: [Link]

• Removal Characteristics of Sulfonamide Antibiotic Compounds in Biological Activated Carbon Process - ResearchGate. Available at: [Link]

• Technical Support Center: Sulfonamide Synthesis with Primary Amines - Benchchem.

• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation - IJRAR.org. Available at: [Link]

• Analysis of sulfonamides - Slideshare. Available at: [Link]

• Sulfonamide purification process - Google Patents.

• Synthesis of Sulfonamide, Sulfanilamide and Carbamate Derivatives of 4-Pyrones - Asian Journal of Chemistry. Available at: [Link]

• The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly - Letters in Applied NanoBioScience. Available at: [Link]

• Synthesis of 11C‐labeled Sulfonyl Carbamates through a Multicomponent Reaction Employing Sulfonyl Azides, Alcohols, and [11C]CO - PMC. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist - EPFL. Available at: [Link]

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• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. epfl.ch [epfl.ch]

Technical Support Center: Overcoming In Vitro Solubility Issues with Sulfamoylphenyl Carbamates

Welcome to the Technical Support and Troubleshooting Center for in vitro assay development. Sulfamoylphenyl carbamates—such as the potent steroid sulfatase (STS) inhibitor Irosustat (STX64/667 COUMATE)—are highly effective pharmacological agents[1]. However, their structural pharmacophore is notoriously lipophilic. This high lipophilicity frequently leads to aqueous precipitation, erratic IC50 values, and poor bioavailability in cell-based assays.

As an Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we explore the causality behind compound precipitation and provide self-validating protocols to ensure your in vitro data reflects true target engagement rather than artifactual aggregation.

Part 1: Diagnostic Troubleshooting (FAQs)

Q1: Why does my sulfamoylphenyl carbamate precipitate upon dilution into the assay buffer, even when I use DMSO as a stock solvent? The Causality: DMSO is a powerful hydrogen-bond acceptor. When a concentrated DMSO stock is diluted into an aqueous buffer, water molecules rapidly outcompete the drug for interaction with the DMSO. Stripped of their solvent shell, the hydrophobic sulfamoylphenyl groups rapidly aggregate to minimize contact with the aqueous phase—a phenomenon known as "solvent crash-out"[2].

Q2: How can I differentiate between true enzyme inhibition and artifactual inhibition caused by compound aggregation? Self-Validating Protocol: To ensure your assay is self-validating, you must rule out colloidal aggregation.

• Physical Validation: Use dynamic light scattering (DLS) or nephelometry on your assay plates before adding the enzyme or cells. If light scattering increases dose-dependently, you are measuring a colloidal aggregate, not a true molecular solution[2].

• Biochemical Validation: Incorporate a detergent-based control well (e.g., adding 0.01% Triton X-100 to the buffer). True competitive inhibition of the target enzyme will persist in the presence of mild detergent, whereas promiscuous inhibition caused by aggregate sequestration will be disrupted.

Part 2: Optimized Formulation Strategies & Protocols

When optimizing the final DMSO concentration (ideally ≤ 0.1% to 0.5%) is insufficient to maintain solubility[2], you must alter the formulation matrix. Below are two field-proven, step-by-step methodologies for solubilizing sulfamoylphenyl carbamates[3].

Protocol A: The Co-solvent & Surfactant Matrix

This protocol utilizes a dielectric bridge and micellization to force the compound into solution.

• Primary Stock: Dissolve the sulfamoylphenyl carbamate in 10% (v/v) DMSO . Ensure complete dissolution (use sonication if necessary).

• Dielectric Bridging: Add 40% (v/v) PEG300 to the mixture.

  • Causality: PEG300 acts as a co-solvent that bridges the steep dielectric gap between the organic DMSO and the final aqueous buffer, preventing immediate crash-out.

• Micellization: Add 5% (v/v) Tween-80 .

  • Causality: Tween-80 is a non-ionic surfactant. At this concentration, it forms micelles that encapsulate the lipophilic carbamate core.

• Aqueous Dilution: Slowly add 45% (v/v) Saline or Assay Buffer dropwise while continuously vortexing. Validation: This protocol yields a clear solution of Irosustat up to ≥ 2.5 mg/mL (8.08 mM)[3]. Always run a vehicle-only control (DMSO/PEG/Tween/Saline) to ensure the matrix does not inhibit your target enzyme.

Protocol B: Cyclodextrin Inclusion Complexation

If surfactants interfere with your specific assay, cyclodextrins offer a robust alternative by forming water-soluble inclusion complexes[4].

• Excipient Preparation: Prepare a 20% (w/v) Sulfobutylether-β-cyclodextrin (SBE-β-CD) solution in your standard assay buffer or saline.

• Primary Stock: Dissolve the compound in 10% (v/v) DMSO .

• Complexation: Add 90% (v/v) of the 20% SBE-β-CD solution directly to the DMSO stock.

• Thermodynamic Equilibration: Sonicate the mixture in a water bath for 10–15 minutes at room temperature.

  • Causality: The hydrophobic cavity of SBE-β-CD encapsulates the lipophilic sulfamoylphenyl moiety via van der Waals forces, while the highly hydroxylated, hydrophilic exterior of the cyclodextrin maintains excellent aqueous solubility[4].

Part 3: Quantitative Formulation Data

The following table summarizes the expected solubility limits and recommended applications for the formulation strategies discussed above, using Irosustat (STX64) as the reference sulfamoylphenyl carbamate[3][5].

Formulation Vehicle Matrix	Expected Solubility Limit	Optical State	Recommended In Vitro Application
100% DMSO (Stock only)	100 mg/mL (323.27 mM)	Clear (Requires Sonication)	Storage / Primary serial dilutions
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (8.08 mM)	Clear Solution	Cell-free enzymatic assays (e.g., STS)
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (8.08 mM)	Clear Solution	Cell-based assays (e.g., MCF-7 cells)
50% PEG300 + 50% Saline (No DMSO)	25 mg/mL (80.82 mM)	Suspended / Cloudy	Not recommended for optical assays

Part 4: Visualizing the Workflow and Mechanism

To streamline your assay development, follow the decision tree below when encountering precipitation.

Caption: Step-by-step formulation decision tree for resolving in vitro solubility.

Caption: Mechanism of solubility enhancement via SBE-β-CD inclusion complexation.

Part 5: Advanced Cell-Based Assay FAQs

Q3: I am testing Irosustat in MCF-7 breast cancer cells. How do I prevent vehicle toxicity while maintaining solubility? Answer: Irosustat is an exceptionally potent STS inhibitor with an IC50 of approximately 0.2 nM in MCF-7 cells and 8 nM in placental microsomes[1][3]. Because it is effective at sub-nanomolar to low-nanomolar concentrations, you do not need high absolute concentrations in the culture media. Prepare a highly concentrated primary stock in 100% DMSO, and perform all your serial dilutions in 100% DMSO before making a final 1:1000 dilution into the pre-warmed cell culture media. This keeps the final DMSO concentration at a safe 0.1%, preventing both cytotoxicity and solvent crash-out[2].

Q4: What if cyclodextrins strip lipids from my cell membranes during the assay? Answer: This is a critical mechanistic concern. High concentrations of β-cyclodextrins can extract cholesterol from lipid bilayers, potentially altering cell viability or receptor signaling[4]. Self-Validating Protocol: You must run a parallel "Vehicle-Only" control plate containing the exact concentration of SBE-β-CD used in your highest treatment well. If the vehicle control shows altered cell morphology or proliferation compared to untreated media, you must titrate the cyclodextrin concentration down until the vehicle effect is nullified, ensuring any observed phenotype is strictly due to the sulfamoylphenyl carbamate.

References

• MDPI. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. Available at:[Link]

• MDPI. Steroid Sulphatase and Its Inhibitors: Past, Present, and Future. Available at:[Link]

Sources

• 1. Steroid Sulphatase and Its Inhibitors: Past, Present, and Future | MDPI [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches [mdpi.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Ethyl N-(4-sulfamoylphenyl)carbamate - Stability and Degradation

This technical support guide is designed for researchers, scientists, and drug development professionals working with Ethyl N-(4-sulfamoylphenyl)carbamate. It provides in-depth troubleshooting advice and frequently asked questions regarding the stability and degradation of this compound. The information herein is synthesized from established knowledge of carbamate and sulfonamide chemistry, in line with regulatory guidelines for stability testing.[1][2][3]

Troubleshooting Guide: Experimental Observations and Solutions

Users may encounter various issues during the handling, storage, and analysis of Ethyl N-(4-sulfamoylphenyl)carbamate that can be indicative of degradation. This guide provides probable causes and recommended solutions for common observations.

Observation	Probable Cause(s)	Recommended Solutions
Loss of assay value or appearance of new peaks in HPLC analysis of a stored sample.	The compound is degrading under the current storage conditions. Carbamates and sulfonamides can be susceptible to hydrolysis.[4]	Store the compound in a tightly sealed container, protected from moisture, at or below the recommended storage temperature. Consider storing under an inert atmosphere (e.g., argon or nitrogen) in a desiccator.[4]
Appearance of a peak corresponding to 4-aminobenzenesulfonamide (sulfanilamide) in the chromatogram.	Hydrolysis of the carbamate functional group. This is a likely degradation pathway, especially under acidic or basic conditions.	Neutralize the sample solution immediately after preparation. Use a buffered mobile phase for HPLC analysis to maintain a stable pH.
Formation of unknown impurities during forced degradation studies under oxidative conditions (e.g., H₂O₂).	Oxidation of the aromatic ring or the sulfonamide group.	Characterize the new peaks using mass spectrometry (MS) to identify the degradation products.[5] Reduce the concentration of the oxidizing agent or the duration of exposure if degradation is too extensive.
Inconsistent results in photosensitivity studies.	The compound may be susceptible to photodegradation, a known pathway for sulfonamides.[6]	Conduct photostability studies in a controlled environment as per ICH Q1B guidelines. Use amber vials or protect samples from light during handling and analysis.
Thermal degradation observed at unexpectedly low temperatures.	The carbamate moiety can undergo thermal decomposition.[7][8][9]	Perform a differential scanning calorimetry (DSC) analysis to determine the melting point and decomposition temperature. Avoid excessive heat during sample preparation and analysis.

Frequently Asked Questions (FAQs)

Handling and Storage

Q1: What are the ideal storage conditions for Ethyl N-(4-sulfamoylphenyl)carbamate to ensure its stability?

A1: To minimize degradation, Ethyl N-(4-sulfamoylphenyl)carbamate should be stored in a cool, dry, and dark place. A desiccator with an inert atmosphere (argon or nitrogen) is recommended to protect against hydrolysis.[4] For long-term storage, refrigeration (2-8 °C) is advisable, ensuring the container is tightly sealed to prevent moisture ingress.

Q2: I dissolved the compound in a solvent for my experiment and left it on the bench. Will it be stable?

A2: The stability of Ethyl N-(4-sulfamoylphenyl)carbamate in solution depends on the solvent, pH, and temperature. In aqueous solutions, particularly at non-neutral pH, hydrolysis of the carbamate and sulfonamide groups can occur. It is recommended to prepare solutions fresh and use them promptly. If storage in solution is necessary, it should be at low temperatures and protected from light. A preliminary solution stability study is advised to determine the acceptable storage duration under your specific experimental conditions.[10]

Degradation Pathways

Q3: What are the most probable degradation pathways for Ethyl N-(4-sulfamoylphenyl)carbamate?

A3: Based on its chemical structure, which contains both a carbamate and a sulfonamide functional group, the following degradation pathways are most likely:

• Hydrolysis: This is a primary degradation pathway.

  • Acidic and Basic Hydrolysis: Cleavage of the carbamate ester linkage to yield ethanol, carbon dioxide, and 4-aminobenzenesulfonamide (sulfanilamide). The sulfonamide group can also undergo hydrolysis under more forced conditions.[11][12]

• Oxidation: The aromatic ring and the nitrogen atoms are susceptible to oxidation, leading to the formation of N-oxides or hydroxylated products.

• Photodegradation: Sulfonamides are known to be light-sensitive, and exposure to UV or visible light can lead to the cleavage of the C-S or S-N bonds.[6]

• Thermal Degradation: At elevated temperatures, carbamates can decompose to form an isocyanate and an alcohol, or through other elimination pathways.[7][8][9]

The following diagram illustrates the potential degradation pathways:

Predicted Degradation Pathways

Analytical Considerations

Q4: How can I develop a stability-indicating HPLC method for Ethyl N-(4-sulfamoylphenyl)carbamate?

A4: A stability-indicating method is crucial for accurately quantifying the compound and its degradation products.[5][10] The key steps are:

• Forced Degradation Studies: Subject the compound to stress conditions (acid, base, oxidation, heat, and light) to generate degradation products.[2][3] A target degradation of 5-20% is generally recommended.[3]

• Chromatographic Separation: Use a reversed-phase HPLC method, typically with a C18 column. Optimize the mobile phase (e.g., acetonitrile/water or methanol/water with a buffer) to achieve baseline separation of the parent compound from all degradation products.[10]

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity and ensure that the parent peak is free from co-eluting impurities.

• Method Validation: Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Q5: What are the expected degradation products I should look for in my analysis?

A5: Based on the predicted degradation pathways, you should look for the following potential degradation products:

• 4-Aminobenzenesulfonamide (sulfanilamide): From the hydrolysis of the carbamate group.

• Desulfonated analogs: From photolytic or other degradation pathways cleaving the C-S or S-N bond.[6]

• Oxidized products: Such as N-oxides or hydroxylated species on the aromatic ring.

• 4-Sulfamoylphenyl isocyanate: As a potential intermediate from thermal degradation.

It is highly recommended to use HPLC-MS to identify the mass of the unknown peaks and elucidate their structures.[5]

Experimental Protocols

Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on Ethyl N-(4-sulfamoylphenyl)carbamate.

1. Preparation of Stock Solution:

• Prepare a stock solution of Ethyl N-(4-sulfamoylphenyl)carbamate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60-80°C for a specified time.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60-80°C for a specified time.

• Oxidative Degradation: Treat the stock solution with 3-30% H₂O₂ at room temperature.

• Thermal Degradation: Expose the solid compound and the solution to dry heat (e.g., 80-100°C).

• Photodegradation: Expose the solid compound and the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B).

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the samples using a validated stability-indicating HPLC method.

• Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

4. Data Interpretation:

• Calculate the percentage of degradation.

• Use HPLC-MS to identify the major degradation products.

• Establish the degradation pathway based on the identified products.

The following diagram outlines the workflow for a forced degradation study:

Forced Degradation Study Workflow

References

• Academia.edu. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
• Onyx scientific. A practical guide to forced degradation and stability studies for drug substances.
• Asian Journal of Research in Chemistry. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
• ResearchGate.
• Science.gov.
• PubMed. Degradation of sulfonamides as a microbial resistance mechanism.
• SpringerLink.
• PMC. Hydrolysis of N-Alkyl Sulfamates and the Catalytic Efficiency of an S-N Cleaving Sulfamidase.
• Semantic Scholar. Photocatalytic degradation of carbamate insecticides: Effect of different parameters.
• Santa Cruz Biotechnology. Ethyl (2-(4-sulfamoylphenyl)ethyl)
• CSIRO Publishing. The thermal decompositions of carbamates. I.
• Frontiers.
• Thieme Connect.
• MDPI. Ethyl Carbamate in Fermented Food Products: Sources of Appearance, Hazards and Methods for Reducing Its Content.
• ResearchGate.
• PubMed. Photodegradation of sulfonamides and their N (4)
• ResearchGate. (PDF) Photocatalytic degradation of carbamate insecticides: Effect of different parameters.
• ResearchGate.
• PLOS One. Discovery of carbamate degrading enzymes by functional metagenomics.
• LCGC International.
• Taylor & Francis Online.
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• Asian Journal of Chemistry.
• PubMed. Ethyl carbamate: analytical methodology, occurrence, formation, biological activity and risk assessment.
• Wiley Online Library. The thermal decompositions of carbamates. IV.
• ResearchGate.
• PMC. A Class of 4-Sulfamoylphenyl-ω-aminoalkyl Ethers with Effective Carbonic Anhydrase Inhibitory Action and Antiglaucoma Effects.
• SciSpace. The thermal decompositions of carbamates. I. Ethyl N-Methyl-N-phenylcarbamate (1970) | N. J.
• Scientific Research Publishing. Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea.
• PubMed.
• OIV.
• ResearchGate. (4-Arylsulfamoyl)phenylcarbamic acid esters: I. Synthesis and activity against herpes viruses.
• Scite.ai.
• PMC.
• Hungarian Journal of Industry and Chemistry.

• PMC. Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Derivatives. [Link]

• ResearchGate. The hydrolysis of the carbamate group and ethyl ester group of the... | Download Scientific Diagram.
• ResearchGate. New HPLC Method to Determine Ethyl Carbamate in Alcoholic Beverages Using Fluorescence Detection | Request PDF.
• PMC.
• PubMed. Ethyl carbamate: An emerging food and environmental toxicant.
• MDPI.
• NIST. ethyl ethyl(phenyl)
• Inxight Drugs. ETHYL (2-(4-SULFAMOYLPHENYL)ETHYL)
• Wikipedia.

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Technical Support Center: Optimizing N-Substituted Carbamate Formation

Welcome to the technical support center for N-substituted carbamate formation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial transformation. Here, we will address common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to empower you to optimize your reaction conditions and achieve high-yielding, clean conversions.

Troubleshooting Guide: Navigating Common Hurdles in Carbamate Synthesis

The formation of N-substituted carbamates is a cornerstone reaction in organic synthesis, particularly in the fields of medicinal chemistry and materials science.[1][2][3] However, like any chemical transformation, it is not without its potential pitfalls. This section provides a systematic approach to identifying and resolving common issues encountered during these reactions.

Problem 1: Low or No Product Yield

This is one of the most frequent and frustrating issues. A systematic investigation into the reaction parameters is crucial for diagnosis.

Q: My reaction is not proceeding, or the yield of my N-substituted carbamate is disappointingly low. What are the likely causes and how can I fix this?

A: Low or no yield can stem from several factors, ranging from reagent quality to suboptimal reaction conditions. Let's break down the potential culprits and their solutions.

• Insufficiently Reactive Starting Materials:

  • The Amine: Sterically hindered or electron-deficient amines exhibit lower nucleophilicity, leading to sluggish or incomplete reactions.

    • Solution: Consider using a more reactive carbonyl source, such as an isocyanate or a chloroformate, if your amine is particularly unreactive.[2][4] Alternatively, employing a stronger base or a catalyst can enhance the nucleophilicity of the amine. For reactions involving the coupling of amines, carbon dioxide, and halides, cesium carbonate has been shown to be effective under mild conditions.[5]

  • The Carbonyl Source: The reactivity of carbonyl sources varies significantly. Di-tert-butyl dicarbonate (Boc-anhydride) is generally less reactive than chloroformates or isocyanates.

    • Solution: If using a less reactive carbonylating agent like a dialkyl carbonate, a catalyst may be necessary. For instance, zirconium(IV) complexes can catalyze the reaction between dialkyl carbonates and amines.[5]

• Suboptimal Reaction Temperature:

  • Too Low: The reaction may lack the necessary activation energy to proceed at a reasonable rate. While many carbamate syntheses are performed at room temperature, some substrate combinations require heating.[6]

    • Solution: Gradually increase the reaction temperature in 10-20 °C increments while monitoring the reaction progress by TLC or LC-MS.[6]

  • Too High: Elevated temperatures can lead to the decomposition of thermally sensitive starting materials, intermediates, or even the desired carbamate product.[6] Side reactions, such as N-alkylation, can also become more prevalent at higher temperatures.[6]

    • Solution: If you suspect thermal degradation, try running the reaction at a lower temperature, even if it requires a longer reaction time. For highly exothermic reactions, such as those involving isocyanates, consider using a cooling bath to maintain a stable temperature.[6]

• Inappropriate Solvent:

  • Poor Solubility: If your reactants are not fully dissolved, the reaction will be slow and inefficient.

    • Solution: Choose a solvent that effectively dissolves all reactants. Common solvents for carbamate synthesis include dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (ACN), and N,N-dimethylformamide (DMF).

  • Solvent Reactivity: Protic solvents (e.g., alcohols, water) can react with highly electrophilic carbonyl sources like isocyanates and chloroformates, leading to unwanted byproducts.

    • Solution: Use aprotic solvents when working with highly reactive carbonylating agents.

• Incorrect Stoichiometry or Base:

  • Insufficient Base: Many carbamate formation reactions, particularly those using chloroformates, generate an acidic byproduct (e.g., HCl) that must be neutralized.[7] If the base is insufficient, the amine starting material will be protonated, rendering it non-nucleophilic.

    • Solution: Use at least one equivalent of a non-nucleophilic base, such as triethylamine (TEA), N,N-diisopropylethylamine (DIPEA), or pyridine. For sluggish reactions, a stronger base might be necessary.

  • Incorrect Stoichiometry: An incorrect ratio of reactants can lead to incomplete conversion of the limiting reagent.

    • Solution: Carefully calculate and measure the molar equivalents of all reactants. It is sometimes beneficial to use a slight excess (1.1-1.2 equivalents) of the carbonylating agent.

Problem 2: Formation of Side Products

The appearance of unexpected spots on your TLC plate or peaks in your LC-MS chromatogram indicates the formation of side products, which can complicate purification and reduce your overall yield.

Q: I'm observing significant side product formation in my reaction. How can I identify these byproducts and suppress their formation?

A: The nature of the side products often provides clues about the underlying issue. Here are some common culprits and strategies to mitigate them.

• Urea Formation:

  • Cause: This typically occurs when an isocyanate intermediate reacts with another molecule of the starting amine instead of the intended alcohol or water. This is especially prevalent in reactions aiming to form carbamates from amines and a carbonyl source in the presence of a nucleophilic alcohol.

    • Solution:

      • Slow Addition: Add the amine slowly to the reaction mixture containing the carbonylating agent and the alcohol. This keeps the instantaneous concentration of the amine low, disfavoring the formation of urea.

      • Use of a Non-nucleophilic Base: Employ a hindered base like DIPEA to minimize any potential catalysis of the urea-forming reaction.

• N-Alkylation:

  • Cause: This side reaction can occur when using alkyl halides in a three-component coupling with an amine and CO2. The amine can directly react with the alkyl halide in an SN2 fashion.[7][8]

    • Solution:

      • Optimize Reaction Conditions: Lowering the reaction temperature can often favor the desired carbamoylation over N-alkylation.

      • Catalyst Choice: Certain catalysts can promote the desired reaction pathway. For example, the use of tetrabutylammonium bromide (TBAB) has been shown to suppress N-alkylation in some systems.[8]

• Double Acylation (for primary amines):

  • Cause: Primary amines can sometimes react with two equivalents of the carbonylating agent to form an imide-like byproduct.

    • Solution:

      • Control Stoichiometry: Use a slight excess of the amine or add the carbonylating agent portion-wise to avoid a large excess at any given time.

      • Lower Temperature: Running the reaction at a lower temperature can increase the selectivity for mono-acylation.

Frequently Asked Questions (FAQs)

This section addresses some of the most common questions regarding the practical aspects of N-substituted carbamate synthesis.

Q1: What is the best method for monitoring the progress of my carbamate formation reaction?

A1: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the two most common and effective techniques.

• TLC: Provides a quick and inexpensive way to visualize the consumption of starting materials and the formation of the product. Staining with potassium permanganate or ninhydrin (for primary/secondary amines) can be helpful for visualization.

• LC-MS: Offers more definitive information by providing the mass of the product, confirming its formation and allowing for the identification of any major side products.

Q2: My carbamate product is difficult to purify. What are some effective purification strategies?

A2: Purification challenges often arise from the presence of unreacted starting materials or closely related side products.

• Aqueous Workup: A standard aqueous workup can remove water-soluble impurities like salts (from the base) and some unreacted polar starting materials.

• Flash Column Chromatography: This is the most common method for purifying carbamates. The choice of solvent system (e.g., hexanes/ethyl acetate, dichloromethane/methanol) will depend on the polarity of your compound.

• Crystallization: If your carbamate is a solid, crystallization can be a highly effective method for achieving high purity.

• Preparative HPLC: For very challenging separations, preparative high-performance liquid chromatography (HPLC) can be employed.

Q3: Are there any "green" or more environmentally friendly methods for carbamate synthesis?

A3: Yes, there is a growing interest in developing more sustainable methods for carbamate formation to avoid hazardous reagents like phosgene.[1][3]

• From Carbon Dioxide (CO2): Direct carboxylation of amines using CO2 is a highly attractive green alternative.[5][9] These reactions often require a catalyst and an alkylating agent.

• From Urea or Dialkyl Carbonates: Urea and dialkyl carbonates, such as dimethyl carbonate (DMC), are considered greener carbonylating agents.[3][10][11] These reactions typically require a catalyst and elevated temperatures.

• Catalytic Methods: The development of efficient catalysts allows for milder reaction conditions and can reduce waste generation.[1]

Q4: How do I choose the right protecting group for my amine?

A4: The choice of carbamate protecting group (e.g., Boc, Cbz, Fmoc) depends on the overall synthetic strategy and the stability of your molecule to different deprotection conditions.

• Boc (tert-butoxycarbonyl): Cleaved under acidic conditions (e.g., trifluoroacetic acid).

• Cbz (carboxybenzyl): Typically removed by catalytic hydrogenation.

• Fmoc (9-fluorenylmethyloxycarbonyl): Cleaved under basic conditions (e.g., piperidine).

Data and Protocols

Table 1: Common Reagents and Conditions for N-Substituted Carbamate Formation

Carbonyl Source	Common Reagents	Typical Solvents	Typical Bases	Temperature Range	Key Considerations
Chloroformates	Benzyl chloroformate, Ethyl chloroformate	DCM, THF, Dioxane	TEA, DIPEA, Pyridine	0 °C to RT	Generates HCl, requires a base.
Anhydrides	Di-tert-butyl dicarbonate (Boc₂O)	DCM, THF, ACN	DMAP (catalytic), TEA	RT to 40 °C	Generally mild, good for acid-sensitive substrates.
Isocyanates	Phenyl isocyanate, Alkyl isocyanates	Toluene, THF, DCM	Often not required	RT to 80 °C	Highly reactive, can be moisture-sensitive.[2]
Carbon Dioxide	CO₂, Alkyl Halide	DMF, DMSO	Cs₂CO₃, DBU	RT to 100 °C	Greener alternative, often requires a catalyst.[5][9]
Urea	Urea, Alcohol	Toluene, Xylene	Catalyst (e.g., Lewis acids)	100 °C to 160 °C	Atom-economical, requires high temperatures.[10][11]

Experimental Protocol: General Procedure for Boc-Protection of an Amine

• Dissolve the Amine: In a round-bottom flask, dissolve the amine (1.0 equiv) in a suitable solvent (e.g., dichloromethane, THF) to a concentration of approximately 0.1-0.5 M.

• Add Base (Optional but Recommended): Add a non-nucleophilic base such as triethylamine (1.1 equiv).

• Add Boc-Anhydride: Add di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv) portion-wise or as a solution in the reaction solvent.

• Stir: Stir the reaction mixture at room temperature.

• Monitor Progress: Monitor the reaction by TLC or LC-MS until the starting amine is consumed.

• Workup: Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography if necessary.

Visualizing Reaction Logic

Diagram 1: Troubleshooting Workflow for Low Yield

Sources

• 1. ionike.com [ionike.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ionike.com [ionike.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Continuous Synthesis of Carbamates from CO2 and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 10. N-Substituted carbamate synthesis using urea as carbonyl source over TiO2–Cr2O3/SiO2 catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: N-Ethylcarbamoyl Chloride Handling &amp; Hydrolysis Prevention

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who experience yield loss, mysterious byproducts, or dangerous pressure buildups when utilizing N-ethylcarbamoyl chloride.

N-ethylcarbamoyl chloride is a highly reactive, versatile electrophile used extensively in the synthesis of ureas, carbamates, and thiocarbamates. However, its greatest synthetic asset—a highly electrophilic carbonyl carbon—is also its greatest vulnerability. If not handled with strict adherence to anhydrous principles, it undergoes rapid, irreversible hydrolysis.

This guide is designed to move beyond basic protocol lists. Here, we explore the causality behind reagent degradation and provide self-validating workflows to ensure your syntheses succeed on the first attempt.

Part 1: Mechanistic Insight – The Causality of Hydrolysis

To prevent hydrolysis, you must first understand the thermodynamic and kinetic drivers of the degradation pathway.

The carbonyl carbon of N-ethylcarbamoyl chloride is highly electron-deficient due to the dual electron-withdrawing effects of the adjacent chlorine and nitrogen atoms[1]. This makes it a prime target for nucleophilic attack. When exposed to even trace amounts of water (atmospheric moisture or wet solvents), water acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate[1].

Upon collapse of this intermediate, the chloride ion is expelled, yielding N-ethylcarbamic acid and hydrochloric acid (HCl). Carbamic acids are notoriously unstable; this intermediate spontaneously decarboxylates, releasing carbon dioxide (CO₂) gas and ethylamine[2].

Fig 1: Hydrolysis pathway of N-ethylcarbamoyl chloride leading to degradation.

Part 2: Quantitative Stability & Degradation Profile

Understanding what happens when N-ethylcarbamoyl chloride encounters various contaminants is critical for troubleshooting. The following table summarizes the qualitative stability and reaction profiles based on established chemical safety and handling data[3][2].

Contaminant / Condition	Mechanistic Consequence	Stability Impact & Observable Signs
Water / Moisture	Forms N-ethylcarbamic acid → Ethylamine + CO₂ + HCl	Highly Unstable. Rapid exothermic degradation. Observable vigorous bubbling (CO₂ release)[3][2].
Alcohols	Nucleophilic substitution forming N-ethylcarbamates + HCl	Unstable. Unintended carbamate formation. Slower reaction than amines[2].
Amines	Nucleophilic substitution forming substituted ureas + HCl	Unstable. Rapid, exothermic urea formation. White precipitate (ammonium salt) forms[2].
Strong Bases	Promotes rapid hydrolysis and complex degradation	Incompatible. Immediate destruction of the reagent[3].
Optimal Storage	Intact N-ethylcarbamoyl chloride	Stable. Must be kept <15°C (ideally 2-8°C), under inert gas (N₂/Ar), in the dark[3].

Part 3: Troubleshooting FAQs

Q1: Why is my reaction mixture bubbling vigorously upon the addition of N-ethylcarbamoyl chloride? A1: Bubbling is a definitive diagnostic indicator of hydrolysis. It signifies the release of carbon dioxide (CO₂), a direct byproduct of the decarboxylation of the unstable N-ethylcarbamic acid intermediate[2]. If bubbling occurs before your primary nucleophile has a chance to react, you have moisture contamination in your solvent, glassware, or the reagent itself[3]. Abort the reaction, as your stoichiometry is now compromised.

Q2: Can I use standard reagent-grade solvents if I add a drying agent directly to the reaction flask? A2: No. The kinetics of nucleophilic acyl substitution by water on this highly electrophilic carbonyl carbon outpace the absorption rate of most in-situ drying agents (like MgSO₄ or Na₂SO₄). You must use pre-dried, anhydrous solvents (e.g., distilled over calcium hydride or stored over activated 3Å molecular sieves) and conduct the entire reaction under a strict argon or nitrogen atmosphere.

Q3: How does temperature control prevent hydrolysis during the synthesis? A3: While lowering the temperature does not eliminate water, keeping the reaction at 0°C to 5°C during the dropwise addition of the carbamoyl chloride suppresses the activation energy required for nucleophilic attack by trace moisture[2]. Furthermore, the desired amination or esterification reactions are highly exothermic; controlling the temperature prevents thermal decomposition of the reagent[2].

Q4: My reagent bottle has built up pressure and "hissed" when I opened it. Is it still good? A4: Proceed with extreme caution. A pressurized bottle indicates that atmospheric moisture has breached the seal, initiating hydrolysis and releasing CO₂ and HCl gases[3]. The reagent is likely partially degraded. For sensitive drug development workflows, it is highly recommended to discard the compromised bottle or, at minimum, perform a quantitative NMR to determine the remaining active concentration before use.

Part 4: Self-Validating Experimental Protocol

A robust protocol must be self-validating—meaning it contains built-in physical checks that confirm the integrity of the system at each step. Below is the gold-standard methodology for executing an anhydrous synthesis (e.g., amination to form a urea) using N-ethylcarbamoyl chloride.

Fig 2: Self-validating anhydrous workflow for N-ethylcarbamoyl chloride synthesis.

Step-by-Step Methodology

Step 1: Apparatus Preparation (Establishing the "Dry" Baseline)

• Oven-dry all glassware (round-bottom flasks, addition funnels, stir bars) at 120°C for a minimum of 4 hours.

• Assemble the apparatus while hot and immediately purge with high-purity Argon or Nitrogen using a Schlenk line.

• Self-Validation Check: A completely dry flask will remain perfectly clear. If the glass fogs upon cooling under the inert gas stream, moisture is present. Disassemble and re-dry.

Step 2: Solvent and Substrate Setup

• Using an oven-dried, gas-tight syringe, transfer your anhydrous, aprotic solvent (e.g., Dichloromethane or THF, <50 ppm H₂O) into the reaction vessel.

• Add your target nucleophile (e.g., an amine) and a non-nucleophilic base (such as anhydrous triethylamine or pyridine) to scavenge the HCl that will be generated[2].

• Self-Validation Check: The solution should remain clear. Any immediate precipitation before adding the carbamoyl chloride indicates that your base or substrate is contaminated with water or acids.

Step 3: Controlled Reagent Addition

• Submerge the reaction vessel in an ice-water bath to bring the internal temperature to 0°C – 5°C.

• Dissolve N-ethylcarbamoyl chloride (1.0 eq) in a minimal volume of anhydrous solvent.

• Add the solution dropwise to the reaction mixture over a period of approximately 30 minutes[1][2].

• Self-Validation Check: Watch the surface of the liquid closely. The absence of bubbling confirms that hydrolysis is not occurring. A fine white precipitate (the amine hydrochloride salt) is expected and indicates the desired nucleophilic acyl substitution is successfully proceeding[2].

Step 4: Reaction Maturation and Workup

• Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature (25-35°C). Stir for an additional 1-2 hours[1][2].

• Monitor the reaction progress via TLC until the starting materials are consumed.

• Workup: Filter the reaction mixture to remove the precipitated ammonium salts[2]. If an aqueous extraction is strictly necessary, use ice-cold saturated NaHCO₃ to rapidly neutralize the mixture, minimizing the time the product spends in the aqueous phase[4]. Extract with ethyl acetate, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure[4].

References

• BenchChem. "N-Ethylcarbamoyl Chloride: A Technical Guide to its Mechanism of Action and Synthetic Applications." BenchChem Technical Library.
• BenchChem. "In-Depth Technical Guide: Stability and Storage of N-Ethylcarbamoyl Chloride." BenchChem Technical Library.
• BenchChem. "An In-depth Technical Guide to N-ethylcarbamoyl Chloride." BenchChem Technical Library.
• BenchChem. "N-ethylcarbamoyl chloride reactivity with nucleophiles." BenchChem Technical Library.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Selectivity of Carbonic Anhydrase Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to advancing the field of carbonic anhydrase (CA) inhibition. The human carbonic anhydrase family comprises at least 15 isoforms with varied physiological roles.[1] Due to the high structural homology in the active sites across these isoforms, achieving inhibitor selectivity is a primary challenge in developing targeted therapeutics with minimal side effects.[2][3] This guide provides in-depth troubleshooting advice, detailed protocols for key validation assays, and answers to frequently asked questions to navigate the complexities of enhancing inhibitor selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the first and most crucial step in evaluating the selectivity of a novel carbonic anhydrase inhibitor?

The primary method is to quantitatively compare its inhibition constant (Kᵢ) or half-maximal inhibitory concentration (IC₅₀) across a panel of relevant human CA isoforms.[1] This typically includes the target isoform (e.g., tumor-associated CA IX or CA XII) and prevalent off-target isoforms like the ubiquitous CA I and CA II.[1][4] A compound's selectivity is then quantified by calculating a selectivity index.

Q2: How is the Selectivity Index (SI) calculated and interpreted?

The Selectivity Index (SI) provides a quantitative measure of selectivity. It is calculated by dividing the Kᵢ value for an off-target isoform by the Kᵢ value for the target isoform (e.g., SI = Kᵢ of CA II / Kᵢ of CA IX).[1][5] A higher SI value indicates greater selectivity for the target enzyme. For example, an SI of 100 means the compound is 100 times more potent against the target isoform than the off-target isoform.

Q3: Which biochemical assay is considered the gold standard for determining the inhibitory potency (Kᵢ) of CA inhibitors?

The stopped-flow CO₂ hydration assay is widely regarded as the gold standard.[6] This method is the most physiologically relevant as it directly measures the inhibition of the enzyme's natural catalytic reaction: the hydration of carbon dioxide (CO₂).[6][7] Assays using non-native substrates, such as the hydrolysis of 4-nitrophenylacetate, can sometimes yield different Kᵢ values and should be confirmed with the CO₂ hydration assay to establish pharmacological relevance.[7]

Q4: What are "off-target" effects, and why are they a major concern for CA inhibitors?

Off-target effects occur when an inhibitor binds to and affects proteins other than the intended target. For CA inhibitors, this most commonly involves the inhibition of unintended CA isoforms that are critical for normal physiological processes.[8][9] For instance, inhibiting the widely expressed CA II can lead to side effects like nausea, fatigue, and metabolic acidosis, limiting the therapeutic window of the drug.[8][9][10] Achieving high selectivity is paramount to minimizing these undesirable effects.

Troubleshooting Guides: From Benchtop to Cell

This section addresses specific experimental challenges in a question-and-answer format, providing insights into the underlying causes and actionable troubleshooting steps.

Biochemical Assay Challenges

Problem 1: My inhibitor is highly potent against my target isoform (e.g., CA IX) but shows poor selectivity over the highly abundant off-target isoform, CA II.

• Possible Cause: The inhibitor likely interacts predominantly with amino acid residues that are conserved across most CA active sites, failing to exploit the subtle structural differences that distinguish the isoforms.[6] The overall active site architecture is highly similar, making this a common challenge.[3]

• Troubleshooting & Optimization Strategy:

  • Perform Structural Modeling: Utilize computational docking and molecular dynamics simulations to visualize the predicted binding mode of your inhibitor within the active sites of both the target (CA IX) and off-target (CA II) isoforms.[6][11] This can reveal unfavorable steric clashes or missed opportunities for favorable interactions.

  • Conduct Structure-Activity Relationship (SAR) Analysis: Synthesize and test a series of analogues with systematic modifications. Focus on adding chemical moieties to the "tail" of the inhibitor that can extend out of the active site entrance. Introducing bulky or rigid groups can create steric hindrance that is unfavorable for binding to isoforms with a more constricted active site entrance compared to your target.[6][12]

  • Exploit Non-Conserved Residues: Analyze alignments of the active site sequences. Design modifications that specifically interact with non-conserved residues unique to your target isoform. This is a key strategy for rational inhibitor design.

Problem 2: I am observing significant and inconsistent Kᵢ values for the same inhibitor when I use different assay formats (e.g., stopped-flow CO₂ hydration vs. a fluorescence-based assay).

• Possible Cause: Different assay methodologies measure distinct aspects of enzyme inhibition and are susceptible to different types of interference.[6] The stopped-flow assay measures the catalytic rate directly, while some fluorescence-based assays might measure inhibitor displacement of a fluorescent probe, which reports on binding rather than catalytic inhibition.[13] Discrepancies can arise from differences in substrates, buffer conditions, or the inhibitor's mechanism of action.[6][7]

• Troubleshooting & Optimization Strategy:

  • Prioritize Physiologically Relevant Data: For determining catalytic inhibition, the stopped-flow CO₂ hydration assay data should be considered the primary determinant of inhibitory potency due to its physiological relevance.[1][6]

  • Employ Orthogonal Biophysical Validation: To confirm direct physical binding between the inhibitor and the protein, use a biophysical technique that is independent of catalytic activity. Excellent choices include:

    • Thermal Shift Assay (TSA): Also known as Differential Scanning Fluorimetry (DSF), this method measures the change in a protein's melting temperature (Tₘ) upon ligand binding.[1][14] A significant shift in Tₘ provides strong evidence of direct interaction.

    • Isothermal Titration Calorimetry (ITC): This technique directly measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction (Kₐ, ΔH, ΔS).[6][15]

  • Standardize Experimental Conditions: Ensure that buffer components (e.g., pH, ionic strength) are kept consistent across all assays to minimize variability and allow for more accurate comparisons.[6]

Cell-Based Assay Challenges

Problem 3: My inhibitor demonstrates excellent potency and selectivity in biochemical assays, but it shows little to no efficacy in cell-based models.

• Possible Cause: This common discrepancy often points to issues beyond direct enzyme inhibition. The inhibitor may have poor cell permeability, be actively removed from the cell by efflux pumps, suffer from rapid metabolic degradation, or have unexpected off-target effects that counteract its intended activity.[6]

• Troubleshooting & Optimization Strategy:

  • Verify Target Engagement in Cells with CETSA: The Cellular Thermal Shift Assay (CETSA) is a powerful tool to confirm that your inhibitor is binding to its intended target within the complex environment of an intact cell.[6][16][17][18] The principle is that ligand binding stabilizes the target protein, making it more resistant to heat-induced denaturation and precipitation.[16][18][19] A positive CETSA result (a shift in the protein's melting curve to a higher temperature) provides direct evidence of target engagement.[6][17]

  • Evaluate Physicochemical Properties: Analyze the inhibitor's key properties that influence cell permeability, such as lipophilicity (LogP) and polar surface area (PSA).[6] If properties are suboptimal, consider chemical modifications to improve them.

  • Conduct Permeability Assays: Use an in vitro model like the Parallel Artificial Membrane Permeability Assay (PAMPA) to directly measure the passive membrane permeability of your compound.[6]

Data Presentation & Interpretation

Summarizing inhibition data in a clear, comparative format is essential for evaluating selectivity.

Table 1: Representative Inhibition Constants (Kᵢ) and Selectivity Indices (SI) of a Selective Inhibitor (Compound X) vs. a Non-Selective Inhibitor (Acetazolamide).

CA Isoform	Kᵢ of Compound X (nM)	Kᵢ of Acetazolamide (AAZ) (nM)	Selectivity Index (SI) for Compound X (vs. CA IX)
hCA IX (Target)	5.8	25	-
hCA I (Off-target)	285	250	49.1 (285 / 5.8)
hCA II (Off-target)	150	12	25.9 (150 / 5.8)
hCA XII (Tumor-associated)	8.2	5.7	1.4 (8.2 / 5.8)
Note: The data presented for "Compound X" is a representative compilation for illustrative purposes, based on values seen for selective inhibitors.[1] Acetazolamide (AAZ) is a well-characterized, clinically used non-selective CA inhibitor.

Visualizing Experimental Workflows

Diagrams can clarify complex experimental strategies and principles.

Caption: Principle of the Cellular Thermal Shift Assay (CETSA).

Detailed Experimental Protocols

Protocol 1: Stopped-Flow CO₂ Hydration Assay

This protocol outlines the determination of inhibition constants (Kᵢ) by monitoring the CA-catalyzed hydration of CO₂. [6]

• Principle: In solution, CO₂ slowly hydrates to form carbonic acid, which lowers the pH. Carbonic anhydrase dramatically accelerates this reaction. The rate is monitored by observing the color change of a pH indicator over time using a stopped-flow spectrophotometer. An inhibitor will reduce the reaction rate. [1]* Materials:

  • Stopped-flow spectrophotometer.

  • Recombinant human CA isoforms (e.g., hCA I, II, IX, XII).

  • Buffer: 10 mM HEPES or Tris, pH 7.5, containing 0.1 M Na₂SO₄.

  • pH indicator: Phenol red (0.2 mM).

  • Substrate: CO₂-saturated water (prepare by bubbling CO₂ gas through ice-cold deionized water).

  • Inhibitor stock solutions (typically in DMSO).

• Procedure:

  • Instrument Setup: Equilibrate the stopped-flow instrument to 25°C.

  • Syringe Loading:

    • Syringe A: Load with a solution containing the CA enzyme (final concentration in the low nM range), buffer, and pH indicator.

    • Syringe B: Load with ice-cold, CO₂-saturated water.

  • Inhibition Measurement: To determine the Kᵢ, pre-incubate the contents of Syringe A with various concentrations of the inhibitor for a set time (e.g., 15 minutes) at room temperature.

  • Reaction Initiation: Initiate the reaction by rapidly mixing the contents of the two syringes. Monitor the decrease in absorbance of the pH indicator (e.g., at 557 nm for phenol red) over time.

  • Rate Calculation: Calculate the initial velocity (rate) of the reaction from the linear portion of the absorbance trace.

  • Uncatalyzed Rate: Perform the reaction without any enzyme to determine the uncatalyzed rate. Subtract this value from all enzyme-catalyzed rates.

  • Data Analysis: Plot the reaction rates against the inhibitor concentration to determine the IC₅₀ value. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [S]/Kₘ) , where [S] is the CO₂ concentration and Kₘ is the Michaelis-Menten constant for the enzyme. [6]

Protocol 2: Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)

This protocol confirms direct inhibitor binding by measuring changes in protein thermal stability.

• Principle: When a protein is heated, it unfolds (melts), exposing its hydrophobic core. A fluorescent dye (e.g., SYPRO Orange) binds to these exposed regions, causing a sharp increase in fluorescence. A ligand that binds and stabilizes the protein will increase its melting temperature (Tₘ). [1]* Materials:

  • Real-time PCR (qPCR) instrument or a dedicated thermal shift assay instrument.

  • Recombinant human CA isoforms.

  • Fluorescent dye (e.g., SYPRO Orange).

  • Buffer solution (e.g., 100 mM HEPES, pH 7.5).

  • Inhibitor stock solutions.

• Procedure:

  • Reaction Setup: In a multi-well PCR plate, prepare a reaction mixture for each well containing the CA enzyme, the fluorescent dye, and either the inhibitor at a specific concentration or the vehicle control (e.g., DMSO).

  • Thermal Melt: Place the plate in the qPCR instrument. Program the instrument to gradually increase the temperature (e.g., from 25°C to 95°C) while continuously monitoring the fluorescence in each well.

  • Data Analysis: Plot fluorescence as a function of temperature to generate a melt curve for each sample. The midpoint of the transition is the Tₘ.

  • Interpretation: A selective inhibitor will cause a significant positive shift in the Tₘ (ΔTₘ) for the target isoform compared to smaller or no shifts for off-target isoforms.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol verifies that an inhibitor binds its target in an intact cell environment. [6][17]

• Principle: As described previously, ligand binding increases a protein's resistance to heat-induced unfolding and aggregation inside a cell. [16][18]The amount of soluble protein remaining after a heat challenge is quantified to assess target engagement. [17]* Materials:

  • Cultured cells expressing the target CA isoform.

  • Inhibitor and vehicle (DMSO).

  • Phosphate-buffered saline (PBS).

  • Lysis buffer with protease inhibitors.

  • Equipment for cell lysis (e.g., for freeze-thaw cycles).

  • High-speed centrifuge.

  • Western blotting equipment and target-specific primary antibody.

• Procedure:

  • Cell Treatment: Treat intact cells in suspension or culture plates with the inhibitor at various concentrations or with a vehicle control. Incubate under normal culture conditions for a specific duration.

  • Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes at a range of different temperatures (e.g., 40°C to 70°C) for a short, fixed duration (e.g., 3 minutes), followed by immediate cooling. [6][17]Include a non-heated control.

  • Cell Lysis: Lyse the cells using a suitable method, such as three rapid freeze-thaw cycles. [6] 4. Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated and denatured proteins. [6] 5. Analysis: Carefully collect the supernatant, which contains the soluble protein fraction. Analyze the amount of the soluble target CA protein at each temperature point using Western blotting.

  • Data Interpretation: Quantify the band intensities from the Western blot. For each treatment condition, plot the percentage of soluble protein remaining against the temperature. A selective inhibitor will stabilize its target, resulting in more soluble protein at higher temperatures compared to the vehicle-treated control. This is observed as a rightward shift in the melting curve. [6]

References

• Benchchem. (n.d.). Technical Support Center: Enhancing the Selectivity of Carbonic Anhydrase III Inhibitors.
• Benchchem. (n.d.). Validating the Selectivity of Novel Carbonic Anhydrase IX Inhibitors: A Comparative Guide.
• Satoskar, R. S., et al. (1998). Measurement of carbonic anhydrase activity using a sensitive fluorometric assay. PubMed.
• Grzybowski, J., et al. (2006). Examination of two independent kinetic assays for determining the inhibition of carbonic anhydrases I and II: structure-activity comparison of sulfamates and sulfamides. PubMed.
• Yuan, Y., et al. (n.d.). Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. ResearchGate.
• Taylor & Francis Online. (n.d.). Carbonic anhydrase inhibitors – Knowledge and References.
• Pichake, J., et al. (n.d.). Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation of Novel Sulfonyl Semicarbazide Derivatives. PMC.
• Angeli, A., et al. (2015). Carbonic anhydrase inhibitors: Design, synthesis and structural characterization of new heteroaryl-N-carbonylbenzenesulfonamides targeting druggable human carbonic anhydrase isoforms. PubMed.
• Rifai, E., et al. (2021). Predicting Isoform-Selective Carbonic Anhydrase Inhibitors via Machine Learning and Rationalizing Structural Features Important for Selectivity. ACS Publications.
• Supuran, C. T. (2014). Safety of carbonic anhydrase inhibitors. ResearchGate.
• Rifai, E., et al. (2021). Predicting Isoform-Selective Carbonic Anhydrase Inhibitors via Machine Learning and Rationalizing Structural Features Important. UNIPI.
• RSC Publishing. (2025). Design, synthesis, molecular modelling investigation and biological studies of novel human carbonic anhydrase inhibitors based on coumalic acid.
• IUCr Journals. (2025). Off-target binding of the histone deacetylase inhibitor vorinostat to carbonic anhydrase II and IX.
• Fierke, C. A., & Thompson, R. B. (n.d.). Determination of zinc using carbonic anhydrase-based fluorescence biosensors. PubMed.
• Huranova, M., et al. (n.d.). Identification of specific carbonic anhydrase inhibitors via in situ click chemistry, phage-display and synthetic peptide libraries: comparison of the methods and structural study. PMC.
• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI.
• Angeli, A., et al. (2025). Design of Rigid Compounds to Enhance Selectivity for Carbonic Anhydrase IX. PubMed.
• Nature Protocols. (n.d.). The cellular thermal shift assay for evaluating drug target interactions in cells.
• Annual Reviews. (2015). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies.
• Taylor & Francis Online. (2019). Development of a cheminformatics platform for selectivity analyses of carbonic anhydrase inhibitors.
• Brandon University. (n.d.). Using computational and synthetic chemistry to design selective carbonic anhydrase inhibitors.
• AstraZeneca. (2018). Hot Topics: Cellular thermal shift assays to measure ligand-to-target engagement.
• Matulis, D., et al. (2020). Experimental Approaches to Identify Selective Picomolar Inhibitors for Carbonic Anhydrase IX. PubMed.
• PNAS. (n.d.). Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry.
• RSC Publishing. (2024). Exploring heterocyclic scaffolds in carbonic anhydrase inhibition: a decade of structural and therapeutic insights.
• PLOS. (2018). Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition.

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Artifacts in GC/MS analysis of ethyl carbamate and how to avoid them

Welcome to the technical support center for the analysis of ethyl carbamate (EC) by Gas Chromatography-Mass Spectrometry (GC/MS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges. Our goal is to equip you with the expertise to identify, mitigate, and eliminate analytical artifacts, ensuring the accuracy and reliability of your results.

Introduction: The Challenge of Ethyl Carbamate Analysis

Ethyl carbamate (EC), a potential human carcinogen, is a process contaminant formed during the fermentation and storage of various foods and alcoholic beverages.[1][2] Its presence is a significant concern for food safety and quality control, necessitating robust and sensitive analytical methods for its quantification. While GC/MS is a powerful and widely used technique for this purpose, the complexity of food and beverage matrices presents numerous challenges, often leading to the generation of analytical artifacts that can compromise results.[3][4]

This guide provides a structured approach to understanding and overcoming these challenges, moving from sample preparation to data interpretation.

Part 1: Frequently Asked Questions (FAQs) about Artifacts in EC Analysis

This section addresses common questions and issues encountered during the GC/MS analysis of ethyl carbamate.

Q1: My ethyl carbamate results are significantly higher than those from another accredited lab for the same sample. What could be the cause?

A1: This is a common and concerning issue, often pointing to matrix interference or differences in analytical methodology. A real-world case involving wine analysis highlighted a similar discrepancy, where one lab using GC-MS/MS reported results above the regulatory threshold (>30 µg/L) while another lab using single quadrupole GC/MS reported less than 5 µg/L for the same samples.[5]

Several factors could contribute to such a discrepancy:

• Matrix Interference on Single Quadrupole MS: In complex matrices like wine or spirits, co-eluting compounds can interfere with the ions used to identify and quantify EC. For single quadrupole MS operating in Selected Ion Monitoring (SIM) mode, the qualifier ions (e.g., m/z 74 and 44) are particularly susceptible to interference, leading to inconsistent ion ratios and potentially false positives or overestimated concentrations.[3]

• Sample Preparation Differences: The choice of sample cleanup can dramatically impact the final result. Methods that are less effective at removing matrix components, such as some direct injection or less stringent Solid-Phase Extraction (SPE) protocols, may leave behind interfering compounds.[5]

• Enhanced Specificity of GC-MS/MS: Tandem mass spectrometry (GC-MS/MS) provides a higher degree of specificity by monitoring a specific fragmentation of the parent ion (e.g., m/z 62 → 44 for EC). This technique is much less prone to matrix interference compared to single quadrupole MS, making it a more reliable method for complex samples.[5][6]

Troubleshooting Steps:

• Review Ion Ratios: Carefully examine the ion ratios of your quantitation and qualifier ions in the suspect samples against those in your calibration standards. Significant deviation in the samples is a strong indicator of co-eluting interference.

• Analyze a Spiked Sample: Fortify a blank matrix (as similar as possible to your sample) with a known concentration of EC and analyze it. If you observe good recovery and correct ion ratios, it points towards a matrix-specific interference in your actual samples.

• Enhance Sample Cleanup: Consider a more rigorous sample preparation method. If you are using a simple dilute-and-shoot method, try incorporating an SPE or Liquid-Liquid Extraction (LLE) step. If already using SPE, you may need to optimize the wash steps or try a different sorbent material.

• Utilize GC-MS/MS: If available, transition your method to a triple quadrupole mass spectrometer to leverage the specificity of Multiple Reaction Monitoring (MRM).

Q2: I'm observing a high background signal or "ghost peaks" in my chromatograms. What is the source and how can I eliminate it?

A2: Ghost peaks and high background are typically signs of contamination within the GC/MS system. Given the trace levels at which EC is often analyzed, even minor contamination can be problematic.

• Contaminated GC Inlet: The inlet is a common source of contamination, especially when analyzing "dirty" samples with high sugar content, like certain liqueurs or sweetened spirits.[3] Sugars and other non-volatile matrix components can accumulate in the liner and at the head of the column, leading to carryover and ghost peaks in subsequent runs. High inlet temperatures can also cause degradation of labile sample components, creating artifact peaks.[7]

• Column Bleed: The stationary phase of the GC column can degrade over time, especially at elevated temperatures, leading to a rising baseline and discrete bleed peaks. For EC analysis, which often uses polar columns like those with a WAX phase, column bleed can be a source of interfering ions. For example, the m/z 89 ion, sometimes used as a qualifier for EC, can be a product of Carbowax column bleed.[8]

• Contaminated Syringe or Solvents: The autosampler syringe can be a source of carryover if not adequately washed between injections. Similarly, impurities in your extraction or reconstitution solvents can introduce interfering peaks.

Troubleshooting Steps:

• "Bake out" the System: Condition the column by holding it at its maximum recommended temperature for a period (e.g., 1-2 hours) to remove contaminants.

• Inspect and Clean the Inlet:

  • Replace the inlet liner and septum. These are consumable parts and should be changed regularly.

  • If contamination is severe, you may need to clean the inlet itself according to the manufacturer's instructions.

• Trim the Column: Remove the first 10-15 cm of the column from the inlet side. This section is most prone to contamination from non-volatile residues.

• Run Solvent Blanks: Inject pure solvent to confirm that the contamination is not coming from your reagents or the autosampler wash sequence.

Q3: My derivatization seems to be incomplete or is producing unexpected side products. How can I optimize this step?

A3: Derivatization is a powerful tool to improve the chromatographic properties and sensitivity of EC, but it is also a chemical reaction that can be prone to issues.

• For Silylation (e.g., with BSTFA): This reaction is sensitive to moisture, which will consume the reagent. The reaction kinetics are also dependent on temperature and time.

  • Optimization: Ensure all glassware is scrupulously dry. An optimal derivatization has been reported at 80°C for 30 minutes.[9][10] Incomplete reactions will result in low derivatization efficiency and poor sensitivity. Side products can also form, a common issue in silylation reactions with various compound classes.[11]

• For 9-Xanthydrol Derivatization: This reaction is typically performed under acidic conditions. However, the resulting derivative (9-xanthyl ethyl carbamate) can be unstable under highly acidic conditions, leading to degradation.

  • Optimization: The stability of the derivative is significantly improved at a pH of around 2.5.[12][13] Ensure the reaction time is sufficient for completion; one study suggests 50 minutes may be optimal for some matrices.[14]

Troubleshooting Steps:

• Optimize Reaction Conditions: Systematically vary the temperature, time, and reagent concentration to find the optimal conditions for your specific matrix and standards.

• Check for Moisture: For silylation, ensure all solvents and samples are anhydrous.

• Control pH: For 9-xanthydrol derivatization, carefully control the pH to maximize derivative stability.

• Analyze a Derivatized Standard: Derivatize a pure EC standard to confirm that your reaction conditions are working correctly before moving to complex samples.

Part 2: Troubleshooting Guides and Protocols

This section provides detailed workflows and protocols to guide you through common analytical challenges.

Guide 1: Diagnosing and Mitigating Matrix Effects

Matrix effects are a primary source of artifacts and inaccuracies in EC analysis. This guide provides a systematic approach to identifying and addressing them.

Workflow for Diagnosing Matrix Effects:

Caption: Workflow for diagnosing and mitigating matrix effects.

Experimental Protocol: QuEChERS for Sugary Matrices (e.g., Cachaça)

This protocol is adapted from a method developed to remove sucrose interference in the analysis of cachaça.[3]

• Sample Preparation:

  • Pipette 10 mL of the sample into a 50 mL centrifuge tube.

  • Add 5 g of potassium carbonate (K₂CO₃).

  • Vortex for 20 seconds to induce salting-out.

• Phase Separation:

  • Allow the tube to rest for 2 minutes for the aqueous (sugar-containing) and ethanolic phases to separate.

• Extraction:

  • Carefully transfer 1 mL of the upper ethanolic phase into a GC vial.

• Analysis:

  • The sample is now ready for direct injection into the GC/MS system.

Parameter	Value	Reference
Sample Volume	10 mL	[3]
Salting-out Agent	5 g K₂CO₃	[3]
Vortex Time	20 s	[3]
Rest Time	2 min	[3]
Aliquot for GC/MS	1 mL	[3]

Table 1: Key parameters for the QuEChERS-based sample preparation for sugary matrices.

Guide 2: Optimizing GC/MS Instrumental Parameters

Proper instrument setup is critical to avoid the creation of artifacts and to ensure sensitive and robust analysis.

Key Instrumental Parameters and Potential Issues:

Parameter	Recommended Setting/Practice	Potential Artifact/Issue if Incorrect	Reference
Injector Temperature	200-250°C (as low as possible)	High temperatures can cause thermal degradation of matrix components, creating interfering peaks.	[7][15]
Inlet Liner	Use a deactivated liner; change regularly.	Active sites in a non-deactivated or contaminated liner can cause analyte degradation or adsorption.	[7]
Column Installation	Install according to manufacturer's specifications for depth in both the inlet and detector.	Incorrect depth can lead to peak broadening, tailing, or loss of sensitivity.	[16]
Column Choice	Polar phase (e.g., WAX) is common.	Column bleed can interfere with certain qualifier ions (e.g., m/z 89 on a WAX column).	[8]
MS Ion Source Temp	~230°C	Contamination can build up over time, leading to reduced sensitivity and high background. Regular cleaning is essential.	[4][15]

Table 2: Critical GC/MS parameters and troubleshooting tips for EC analysis.

Workflow for Instrument Troubleshooting:

Caption: A logical workflow for troubleshooting common GC/MS instrumental issues.

Part 3: Self-Validating Systems and Best Practices

To ensure the trustworthiness of your results, your entire analytical protocol should act as a self-validating system. This involves incorporating key quality control checks at every stage.

Core Principles for a Self-Validating EC Analysis:

• Use of an Isotopic Internal Standard: The use of a deuterated internal standard, such as d5-ethyl carbamate (d5-EC), is paramount.[6][17] Since d5-EC has nearly identical chemical and physical properties to native EC, it co-extracts and experiences the same matrix effects. Any loss during sample preparation or signal suppression/enhancement in the ion source will affect both the analyte and the internal standard equally, allowing for accurate correction and quantification.

• Monitoring Ion Ratios: For every sample, the ratio of the quantifier ion to the qualifier ion(s) must be checked. This ratio should fall within a predefined tolerance (e.g., ±20%) of the ratio observed in your calibration standards. A failing ion ratio is a clear indicator of a co-eluting interference and invalidates the result for that sample.

• Regular QC Checks: Your analytical batch should always include:

  • A Method Blank: This is a sample of a clean matrix (or solvent) that is taken through the entire sample preparation and analysis process. It is used to check for contamination.

  • A Laboratory Control Sample (LCS): This is a clean matrix spiked with a known concentration of EC. The recovery of the LCS demonstrates the accuracy of your method for that batch.

  • A Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of a real sample is spiked with a known amount of EC. This helps to assess the effect of that specific matrix on the accuracy and precision of your method.

By implementing these principles, you create a system where each analytical run provides evidence of its own validity, leading to highly trustworthy and defensible data.

References

• Frontiers in Chemistry. (2018). New Approach of QuEChERS and GC-MS Triple-Quadrupole for the Determination of Ethyl Carbamate Content in Brazilian cachaças. [Link]

• Reddit. (2024). Ethyl Carbamate Detection GC/MS vs GC/MS/MS troubleshooting. [Link]

• RSC Publishing. (2024). A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices. [Link]

• PMC. (n.d.). Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies. [Link]

• ResearchGate. (2014). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. [Link]

• OIV. (n.d.). OIV-MA-AS315-04 Ethyl carbamate. [Link]

• FDA. (n.d.). Analysis of Ethyl Carbamate Results from FY 1988-2021 Monitoring. [Link]

• PubMed. (2015). Improved sample preparation for GC-MS-SIM analysis of ethyl carbamate in wine. [Link]

• Aspects of food control and animal health. (2016). Determination of ethyl carbamate in stone fruit spirits, fruit marc spirits and other spirit drinks – A method validation study. [Link]

• Korean Journal of Food Science and Technology. (n.d.). Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea. [Link]

• SciELO. (2022). Determination of Ethyl Carbamate in Commercial Sweetened Sugar Cane Spirit by ESI-MS/MS Using Modified QuEChERS. [Link]

• Wiley Online Library. (2012). Derivatization followed by gas chromatography‐mass spectrometry for quantification of ethyl carbamate in alcoholic beverages. [Link]

• Semantic Scholar. (n.d.). Derivatization Methods in GC and GC/MS. [Link]

• MDPI. (2022). Reduction of Ethyl Carbamate in an Alcoholic Beverage by CRISPR/Cas9-Based Genome Editing of the Wild Yeast. [Link]

• PMC. (n.d.). Ethyl Carbamate Formation from Cyanate in Model System of Ethanol-Water Media Using Response Surface Methodology. [Link]

• Phenomenex. (2022). Troubleshooting GC Column Issues. [Link]

• Semantic Scholar. (n.d.). Determination of ethyl carbamate in wine by high performance liquid chromatography. [Link]

• Agilent. (n.d.). GC Inlets An Introduction. [Link]

• Grupo Biomaster. (n.d.). Large Volume Injection with GC/MS Multi Column Switching for Direct Determination of Ethyl Carbamate in Alcoholic Beverages. [Link]

• PubMed. (2012). Derivatization followed by gas chromatography-mass spectrometry for quantification of ethyl carbamate in alcoholic beverages. [Link]

• ScienceDirect. (n.d.). Determination of Ethyl Carbamate in Various Fermented Foods by Selected Ion Monitoring. [Link]

• PubMed. (2013). Determination of ethyl carbamate in wine by high performance liquid chromatography. [Link]

• ResearchGate. (2025). Determination of Residue Levels of Ethyl Carbamate in Alcoholic Beverages by Gas Chromatography/Tandem Mass Spectrometry (GC/MS/MS) | Request PDF. [Link]

• RSC Publishing. (2024). A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices. [Link]

• ResearchGate. (2025). (PDF) Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies. [Link]

• LCGC International. (2025). Rapid Detection of Ethyl Carbamate in Chinese Liquor. [Link]

• PMC. (n.d.). Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea. [Link]

• PubMed. (2018). Quantification ethyl carbamate in wines using reaction-assisted-extraction with 9-xanthydrol and detection by heart-cutting multidimensional gas chromatography-mass spectrometry. [Link]

• MDPI. (2025). Studies on the Ethyl Carbamate Content of Fermented Beverages and Foods: A Review. [Link]

• ResearchGate. (2019). Automated pre-column derivatization with 9-xanthydrol for the determination of ethyl carbamate in food matrices by high performance liquid chromatography with fluorimetric detection | Request PDF. [Link]

• RSC Publishing. (n.d.). Determination of ethyl carbamate in spirits using salting-out assisted liquid–liquid extraction and high performance liquid chromatography with fluorimetric detection. [Link]

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Reference Data & Comparative Studies

The Paradigm Shift: From Pan-Inhibition to Rational "Tail" Design

An objective, highly technical comparison between classic sulfonamide inhibitors (like acetazolamide) and next-generation sulfamoylphenyl carbamates requires a deep dive into structure-activity relationships (SAR), enzyme kinetics, and in vivo pharmacodynamics. As a Senior Application Scientist, I have structured this guide to move beyond superficial data reporting, focusing instead on the mechanistic causality that drives the efficacy and selectivity of these compounds in modern drug development.

For decades, Acetazolamide (AAZ) has served as the prototypical carbonic anhydrase inhibitor (CAI), utilized across indications ranging from glaucoma to epilepsy[1]. AAZ functions via a primary sulfonamide group that coordinates directly with the catalytic zinc ion ( Zn2+ ) in the active site of human carbonic anhydrase (hCA) isoforms. However, AAZ is a "pan-inhibitor." Because the zinc-binding pocket is highly conserved across all 15 hCA isoforms, AAZ lacks the structural complexity to differentiate between them, leading to off-target effects such as metabolic acidosis and paresthesia[1].

Sulfamoylphenyl carbamates —such as 3-methylpentyl(4-sulfamoylphenyl)carbamate (MSPC ) and 3-methylpropyl(4-sulfamoylphenyl)carbamate (MBPC )—represent a rational evolution in CAI design[2]. These molecules employ the "Tail Approach." While they retain the zinc-binding benzenesulfonamide anchor, they incorporate a bulky, lipophilic carbamate tail[1]. This tail extends outward from the deep catalytic cleft to interact with the highly variable amino acid residues on the hydrophobic/hydrophilic rims of the active site. This steric and hydrophobic interaction dictates profound isoform selectivity—specifically targeting CNS-relevant isoforms (hCA II, hCA VII) for anticonvulsant activity, or tumor-associated isoforms (hCA IX, hCA XII) in oncology applications[2][3].

Mechanistic divergence of CAIs: The tail approach enables isoform selectivity.

Quantitative Efficacy: In Vitro Kinetics & In Vivo Pharmacodynamics

The addition of the carbamate tail fundamentally alters both the binding kinetics and the blood-brain barrier (BBB) permeability of the molecule. Table 1 outlines the inhibition constants ( KI​ ) derived from stopped-flow kinetics, demonstrating how aliphatic chain length (MSPC vs. MBPC) fine-tunes affinity[2].

Table 1: Comparative Inhibition Constants ( KI​ in nM) against hCA Isoforms

Compound	hCA I (Ubiquitous)	hCA II (CNS/Glaucoma)	hCA IV (Membrane)	hCA VII (Brain-Associated)
Acetazolamide (AAZ)	~250.0	~12.0	~74.0	~2.5
Racemic-MSPC	77.0	7.6	750.0	351.0
Racemic-MBPC	97.1	20.2	432.0	121.0

Data synthesis indicates that while AAZ is highly potent against CA VII, its poor lipophilicity limits CNS exposure. Conversely, MSPC acts as a sub-10 nM inhibitor of CA II, a critical target for modulating neuronal excitability[1][2].

In vivo, the efficacy of these compounds is evaluated using the Rat Maximal Electroshock (MES) seizure model. The MES test evaluates the ability of a drug to prevent the spread of seizure discharge, highly correlating with sodium channel blockade and CNS-specific CA inhibition.

Table 2: In Vivo Anticonvulsant Efficacy (Rat MES Model)

Compound	ED50 (i.p.)	ED50 (p.o.)	Brain-to-Plasma Ratio (BPR)
Acetazolamide (AAZ)	>50 mg/kg	Variable/High	Low (<0.5)
Racemic-MSPC	13 mg/kg	28 mg/kg	~1.30
Racemic-MBPC	19 mg/kg	39 mg/kg	1.49

Causality Insight: Why does MSPC outperform MBPC and AAZ in vivo? The 3-methylpentyl chain of MSPC provides an optimal lipophilic balance ( logP ), allowing it to achieve a Brain-to-Plasma Ratio (BPR) > 1.0[2]. AAZ, being highly polar, struggles to cross the BBB efficiently, necessitating higher systemic doses that exacerbate off-target toxicity.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent the gold standard for evaluating CAI efficacy. Every step is designed as a self-validating system to eliminate false positives.

Protocol A: Stopped-Flow CO2​ Hydrase Kinetics Assay

Because the hydration of CO2​ by hCA II is one of the fastest known enzymatic reactions ( kcat​≈106s−1 ), standard steady-state spectrophotometry cannot capture the initial velocity. A stopped-flow instrument is mandatory[2].

• Reagent Preparation: Prepare 10 mM HEPES buffer (pH 7.4) containing 0.2M Na2​SO4​ (to maintain constant ionic strength). Add Phenol Red ( 0.2mM ) as the pH indicator.

• Enzyme-Inhibitor Incubation: Incubate purified recombinant hCA isoforms (10-50 nM) with varying concentrations of the carbamate inhibitor (0.1 nM to 10 μ M) for exactly 15 minutes at 20°C. Validation Check: 15 minutes ensures thermodynamic equilibrium of the enzyme-inhibitor complex before substrate introduction.

• Rapid Mixing: Using the stopped-flow syringe system, rapidly mix the enzyme-inhibitor solution 1:1 with CO2​ -saturated water (17 mM).

• Photometric Detection: Monitor the absorbance decay of Phenol Red at 557 nm for 10-50 milliseconds. The color change correlates directly with the release of H+ ions during CO2​ hydration.

• Data Derivation: Calculate the initial velocity from the linear portion of the progress curve (first 5-10% of the reaction). Plot v0​ vs. [Inhibitor] to determine the IC50​ , and apply the Cheng-Prusoff equation to derive the KI​ .

Step-by-step workflow of the stopped-flow CO2 hydrase assay for Ki determination.

Protocol B: In Vivo Maximal Electroshock (MES) Seizure Model

This protocol assesses the true CNS penetration and functional efficacy of the synthesized carbamates[1][2].

• Dosing & Pharmacokinetics: Administer the sulfamoylphenyl carbamate (e.g., MSPC) either intraperitoneally (i.p.) or per os (p.o.) to adult male Sprague-Dawley rats. Validation Check: Utilize a vehicle-only control group to rule out solvent-induced neuro-depression.

• Time-to-Peak Establishment: Wait for the predetermined Tmax​ (usually 0.5 to 2 hours post-administration, confirmed via prior LC-MS/MS plasma sampling).

• Electroshock Application: Apply an alternating current (50 mA, 60 Hz) via corneal electrodes for 0.2 seconds.

• Endpoint Observation: The primary efficacy endpoint is the complete abolition of the hindlimb tonic extensor (HLTE) component of the seizure. Failure to abolish HLTE is recorded as a lack of protection.

• Therapeutic Index Calculation: Determine the ED50​ (dose protecting 50% of animals) and compare it against the TD50​ (toxic dose inducing motor impairment in the rotarod test) to establish the Protective Index (PI = TD50​/ED50​ ).

Conclusion

While Acetazolamide remains a foundational therapeutic, its utility is inherently limited by its pan-inhibitory nature and poor CNS penetration profile. Sulfamoylphenyl carbamates like MSPC and MBPC demonstrate how targeted lipophilic modifications—specifically the carbamate tail—can radically shift the pharmacokinetic landscape. By maintaining sub-100 nM affinity for CNS-active CA isoforms while simultaneously achieving superior brain-to-plasma ratios, these carbamates represent a highly optimized, next-generation approach to managing neuronal excitability and targeted oncological pathways.

References

• Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Deriv
• Emerging role of carbonic anhydrase inhibitors | Request PDF - ResearchGate.
• Discovery of Potent Carbonic Anhydrase Inhibitors as Effective Anticonvulsant Agents: Drug Design, Synthesis, and In Vitro and In Vivo Investigations - ACS Public

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A Comparative Analysis of Sulfamoylphenyl Carbamate Analogs in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The sulfamoylphenyl group is a cornerstone in medicinal chemistry, renowned for its role as a potent zinc-binding group, particularly in the inhibition of carbonic anhydrases (CAs). The addition of a carbamate moiety introduces a versatile scaffold that allows for fine-tuning of physicochemical properties and exploration of diverse biological targets. This guide provides an in-depth comparative analysis of different sulfamoylphenyl carbamate analogs, offering experimental data and insights into their structure-activity relationships (SAR) to inform future drug design and development.

Introduction to Sulfamoylphenyl Carbamates

The core structure, a sulfonamide group attached to a phenyl ring which is further functionalized with a carbamate, serves as a privileged scaffold in drug discovery. The sulfonamide moiety is crucial for interacting with the zinc ion in the active site of metalloenzymes like carbonic anhydrases.[1][2] The carbamate portion offers a synthetically tractable handle to introduce a variety of substituents, thereby modulating properties such as solubility, cell permeability, and target selectivity.[3][4] This versatility has led to the exploration of sulfamoylphenyl carbamate analogs for a range of therapeutic applications, including anticonvulsants, anticancer agents, and antiglaucoma drugs.[5][6][7]

Comparative Analysis of Analogs Targeting Carbonic Anhydrases

Carbonic anhydrases are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1][8] They are involved in numerous physiological processes, and their dysregulation is implicated in several diseases, including glaucoma, epilepsy, and cancer.[6][9] Sulfonamides are the classical inhibitors of CAs, and the sulfamoylphenyl carbamate scaffold has been extensively explored to develop potent and selective inhibitors for various CA isoforms.

Aliphatic and Branched-Chain Carbamates for Anticonvulsant Activity

A notable class of sulfamoylphenyl carbamates has been investigated for their potential as central nervous system (CNS)-active agents, particularly as anticonvulsants.[5][10][11] The rationale behind this exploration lies in the established role of certain CA isoforms in neuronal excitability.

Key Analogs and Structure-Activity Relationship (SAR):

• 3-methylpentyl(4-sulfamoylphenyl)carbamate (MSPC): This compound emerged as a highly potent anticonvulsant from a series of analogs.[10][12] The branched aliphatic chain is thought to enhance brain permeability.

• 3-methylpropyl(4-sulfamoylphenyl)carbamate (MBPC): An analog of MSPC with a shorter alkyl chain, MBPC also demonstrates significant anticonvulsant activity.[5][11][13]

• Chirality: Both MSPC and MBPC are chiral molecules. Studies on their individual enantiomers have revealed stereoselective pharmacokinetics and pharmacodynamics, with one enantiomer often exhibiting a better brain-to-plasma ratio and consequently, enhanced anticonvulsant efficacy.[5][10][12] For instance, (R)-MSPC showed better brain permeability than its (S)-enantiomer.[12]

Comparative Performance Data:

Compound	Target/Test	IC50/ED50	Selectivity/Remarks	Reference
MSPC (racemic)	Rat Maximal Electroshock (MES) test	ED50: 13 mg/kg (i.p.), 28 mg/kg (p.o.)	Potent anticonvulsant activity.[10][11]	[10][11]
(R)-MSPC	Rat MES test	ED50: ~24-30 mg/kg	Higher brain-to-plasma ratio than (S)-MSPC.[12]	[12]
(S)-MSPC	Rat MES test	ED50: ~24-30 mg/kg	Lower brain-to-plasma ratio than (R)-MSPC.[12]	[12]
MBPC (racemic)	Rat MES test	ED50: 19–39 mg/kg	Shorter chain analog of MSPC.[5][11]	[5][11]
Acetazolamide (AAZ)	hCA I	Kᵢ: 250 nM	Standard CA inhibitor.	[8]
Acetazolamide (AAZ)	hCA II	Kᵢ: 12.5 nM	Standard CA inhibitor.	[8]
Acetazolamide (AAZ)	hCA VII	Kᵢ: 2.5 nM	Standard CA inhibitor.	[8]

Experimental Protocol: Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO2 Hydrase Assay)

This assay is a standard method for determining the inhibitory potency of compounds against CA isoforms.[1][5][8]

• Principle: The assay measures the enzyme-catalyzed hydration of CO2. The subsequent drop in pH is monitored using a pH indicator.

• Reagents:

  • Purified recombinant human CA isoforms (e.g., hCA I, II, IV, VII).

  • Buffer (e.g., Tris-HCl).

  • pH indicator (e.g., p-nitrophenol).

  • CO2-saturated water.

  • Inhibitor compound dissolved in a suitable solvent (e.g., DMSO).

• Procedure:

  • The enzyme and inhibitor are pre-incubated in the buffer containing the pH indicator.

  • The enzyme/inhibitor solution is rapidly mixed with CO2-saturated water in a stopped-flow instrument.

  • The change in absorbance of the pH indicator is monitored over time.

  • The initial rates of reaction are calculated.

  • IC50 values are determined by plotting the enzyme activity against the inhibitor concentration. Ki values are then calculated using the Cheng-Prusoff equation.

Caption: Role of CAIX in tumor progression.

Pharmacokinetic Considerations

The carbamate moiety and its substituents significantly influence the pharmacokinetic properties of sulfamoylphenyl carbamate analogs.

• Brain Permeability: For CNS-active compounds like anticonvulsants, the lipophilicity imparted by the carbamate's alkyl chain is crucial for crossing the blood-brain barrier. [5][10][12]* Metabolic Stability: The carbamate linkage can be susceptible to hydrolysis by esterases. Modifications to the carbamate structure can be made to enhance metabolic stability.

• Solubility: The overall solubility of the molecule can be tuned by introducing polar or ionizable groups in the carbamate side chain, which is particularly important for developing formulations for different routes of administration. [7] Comparative Pharmacokinetic Parameters of MBPC Enantiomers in Rats (i.p. administration):

Parameter	Racemic-MBPC	(R)-MBPC	(S)-MBPC	Reference
Clearance (CL/F) (L/h/kg)	2.5	3.3	2.0	[5]
Brain-to-Plasma (AUC) Ratio	1.49	1.27	1.32	[5]

These data highlight the enantioselective clearance of MBPC, with the (R)-enantiomer being cleared faster. [5]However, the brain-to-plasma ratios suggest that both enantiomers can effectively penetrate the CNS. [5]

Future Directions and Conclusion

The sulfamoylphenyl carbamate scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The wealth of available structure-activity relationship data provides a strong foundation for the rational design of next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles.

Future research in this area should focus on:

• Exploring novel carbamate substituents: The introduction of diverse chemical moieties can lead to the discovery of analogs with novel biological activities and improved drug-like properties.

• Developing isoform-selective inhibitors: For targets like carbonic anhydrases, achieving high isoform selectivity is crucial to minimize off-target effects.

• Investigating dual-target inhibitors: As demonstrated by the EGFR/CAIX inhibitors, designing molecules that can modulate multiple targets involved in a disease pathway is a promising strategy to overcome drug resistance and enhance therapeutic efficacy. [14][15] In conclusion, the comparative analysis of different sulfamoylphenyl carbamate analogs reveals a versatile and highly adaptable scaffold with proven therapeutic potential. By leveraging the existing knowledge base and employing rational drug design principles, researchers can continue to develop innovative and effective drugs based on this privileged chemical structure.

References

• Odi, R., et al. (2021). Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Derivatives. International Journal of Molecular Sciences, 22(7), 3361. [Link]

• Gudipati, R., et al. (2018). Synthesis and Biological Evaluation of 4-Sulfamoylphenyl/Sulfocoumarin Carboxamides as Selective Inhibitors of Carbonic Anhydrase Isoforms hCA II, IX, and XII. ChemMedChem, 13(12), 1235-1242. [Link]

• Ferraroni, M., et al. (2017). 4‐Sulfamoylphenylalkylamides as Inhibitors of Carbonic Anhydrases Expressed in Vibrio cholerae. ChemistrySelect, 2(27), 8345-8350. [Link]

• Jubair, S., et al. (2023). Inhibition Studies on Human and Mycobacterial Carbonic Anhydrases with N-((4-Sulfamoylphenyl)carbamothioyl) Amides. Molecules, 28(10), 4099. [Link]

• D'Ascenzio, M., et al. (2014). A Class of 4-Sulfamoylphenyl-ω-aminoalkyl Ethers with Effective Carbonic Anhydrase Inhibitory Action and Antiglaucoma Effects. Journal of Medicinal Chemistry, 57(15), 6486-6496. [Link]

• Odi, R., et al. (2019). Stereoselective pharmacokinetic and pharmacodynamic analysis of a CNS-active sulphamoylphenyl carbamate derivative. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1168-1175. [Link]

• Odi, R., et al. (2021). Synthesis and enantioselective pharmacokinetic/ pharmacodynamic analysis of new CNS-active sulfamoylphenyl carbamate derivatives. FLORE Repository. [Link]

• Giovannuzzi, S., et al. (2022). Aromatic Sulfonamides including a Sulfonic Acid Tail: New Membrane Impermeant Carbonic Anhydrase Inhibitors for Targeting Selectively the Cancer-Associated Isoforms. International Journal of Molecular Sciences, 23(1), 461. [Link]

• Odi, R., et al. (2019). Stereoselective pharmacokinetic and pharmacodynamic analysis of a CNS-active sulphamoylphenyl carbamate derivative. PubMed. [Link]

• Odi, R., et al. (2021). Synthesis and Enantioselective Pharmacokinetic/Pharmacodynamic Analysis of New CNS-Active Sulfamoylphenyl Carbamate Derivatives. ResearchGate. [Link]

• Metin, M., et al. (2024). Effective Anticancer Potential of a New Sulfonamide as a Carbonic Anhydrase IX Inhibitor Against Aggressive Tumors. ChemBioChem. [Link]

• Al-Masoudi, N. A., et al. (2022). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. ResearchGate. [Link]

• Naji, H. A., & Mohammed, M. H. (2021). Synthesis, chemical hydrolysis and biological evaluation of doxorubicin carbamate derivatives for targeting cancer cell. Redalyc.org. [Link]

• Wang, Y., et al. (2021). Design, synthesis and biological evaluation of sulfamoylphenyl-quinazoline derivatives as potential EGFR/CAIX dual inhibitors. Bioorganic & Medicinal Chemistry, 36, 116091. [Link]

• Reddy, S., et al. (2015). Synthesis and biological evaluation of carbamate and sulfonamide derivatives of carvedilol. Semantic Scholar. [Link]

• McMorris, T. C., et al. (2010). Structure-activity studies of urea, carbamate, and sulfonamide derivatives of acylfulvene. Bioorganic & Medicinal Chemistry, 18(4), 1646-1651. [Link]

• Ray, S., & Chaturvedi, D. (2004). Application of organic carbamates in drug design. Part 1: anticancer agents - recent reports. Current Medicinal Chemistry, 11(13), 1735-1755. [Link]

• El-Gamal, M. I., et al. (2023). A novel sulfamoylphenyl-dihydro-thiadiazole derivative as a dual EGFR and carbonic anhydrase inhibitor for cancer therapy. RSC Medicinal Chemistry, 14(9), 1693-1706. [Link]

• Al-Balas, Q., et al. (2023). Synthesis and biological evaluation of sulfamate derivatives as inhibitors of carbonic anhydrases II and IX. Ministry of Health and Prevention, United Arab Emirates. [Link]

• Shukla, N., et al. (2021). Structure-Activity Relationship Studies in Substituted Sulfamoyl Benzamidothiazoles that Prolong NF-κB Activation. ACS Medicinal Chemistry Letters, 12(8), 1282-1289. [Link]

• Scozzafava, A., et al. (2003). Sulfonamides and Sulfonylated Derivatives as Anticancer Agents. ResearchGate. [Link]

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In Vivo Validation of Anticonvulsant Effects: A Comprehensive Guide to Preclinical Seizure Models

Introduction: The Paradigm Shift in Antiseizure Medication (ASM) Discovery

Despite the introduction of over 20 new antiseizure medications (ASMs) in the last three decades, nearly 30% of epilepsy patients continue to suffer from 1[1]. Historically, drug discovery relied heavily on acute, electrically or chemically evoked seizure models in neurologically intact rodents. However, to address the unmet clinical need of pharmacoresistance, the National Institute of Neurological Disorders and Stroke (NINDS) Epilepsy Therapy Screening Program (ETSP) revised its screening cascade in 2015 to prioritize models that better predict efficacy against refractory focal seizures[1].

As a Senior Application Scientist overseeing preclinical screening workflows, I have designed this guide to objectively compare the predictive validity, mechanistic underpinnings, and operational protocols of the core in vivo models used in modern ASM development.

Comparative Analysis of Core In Vivo Seizure Models

Selecting the correct in vivo model is a matter of aligning the compound's mechanism of action with the model's predictive validity. The three foundational acute models include:

• Maximal Electroshock Seizure (MES) Test : The gold standard for identifying compounds that prevent seizure spread. It induces a generalized tonic-clonic seizure. Mechanistically, it is highly sensitive to 2 (e.g., phenytoin, carbamazepine)[2].

• Subcutaneous Pentylenetetrazol (scPTZ) Test : This chemoconvulsant model inhibits GABA_A receptor-mediated chloride channels, inducing myoclonic and absence-like seizures. It is the primary screen for GABAergic drugs and T-type calcium channel modulators[2].

• 6-Hz Psychomotor Seizure Model : Unlike the generalized seizures of MES, the 6-Hz model induces focal, limbic-like behavioral seizures. By increasing the stimulation intensity from 32 mA to 44 mA, the model becomes 3 like phenytoin, making it a critical tool for identifying novel therapies for pharmacoresistant epilepsy[1],[3]. It is uniquely sensitive to SV2A modulators[2].

Quantitative Data: ASM Efficacy Comparison

The table below summarizes the comparative efficacy of three benchmark ASMs across these core models, highlighting the necessity of a multi-assay screening approach.

Antiseizure Medication (ASM)	Primary Mechanism of Action	MES (Generalized Tonic-Clonic)	scPTZ (Absence / Myoclonic)	6-Hz 32 mA (Focal Seizures)	6-Hz 44 mA (Pharmacoresistant)
Phenytoin	Voltage-gated Na+ channel blockade	+++ (Highly Effective)	- (Ineffective)	++ (Effective)	- (Ineffective)
Valproate	Multimodal (GABA, Na+, T-type Ca2+)	+++ (Highly Effective)	+++ (Highly Effective)	+++ (Highly Effective)	+++ (Highly Effective)
Levetiracetam	SV2A modulation (Presynaptic)	- (Ineffective)	- (Ineffective)	+++ (Highly Effective)	+++ (Highly Effective)

Note: Efficacy ratings are derived from established ED50 data and predictive validity profiles[3],[2],[4].

Mechanistic Causality in Model Selection

The divergence in ASM efficacy across models is rooted in the distinct cellular mechanisms of seizure induction. For instance, the MES test utilizes a high-frequency (60 Hz) current that forces voltage-gated sodium channels into a rapidly firing state. Consequently, drugs that stabilize the inactive state of Na+ channels (phenytoin) show profound efficacy[2].

Conversely,4 in the acute MES and scPTZ tests[3],[4]. Its unique mechanism—binding to the synaptic vesicle protein SV2A to attenuate excessive presynaptic glutamate release—requires the network-driven, focal hyperexcitability characteristic of the 6-Hz and kindling models to demonstrate its potent anticonvulsant effects[2],[4].

Cellular mechanisms of seizure induction and targeted ASM intervention.

Self-Validating Experimental Protocols

A robust preclinical assay must be a self-validating system where every step controls for a specific biological or physical variable. Below are the optimized protocols for the two primary electrical models.

Protocol A: 6-Hz Psychomotor Seizure Test

• Pre-treatment : Administer the test compound at its predetermined time of peak effect (Tmax).

  • Causality: Ensures optimal pharmacokinetic exposure at the time of the insult, preventing false negatives due to poor absorption or rapid clearance.

• Corneal Anesthesia : Apply 1 drop of 0.5% tetracaine to each eye 15 minutes prior to stimulation.

  • Causality: While primarily ethical to prevent local pain, the saline-based anesthetic critically standardizes the electrical impedance across the corneal surface, ensuring uniform current delivery.

• Stimulation : Deliver a 3-second, 6-Hz square wave pulse (0.2 ms duration) using a constant-current stimulator set to either 1[1],[3].

  • Causality: A constant-current device dynamically adjusts the voltage to compensate for real-time fluctuations in tissue impedance, guaranteeing that the exact target amperage reaches the brain.

• Observation : Observe for 45 seconds for the presence of limbic motor behaviors (immobility, Straub tail, forelimb clonus).

  • Causality: The 45-second window captures the delayed onset characteristic of focal seizures, preventing premature (false positive) scoring of protection.

Protocol B: Maximal Electroshock Seizure (MES) Test

• Pre-treatment & Anesthesia : Follow steps 1 and 2 from Protocol A.

• Stimulation : Deliver a 60 Hz alternating current (50 mA for mice, 150 mA for rats) for 0.2 seconds via corneal electrodes.

  • Causality: This specific supra-maximal intensity forces all available voltage-gated sodium channels into a rapidly firing state, guaranteeing a 100% seizure penetrance in vehicle-treated controls. This internal control validates that any reduction in seizure severity is strictly due to the pharmacological intervention.

• Observation : Monitor for the presence of Hindlimb Tonic Extension (HLTE). Protection is strictly defined as the complete abolition of the HLTE component.

  • Causality: HLTE is the behavioral manifestation of maximal seizure spread; abolishing it confirms the drug's ability to halt the propagation of generalized tonic-clonic network activity.

Strategic Workflow Integration & Data Interpretation

Modern screening cascades, such as the 5, utilize a tiered approach to filter compounds[5],[1]. In these workflows, raw efficacy is meaningless without context. We evaluate compounds using the Protective Index (PI) , calculated as the ratio of the median toxic dose (TD50, typically measured by the rotarod test for motor impairment) to the median effective dose (ED50)[2]. A high PI indicates a wide therapeutic window, whereas a low PI (<2) suggests that the anticonvulsant effect occurs at neurotoxic doses.

Preclinical screening workflow for identifying novel antiseizure medications.

References

• Title : Validation of a Preclinical Drug Screening Platform for Pharmacoresistant Epilepsy | Source : nih.gov | URL : 1

• Title : Pharmacological characterization of the 6 Hz psychomotor seizure model of partial epilepsy | Source : researchgate.net | URL : 3

• Title : Establishing the Predictive Validity of Preclinical Seizure Models in Generalized Epilepsies | Source : praxismedicines.com | URL : 2

• Title : Presynaptic antiseizure medications - basic mechanisms and clues for their rational combinations | Source : nih.gov | URL : 4

• Title : The National Institute of Neurological Disorders and Stroke (NINDS) Epilepsy Therapy Screening Program (ETSP) | Source : nih.gov | URL : 5

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Benchmarking Novel Carbamate Derivatives Against Established Antiepileptic Drugs: A Comprehensive Guide

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Benchmarking Guide

Executive Summary: The Shift Toward Polypharmacology

Despite the availability of over two dozen established antiepileptic drugs (AEDs), approximately 30% of patients with epilepsy remain refractory to treatment. Traditional AEDs—such as phenytoin, carbamazepine, and valproate—often rely on singular mechanisms of action, limiting their efficacy against complex, drug-resistant seizure networks.

Recent advancements in medicinal chemistry have introduced a novel class of carbamate derivatives , most notably the FDA-approved tetrazole alkyl carbamate cenobamate , as well as experimental branched aliphatic carbamates like 2-ethyl-3-methylbutyl-carbamate (EMC) [3][4]. This guide provides an objective, data-driven comparison of these novel carbamates against established AEDs, detailing their mechanistic advantages, in vivo benchmarking protocols, and quantitative performance metrics.

Mechanistic Grounding: The Dual-Action Paradigm

To understand why novel carbamates outperform classical AEDs in resistant models, we must examine the causality at the ion-channel level. Traditional sodium channel blockers (SCBs) primarily modulate the transient sodium current ( INaT​ ). However, novel carbamates like cenobamate exhibit a highly selective, dual-action mechanism [1][2]:

• Preferential INaP​ Inhibition: Carbamate derivatives preferentially block the persistent sodium current ( INaP​ ) while sparing INaT​ [2]. Causality: By targeting INaP​ , the drug selectively suppresses the sustained, repetitive neuronal firing characteristic of epileptic foci without impairing normal, transient action potential propagation.

• Extrasynaptic GABAA​ Modulation: Concurrently, these compounds act as non-benzodiazepine positive allosteric modulators at extrasynaptic GABAA​ receptors [5]. Causality: This enhances tonic (background) inhibition via continuous chloride influx, raising the global seizure threshold independent of synaptic firing events.

Dual mechanism of action of novel carbamates targeting INaP and GABA-A receptors.

In Vivo Benchmarking: Self-Validating Experimental Protocols

To establish trustworthiness in drug development, candidate compounds must be evaluated through a self-validating triad of in vivo models. Each model is selected to test a specific causality related to seizure propagation.

The Benchmarking Triad

• Maximal Electroshock Seizure (MES) Test: Induces massive, synchronous depolarization. Causality: Evaluates the compound's ability to prevent the anatomical spread of generalized tonic-clonic seizures.

• Subcutaneous Pentylenetetrazole (scPTZ) Test: Antagonizes GABAA​ receptors. Causality: Evaluates the compound's ability to elevate the seizure threshold against myoclonic and absence-like seizures.

• 6-Hz Psychomotor Seizure Model: Uses low-frequency, long-duration stimulation. Causality: Models therapy-resistant focal seizures that typically evade classical SCBs like phenytoin [4].

Self-validating in vivo benchmarking workflow for evaluating novel antiepileptic compounds.

Step-by-Step Methodology: The MES Benchmarking Assay

This protocol is designed as a self-validating system. The inclusion of a known positive control ensures the electroshock apparatus is functioning correctly, isolating the test compound's efficacy as the sole variable.

• Subject Preparation: Utilize adult male CF1 mice (18–25g). Acclimate subjects to the testing environment for 24 hours to minimize stress-induced neurochemical fluctuations.

• Formulation & Dosing: Dissolve the novel carbamate (e.g., EMC) in a 0.5% methylcellulose vehicle. Administer via intraperitoneal (i.p.) injection. Causality: i.p. administration bypasses immediate first-pass metabolism, ensuring rapid and predictable CNS penetrance.

• Validation Checkpoint (Control Group): Concurrently administer Phenytoin (10 mg/kg) to a control cohort. Full protection in this cohort validates the shock parameters.

• Electroshock Induction (Time = Tmax​ ): At the compound's peak plasma concentration (typically 30–60 mins post-injection), apply a 50 mA, 60 Hz alternating current for 0.2 seconds via corneal electrodes.

  • Critical Step: Electrodes must be pre-wetted with 0.9% saline. Causality: Saline reduces corneal impedance, preventing localized tissue burns and ensuring the current penetrates systemically to induce uniform cortical depolarization.

• Observation & Endpoint: Observe the subject for the presence or absence of Hindlimb Tonic Extension (HLTE). Protection is strictly defined as the complete abolition of the HLTE component.

• Data Synthesis: Test multiple dose cohorts (e.g., 10, 30, 100 mg/kg) and utilize Probit analysis to linearize the sigmoidal dose-response curve, calculating the exact ED50​ (Effective Dose for 50% protection).

Quantitative Benchmarking Data

The table below synthesizes preclinical benchmarking data, comparing novel carbamate derivatives against established AEDs. The Protective Index (PI) —calculated as the Toxic Dose ( TD50​ ) divided by the Effective Dose ( ED50​ )—serves as the ultimate metric of a drug's safety margin.

Compound	Drug Class	MES ED50​ (mg/kg)	scPTZ ED50​ (mg/kg)	6-Hz ED50​ (mg/kg)	Protective Index (PI)
Cenobamate	Tetrazole Carbamate	~10.0	Active	~11.0	>10.0
EMC (Novel)	Aliphatic Carbamate	33.0 - 48.0	Inactive	Active	>3.0
Phenytoin	Hydantoin (Established)	9.5	Inactive	Inactive	~7.0
Valproate	Fatty Acid (Established)	272.0	149.0	130.0	~1.5
Levetiracetam	Pyrrolidine (Established)	Inactive	Inactive	19.0	>10.0

Data Interpretation: While Phenytoin is highly potent in the MES test, it fails completely in the 6-Hz model, indicating a vulnerability to drug-resistant focal seizures. Conversely, cenobamate and novel aliphatic carbamates (like EMC) demonstrate robust, broad-spectrum efficacy across multiple models, bridging the gap left by traditional SCBs [4][5].

Pharmacokinetic & Safety Profiling

Beyond raw efficacy, the structural evolution of carbamates addresses severe pharmacokinetic and toxicological limitations of older AEDs.

• Decoupling Teratogenicity: A major clinical limitation of established broad-spectrum AEDs like valproic acid is high teratogenicity (e.g., neural tube defects). Novel chiral carbamate derivatives of valproic acid (such as EMC and IPC) have been structurally engineered to retain broad-spectrum anticonvulsant efficacy while failing to induce neural tube defects even at doses 3 to 10 times higher than their ED50​ [4].

• Metabolic Pathways: Cenobamate is primarily metabolized via UGT2B7/2B4 glucuronidation, with minor contributions from CYP enzymes. However, researchers must account for its role as a CYP2C19 inhibitor and CYP3A4 inducer, which can alter the plasma concentrations of co-administered drugs like clobazam or oral contraceptives [1].

Conclusion

The benchmarking of novel carbamate derivatives reveals a significant evolutionary leap in antiepileptic drug design. By abandoning single-target paradigms in favor of polypharmacological modulation (preferential INaP​ inhibition coupled with GABAA​ enhancement), compounds like cenobamate and EMC offer superior Protective Indices and broader efficacy profiles in drug-resistant models compared to established mainstays like phenytoin and valproate.

References

• Title: Cenobamate for Difficult-to-Treat Epilepsy – Selected Case Vignettes Source: Dove Medical Press URL
• Title: Exploration of the mechanism of action of cenobamate Source: PubMed URL
• Title: Syntheses and Evaluation of Anticonvulsant Profile and Teratogenicity of Novel Amide Derivatives of Branched Aliphatic Carboxylic Acids with 4-Aminobenzensulfonamide Source: ResearchGate URL
• Title: Enantioselective pharmacodynamic and pharmacokinetic analysis of two chiral CNS-active carbamate derivatives of valproic acid Source: ResearchGate URL
• Title: Epilepsy Essentials: Cenobamate Source: Practical Neurology URL